2-Phenyl-1H-indole-3-carbaldehyde

• CAS: 25365-71-3

Core Science & Biosynthesis

2-Phenyl-1H-indole-3-carbaldehyde chemical properties

An In-Depth Technical Guide to 2-Phenyl-1H-indole-3-carbaldehyde

Abstract

This technical guide provides a comprehensive overview of the chemical properties, synthesis, and reactivity of 2-Phenyl-1H-indole-3-carbaldehyde. It is intended for researchers, scientists, and professionals in the field of drug development and organic chemistry. This document includes a summary of its physicochemical properties, detailed experimental protocols for its synthesis, an analysis of its spectral data, and a discussion of its applications as a versatile precursor for various biologically active molecules. Visualizations of key synthetic and reactive pathways are provided to facilitate a deeper understanding.

Introduction

2-Phenyl-1H-indole-3-carbaldehyde is a heterocyclic aromatic compound featuring an indole scaffold with a phenyl group at the 2-position and a formyl group at the 3-position. The indole ring is a prominent pharmacophore found in numerous natural products and synthetic compounds with significant biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[1][2] The presence of the phenyl and carbaldehyde functionalities makes this molecule a valuable intermediate in organic synthesis, allowing for the construction of more complex molecular architectures.[3] This guide will delve into the core chemical characteristics of this compound.

Physicochemical Properties

2-Phenyl-1H-indole-3-carbaldehyde is typically a cream to pale brown crystalline powder.[3][4] It is sensitive to air and should be stored in an inert atmosphere at room temperature.[5][6] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 2-Phenyl-1H-indole-3-carbaldehyde

Property	Value	Reference
Molecular Formula	C₁₅H₁₁NO	[4][7]
Molecular Weight	221.25 g/mol	[7]
Melting Point	249-253 °C	[5]
Boiling Point (Predicted)	462.9 ± 33.0 °C	[5][6]
Density (Predicted)	1.237 ± 0.06 g/cm³	[5][6]
pKa (Predicted)	15.30 ± 0.30	[5][6]
Appearance	Cream to pale brown powder	[4]
CAS Number	25365-71-3	[4][7]

Synthesis and Experimental Protocols

The synthesis of indole-3-carbaldehydes is often achieved through the Vilsmeier-Haack reaction. This reaction involves the formylation of an electron-rich aromatic ring, such as indole, using a formylating agent like dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).

General Synthetic Workflow

The synthesis of 2-Phenyl-1H-indole-3-carbaldehyde typically starts from 2-phenylindole, which is then subjected to formylation at the C3 position.

Caption: General workflow for the synthesis of 2-Phenyl-1H-indole-3-carbaldehyde.

Detailed Experimental Protocol: Vilsmeier-Haack Formylation of 2-Phenylindole

The following protocol is a representative procedure for the synthesis of 2-Phenyl-1H-indole-3-carbaldehyde.

• Preparation of the Vilsmeier Reagent: In a three-necked flask equipped with a stirrer and a dropping funnel, cool dimethylformamide (DMF) in an ice-salt bath. Slowly add phosphorus oxychloride (POCl₃) dropwise with continuous stirring. The formation of the pinkish Vilsmeier reagent will be observed.

• Formylation Reaction: Dissolve 2-phenylindole in DMF and add it to the Vilsmeier reagent. The reaction mixture is stirred at a low temperature and then allowed to warm to room temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup and Isolation: Once the reaction is complete, the mixture is poured onto crushed ice. The resulting solution is then neutralized with an aqueous solution of sodium hydroxide. The precipitate of 2-Phenyl-1H-indole-3-carbaldehyde is collected by filtration, washed with water, and dried.

• Purification: The crude product can be further purified by recrystallization from a suitable solvent like ethanol to yield a pure crystalline solid.

Spectral Data

The structure of 2-Phenyl-1H-indole-3-carbaldehyde can be confirmed by various spectroscopic techniques. A summary of the key spectral data is provided in Table 2.

Table 2: Spectral Data for 2-Phenyl-1H-indole-3-carbaldehyde

Technique	Key Peaks / Signals	Reference
¹H NMR	Spectral data available, though specific shifts may vary with solvent.	[8]
¹³C NMR	Spectral data available.	[7][8]
IR (KBr)	Characteristic peaks for N-H, C=O (aldehyde), and aromatic C-H stretching.	[7]
Mass Spec (GC-MS)	Molecular ion peak (M+) at m/z = 221.	[7]

Chemical Reactivity and Applications

2-Phenyl-1H-indole-3-carbaldehyde is a versatile building block in organic synthesis due to the reactivity of its aldehyde group. It serves as a precursor for the synthesis of a wide range of derivatives with potential biological activities.[6]

Some key reactions include:

• Condensation Reactions: The aldehyde group can undergo condensation with various amines and active methylene compounds to form Schiff bases and chalcones, respectively.[9] These derivatives have shown antimicrobial and antioxidant properties.[6]

• Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 2-phenyl-1H-indole-3-carboxylic acid.

• Reduction: The aldehyde can be reduced to the corresponding alcohol, (2-phenyl-1H-indol-3-yl)methanol.

• Wittig Reaction: Reaction with phosphorus ylides can be used to introduce a carbon-carbon double bond at the 3-position.

Caption: Key chemical transformations of 2-Phenyl-1H-indole-3-carbaldehyde.

This compound is a reactant in the preparation of:

• Tryptophan dioxygenase inhibitors as potential anticancer immunomodulators.[5]

• Pyrimidinones with antimicrobial activity via the Biginelli reaction.[6]

• [(phenyl)pyrazolyl]indole derivatives with anti-inflammatory and analgesic properties.[6]

• Indole thiophene chalcones with antimicrobial and antioxidant activities.[6]

• Benzofuranone attached indole derivatives as PI3K inhibitors.[6]

Biological and Pharmacological Significance

The 2-phenylindole scaffold is of significant interest in medicinal chemistry.[1] Derivatives of 2-Phenyl-1H-indole-3-carbaldehyde have been investigated for a variety of biological activities.[3] The parent compound serves as a key intermediate for synthesizing molecules with potential therapeutic applications in areas such as:

• Anticancer Research: As a precursor for tryptophan dioxygenase and PI3K inhibitors.[3]

• Anti-inflammatory Agents: For the development of novel anti-inflammatory drugs.[6]

• Antimicrobial Agents: As a starting material for compounds with antibacterial and antifungal properties.[1]

Example Signaling Pathway: PI3K/Akt

Derivatives of 2-Phenyl-1H-indole-3-carbaldehyde have been identified as inhibitors of the PI3K (Phosphoinositide 3-kinase) pathway, which is a critical signaling pathway in cancer cell growth and survival.

Caption: Inhibition of the PI3K pathway by 2-phenylindole derivatives.

Conclusion

2-Phenyl-1H-indole-3-carbaldehyde is a chemically versatile and synthetically valuable compound. Its straightforward synthesis and the reactivity of its functional groups make it an important intermediate for the development of novel compounds with a wide range of biological activities. This guide has provided a technical overview of its properties, synthesis, and applications, highlighting its significance for researchers in organic and medicinal chemistry.

References

• 1. omicsonline.org [omicsonline.org]
• 2. benchchem.com [benchchem.com]
• 3. chemimpex.com [chemimpex.com]
• 4. assets.qa.thermofisher.com [assets.qa.thermofisher.com]
• 5. 2-PHENYLINDOLE-3-CARBOXALDEHYDE CAS#: 25365-71-3 [chemicalbook.com]
• 6. 2-PHENYLINDOLE-3-CARBOXALDEHYDE | 25365-71-3 [chemicalbook.com]
• 7. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 2-PHENYLINDOLE-3-CARBOXALDEHYDE(25365-71-3) 1H NMR spectrum [chemicalbook.com]
• 9. jocpr.com [jocpr.com]

2-Phenyl-1H-indole-3-carbaldehyde molecular weight

An In-depth Guide to the Molecular Weight of 2-Phenyl-1H-indole-3-carbaldehyde

This technical guide provides a detailed breakdown of the molecular weight of 2-Phenyl-1H-indole-3-carbaldehyde, a significant compound in synthetic chemistry and drug discovery. The information is intended for researchers, scientists, and professionals in the field of drug development.

Molecular Formula

The chemical formula for 2-Phenyl-1H-indole-3-carbaldehyde is C₁₅H₁₁NO.[1][2][3] This formula indicates that each molecule is composed of 15 carbon atoms, 11 hydrogen atoms, one nitrogen atom, and one oxygen atom.

Atomic Weights of Constituent Elements

The calculation of the molecular weight is based on the atomic weights of each constituent element. The standard atomic weights are provided in the table below.

Element	Symbol	Atomic Weight ( g/mol )
Carbon	C	~12.011[4][5][6]
Hydrogen	H	~1.008[7][8][9][10]
Nitrogen	N	~14.007[11][12][13][14]
Oxygen	O	~15.999[15][16][17][18][19]

Molecular Weight Calculation

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The calculation for 2-Phenyl-1H-indole-3-carbaldehyde is as follows:

• Carbon: 15 atoms × 12.011 g/mol = 180.165 g/mol

• Hydrogen: 11 atoms × 1.008 g/mol = 11.088 g/mol

• Nitrogen: 1 atom × 14.007 g/mol = 14.007 g/mol

• Oxygen: 1 atom × 15.999 g/mol = 15.999 g/mol

Total Molecular Weight = 180.165 + 11.088 + 14.007 + 15.999 = 221.259 g/mol

This calculated value is consistent with the published molecular weight of approximately 221.25 g/mol to 221.26 g/mol .[1][2][20]

Summary of Molecular Weight Data

Parameter	Value
Molecular Formula	C₁₅H₁₁NO
Calculated Molecular Weight	221.259 g/mol
Published Molecular Weight	~221.25 - 221.26 g/mol [1][2][20]

Visualization of Molecular Weight Calculation

The following diagram illustrates the logical flow of the molecular weight calculation from the molecular formula and atomic weights.

References

• 1. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.qa.thermofisher.com [assets.qa.thermofisher.com]
• 3. pschemicals.com [pschemicals.com]
• 4. youtube.com [youtube.com]
• 5. byjus.com [byjus.com]
• 6. Atomic/Molar mass [westfield.ma.edu]
• 7. quora.com [quora.com]
• 8. How many grams does an atom of hydrogen weigh? - askIITians [askiitians.com]
• 9. Hydrogen - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. Nitrogen - Wikipedia [en.wikipedia.org]
• 12. Nitrogen - Element information, properties and uses | Periodic Table [periodic-table.rsc.org]
• 13. #7 - Nitrogen - N [hobart.k12.in.us]
• 14. Nitrogen | N (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. princeton.edu [princeton.edu]
• 16. Oxygen - Wikipedia [en.wikipedia.org]
• 17. m.youtube.com [m.youtube.com]
• 18. Atomic Weights and Isotopic Compositions for Oxygen [physics.nist.gov]
• 19. Oxygen, atomic [webbook.nist.gov]
• 20. scbt.com [scbt.com]

An In-Depth Technical Guide to 2-Phenyl-1H-indole-3-carbaldehyde (CAS: 25365-71-3)

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Phenyl-1H-indole-3-carbaldehyde is a pivotal heterocyclic aldehyde that serves as a versatile precursor in the synthesis of a multitude of biologically active molecules. Its indole scaffold is a privileged structure in medicinal chemistry, frequently associated with a wide range of pharmacological activities. This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and significant applications of 2-Phenyl-1H-indole-3-carbaldehyde in drug discovery, with a particular focus on its role as a building block for anticancer, anti-inflammatory, and antimicrobial agents. Detailed experimental protocols for its synthesis and relevant biological assays are presented, alongside visualizations of key chemical and biological pathways to support researchers in their drug development endeavors.

Physicochemical and Spectral Data

2-Phenyl-1H-indole-3-carbaldehyde is a cream to pale brown crystalline powder.[1] A comprehensive summary of its physicochemical and spectral properties is provided below.

Table 1: Physicochemical Properties of 2-Phenyl-1H-indole-3-carbaldehyde

Property	Value	Reference(s)
CAS Number	25365-71-3	[2]
Molecular Formula	C₁₅H₁₁NO	[2]
Molecular Weight	221.25 g/mol	[2]
Melting Point	249-253 °C	[2]
Appearance	Cream to pale brown powder	[3]
IUPAC Name	2-phenyl-1H-indole-3-carbaldehyde	[3]
InChI Key	IFIFXODAHZPTEY-UHFFFAOYSA-N	[3]
SMILES	O=Cc1c([nH]c2ccccc12)-c3ccccc3	[2]

Table 2: Spectral Data of 2-Phenyl-1H-indole-3-carbaldehyde

Spectrum Type	Key Peaks/Signals	Reference(s)
¹H NMR	Available	[4]
¹³C NMR	Available	[4]
IR (Infrared)	Available	[4]
Mass Spectrometry	Available	[4]

Synthesis

The most prevalent and efficient method for the synthesis of 2-Phenyl-1H-indole-3-carbaldehyde is the Vilsmeier-Haack reaction.[5] This reaction involves the formylation of an electron-rich aromatic compound, in this case, 2-phenylindole, using a Vilsmeier reagent. The Vilsmeier reagent is typically prepared in situ from a substituted amide, such as N,N-dimethylformamide (DMF), and an acid chloride, most commonly phosphorus oxychloride (POCl₃).[5]

Vilsmeier-Haack Reaction Mechanism

The reaction proceeds in two main stages:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[5]

• Electrophilic Aromatic Substitution: The electron-rich 2-phenylindole attacks the Vilsmeier reagent, leading to the formation of an iminium ion intermediate. Subsequent hydrolysis of this intermediate yields the final product, 2-Phenyl-1H-indole-3-carbaldehyde.[5]

References

• 1. promega.de [promega.de]
• 2. Two likely targets for the anti-cancer effect of indole derivatives from cruciferous vegetables: PI3K/Akt/mTOR signalling pathway and the aryl hydrocarbon receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. Tubulin polymerization inhibitor shows potent efficacy, good safety in models of gastric cancer | BioWorld [bioworld.com]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

An In-depth Technical Guide to 2-phenyl-1H-indole-3-carbaldehyde

IUPAC Name: 2-phenyl-1H-indole-3-carbaldehyde[1]

This technical guide provides a comprehensive overview of 2-phenyl-1H-indole-3-carbaldehyde, a heterocyclic compound belonging to the indole family. Indole derivatives are of significant interest to researchers and drug development professionals due to their presence in a wide array of biologically active natural products and synthetic therapeutic agents.[2] This document details the compound's physicochemical properties, synthesis protocols, and known biological significance, with a focus on data relevant to scientific research.

Physicochemical and Structural Properties

2-phenyl-1H-indole-3-carbaldehyde is a crystalline solid at room temperature.[3] Its core structure consists of a bicyclic indole ring system, with a phenyl group substituted at the C2 position and a formyl (carbaldehyde) group at the C3 position. This substitution pattern is crucial for its chemical reactivity and biological activity.

Property	Value	Source
IUPAC Name	2-phenyl-1H-indole-3-carbaldehyde	PubChem[1]
Molecular Formula	C₁₅H₁₁NO	ChemicalBook[3]
Molecular Weight	221.25 g/mol	PubChem[1]
CAS Number	25365-71-3	Sigma-Aldrich
Melting Point	249-253 °C	Sigma-Aldrich
Appearance	White to Brown Powder/Crystal	ChemicalBook[3]
SMILES	C1=CC=C(C=C1)C2=C(C3=CC=CC=C3N2)C=O	PubChem[1]
InChI Key	IFIFXODAHZPTEY-UHFFFAOYSA-N	PubChem[1]

Synthesis of Indole-3-Carbaldehyde Derivatives

The synthesis of substituted indole-3-carbaldehydes is a key process in medicinal chemistry. While specific protocols for the 2-phenyl derivative can vary, a common strategy involves the formylation of a pre-existing 2-phenylindole scaffold, often via the Vilsmeier-Haack reaction. An alternative approach involves building the indole ring system from appropriate precursors.

Below is a generalized workflow for the synthesis of novel indole-3-carboxaldehyde analogues, which involves N-acylation followed by coupling with amines.

Caption: General workflow for the synthesis of indole-3-carboxaldehyde analogues.

This protocol is adapted from a procedure for synthesizing related analogues and serves as an illustrative example.

Step 1: Synthesis of 1-(2-chloroacetyl)-1H-indole-3-carboxaldehyde (Intermediate)

• To a well-stirred solution of indole-3-carboxaldehyde (2 mmol) and triethylamine (2.2 mmol) in 10 ml of tetrahydrofuran (THF), add 3-chloroacetyl chloride (2.2 mmol) in 5 ml of THF dropwise.

• Stir the reaction mixture at room temperature for approximately 3 hours.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC) with a 9:1 hexane:ethyl acetate mixture as the mobile phase.

• Upon completion, quench the reaction mixture in ice-cold water and extract the product with diethyl ether.

• Wash the ether layer with 5% NaHCO₃ solution followed by distilled water.

• Dry the ether layer over anhydrous Na₂SO₄ and concentrate to yield the intermediate.

Step 2: Synthesis of the Final Compound

• Treat a solution of the desired aryl amine (1.2 mM) in 10 ml of dry THF with K₂CO₃ (600 mg) under a nitrogen atmosphere.

• Add a solution of the intermediate, 1-(2-chloroacetyl)-1H-indole-3-carboxaldehyde (1mM), in 5 ml of dry THF dropwise.

• Reflux the reaction mixture for 4 hours, monitoring progress by TLC.

• After completion, remove the solvent using a rotary evaporator.

• Extract the final compound with ethyl acetate.

Biological and Pharmacological Significance

2-Phenylindole derivatives are recognized for a broad spectrum of biological activities, making them a privileged scaffold in drug discovery.[2] 2-phenyl-1H-indole-3-carbaldehyde itself serves as a crucial reactant for preparing compounds with potential therapeutic applications.

• Anticancer: It is a precursor for synthesizing pyridyl-ethenyl-indoles that act as tryptophan dioxygenase (TDO) inhibitors, a target in cancer immunotherapy.

• Antimicrobial: The scaffold is used to generate pyrimidinones and indole thiophene chalcones, which have been investigated for their antimicrobial and antioxidant properties.

• Anti-inflammatory: It is a starting material for [(phenyl)pyrazolyl]indole and oxazolylindole derivatives, which have shown potential as anti-inflammatory agents and analgesics.

• Enzyme Inhibition: Benzofuranone-indole derivatives synthesized from this aldehyde have been explored as PI3K inhibitors.

While the specific signaling pathways for 2-phenyl-1H-indole-3-carbaldehyde are not fully elucidated, the parent molecule, indole-3-carbaldehyde (I3A), is a known agonist of the Aryl Hydrocarbon Receptor (AhR).[4][5] I3A is a metabolite of tryptophan produced by gut microbiota.[5] Activation of AhR in intestinal immune cells stimulates the production of Interleukin-22 (IL-22), which is crucial for maintaining mucosal homeostasis and barrier function.[4][5] This pathway represents a key mechanism by which indole derivatives mediate their effects on the immune system.

Caption: Simplified Aryl Hydrocarbon Receptor (AhR) signaling pathway activated by indole derivatives.

Quantitative Biological Data

Quantitative data from studies on related indole-3-carboxaldehyde analogues highlight their potential. The following tables summarize key findings.

The antioxidant potential of various synthesized analogues was evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging assay. The data is presented as the concentration required for 50% inhibition (IC₅₀).

Compound	Structure Features	DPPH Scavenging IC₅₀ (µg/mL)
Indole-3-carboxaldehyde (Parent)	Unsubstituted N-H	48.32
Analogue 5d (N-acetyl-phenylamine)	Phenylamino side chain	35.14
Analogue 5f (N-acetyl-4-hydroxyphenylamine)	Phenolic -OH group	18.24
BHA (Standard Antioxidant)	Butylated hydroxyanisole	21.50

Lower IC₅₀ values indicate higher antioxidant activity.

Derivatives synthesized from indole carboxaldehydes have shown promising antibacterial activity. The table below shows the Minimum Inhibitory Concentration (MIC) for a potent derivative against various bacterial strains.[6]

Compound	Test Organism	MIC (µg/mL)[6]
2-(5-Iodo-1H-indol-3-yl)quinazolin-4(3H)-one	S. aureus ATCC 25923	3.9
MRSA ATCC 43300	0.98
M. tuberculosis H37Rv	12.5

Detailed Experimental Protocols for Biological Assays

This protocol is used to determine the antioxidant capacity of a compound.

• Prepare a 0.1 mM solution of DPPH in ethanol.

• Prepare stock solutions of the test compounds in ethanol.

• Add 1.0 mL of the DPPH solution to 3.0 mL of the test compound solution at various concentrations.

• Shake the mixture vigorously and allow it to stand at room temperature for 30 minutes.

• Measure the absorbance of the resulting solution at 517 nm using a spectrophotometer.

• Ethanol is used as the blank, and a mixture of 1.0 mL ethanol with 3.0 mL of the DPPH solution serves as the control.

• Calculate the percentage of scavenging activity using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100

• Determine the IC₅₀ value, which is the concentration of the compound that causes 50% inhibition of the DPPH radical.

References

• 1. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. omicsonline.org [omicsonline.org]
• 3. 2-PHENYLINDOLE-3-CARBOXALDEHYDE | 25365-71-3 [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. Indole-3-carbaldehyde - Wikipedia [en.wikipedia.org]
• 6. The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H)-One Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of 2-Phenylindole-3-carboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Phenylindole-3-carboxaldehyde is a valuable heterocyclic building block in medicinal chemistry and materials science. Its indole core, substituted with a phenyl group at the 2-position and a formyl group at the 3-position, serves as a versatile scaffold for the synthesis of a wide range of biologically active compounds and functional materials. This technical guide provides a comprehensive overview of the primary synthetic routes to 2-phenylindole-3-carboxaldehyde, with a focus on detailed experimental protocols, quantitative data comparison, and mechanistic insights.

The synthesis of this target molecule typically involves a two-step process: the formation of the 2-phenylindole core, followed by the introduction of the formyl group at the C3 position. The most common and efficient methods for the formylation of 2-phenylindole are the Vilsmeier-Haack reaction and the Duff reaction. This guide will first detail the synthesis of the 2-phenylindole precursor via the Fischer indole synthesis, and then elaborate on the subsequent formylation methodologies.

Synthesis of the Precursor: 2-Phenylindole

The Fischer indole synthesis is a widely used and reliable method for the preparation of 2-phenylindole from readily available starting materials: acetophenone and phenylhydrazine.[1][2][3][4][5]

Reaction Scheme:

Caption: Fischer Indole Synthesis of 2-Phenylindole.

Experimental Protocol: Fischer Indole Synthesis of 2-Phenylindole

Step 1: Synthesis of Acetophenone Phenylhydrazone [1]

• In a beaker, combine acetophenone (0.167 mol) and phenylhydrazine (0.167 mol).

• Add 60 mL of ethanol and a few drops of glacial acetic acid.

• Heat the mixture on a water bath for 15 minutes.[6]

• Cool the reaction mixture to room temperature to allow the acetophenone phenylhydrazone to crystallize.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• The crude product can be recrystallized from ethanol to yield pure acetophenone phenylhydrazone.

Step 2: Cyclization to 2-Phenylindole [1]

• To a round-bottom flask, add the dried acetophenone phenylhydrazone (0.25 mol).

• Add a Lewis acid catalyst such as anhydrous zinc chloride (excess) or polyphosphoric acid.[1][3]

• Heat the mixture in an oil bath to approximately 170 °C with vigorous stirring for 5-10 minutes.[1]

• Allow the reaction mixture to cool slightly and then pour it into a beaker containing cold water to precipitate the crude 2-phenylindole.

• Break up the solid mass and digest it with dilute hydrochloric acid to dissolve the zinc chloride.

• Collect the crude 2-phenylindole by filtration and wash thoroughly with water.

Purification of 2-Phenylindole

The crude 2-phenylindole can be purified by recrystallization from hot ethanol.[1]

• Dissolve the crude product in a minimal amount of boiling ethanol.

• If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.[6]

• Hot filter the solution to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified crystals of 2-phenylindole by vacuum filtration and wash with a small amount of cold ethanol.

• Dry the crystals in a vacuum oven.

Quantitative Data for 2-Phenylindole Synthesis

Parameter	Value	Reference
Starting Materials	Acetophenone, Phenylhydrazine	[1][2]
Catalyst	Anhydrous Zinc Chloride or Polyphosphoric Acid	[1][3]
Reaction Temperature	170 °C (for ZnCl2 method)	[1]
Reaction Time	5-10 minutes (for cyclization)	[1]
Yield	72-80%	[1]
Melting Point	188-189 °C	[1]

Formylation of 2-Phenylindole: Synthesis of 2-Phenylindole-3-carboxaldehyde

The introduction of a formyl group onto the C3 position of the 2-phenylindole ring is most effectively achieved through electrophilic substitution reactions. The Vilsmeier-Haack and Duff reactions are the premier methods for this transformation.

Method 1: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a mild and efficient method for the formylation of electron-rich aromatic and heterocyclic compounds.[7][8][9] It utilizes a Vilsmeier reagent, typically formed in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).

Reaction Scheme:

Caption: Vilsmeier-Haack Formylation of 2-Phenylindole.

Experimental Protocol: Vilsmeier-Haack Reaction

• In a three-necked flask equipped with a dropping funnel and a calcium chloride guard tube, place anhydrous N,N-dimethylformamide (DMF).

• Cool the flask in an ice-salt bath to 0-5 °C.

• Slowly add phosphorus oxychloride (POCl₃) dropwise with constant stirring, maintaining the temperature below 10 °C.

• After the addition is complete, stir the mixture for an additional 30 minutes at the same temperature to ensure the complete formation of the Vilsmeier reagent.

• To this pre-formed Vilsmeier reagent, add a solution of 2-phenylindole in anhydrous DMF dropwise, again keeping the temperature below 10 °C.

• After the addition, allow the reaction mixture to slowly warm to room temperature and then heat it on a water bath at 80-90 °C for 2-3 hours.[10]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, pour the reaction mixture onto crushed ice with vigorous stirring.

• Neutralize the acidic solution by the slow addition of a saturated sodium carbonate or sodium hydroxide solution until the pH is alkaline.

• The solid precipitate of 2-phenylindole-3-carboxaldehyde is collected by vacuum filtration, washed thoroughly with water until the washings are neutral, and dried.

Purification of 2-Phenylindole-3-carboxaldehyde

The crude product can be purified by recrystallization from a suitable solvent such as ethanol or a mixture of ethanol and water.[11][12][13]

• Dissolve the crude solid in a minimum amount of boiling ethanol.

• If necessary, decolorize the solution with activated charcoal.

• Filter the hot solution to remove any insoluble impurities.

• Allow the filtrate to cool to room temperature and then in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry.

Method 2: The Duff Reaction

The Duff reaction is another method for the formylation of activated aromatic compounds, using hexamethylenetetramine (HMTA) as the formylating agent in the presence of an acid catalyst, such as trifluoroacetic acid (TFA) or a mixture of glycerol and boric acid.[6][14][15] This method is generally less efficient than the Vilsmeier-Haack reaction for indoles but can be a viable alternative.

Reaction Scheme:

Caption: Duff Reaction for the Formylation of 2-Phenylindole.

Experimental Protocol: Duff Reaction

• In a round-bottom flask, dissolve 2-phenylindole in trifluoroacetic acid (TFA).

• Add hexamethylenetetramine (HMTA) portion-wise to the solution with stirring.

• Heat the reaction mixture to reflux (around 80-90 °C) for several hours.[16]

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into a beaker of ice water.

• Hydrolyze the intermediate imine by adding dilute sulfuric acid and heating the mixture, often with steam distillation, to isolate the aldehyde.[17]

• Alternatively, after pouring into ice water, make the solution basic with sodium carbonate and extract the product with an organic solvent like ether.[16]

• Wash the organic extracts with water, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or recrystallization.

Quantitative Data and Comparison of Methods

Parameter	Vilsmeier-Haack Reaction	Duff Reaction
Formylating Agent	Vilsmeier Reagent (POCl₃/DMF)	Hexamethylenetetramine (HMTA)
Catalyst/Medium	-	Trifluoroacetic Acid or Glycerol/Boric Acid
Reaction Temperature	0 °C to 90 °C	80 °C to 160 °C[17]
Reaction Time	2-4 hours	Several hours
Yield	Generally high (can exceed 90%)[10]	Generally lower and more variable
Selectivity	Highly selective for the C3 position of indoles	Can give ortho and para isomers in other systems
Work-up	Aqueous work-up and neutralization	Acid hydrolysis, sometimes requiring steam distillation

Spectroscopic Data for 2-Phenylindole-3-carboxaldehyde

Spectroscopic Technique	Data	Reference
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	~10.14 (s, 1H, CHO), 8.44 (d, 1H), 7.94 (s, 1H), 7.65-7.51 (m, 6H), 7.39 (m, 2H)	[18]
¹³C NMR (CDCl₃, 101 MHz) δ (ppm)	~185.0, 138.2, 137.5, 130.0, 128.3, 125.6, 124.9, 124.6, 123.5, 122.3, 119.7, 111.1	[18]
IR (KBr, cm⁻¹)	~3400-3200 (N-H stretch), ~1650 (C=O stretch, aldehyde)	[19]
Mass Spectrometry (ESI-MS)	m/z [M+H]⁺ = 222	[18]
Melting Point	249-253 °C	[20]

Logical Workflow for Synthesis and Purification

Caption: Overall workflow for the synthesis and purification of 2-phenylindole-3-carboxaldehyde.

Conclusion

The synthesis of 2-phenylindole-3-carboxaldehyde is a well-established process that is crucial for the development of new pharmaceuticals and functional materials. The Fischer indole synthesis provides a reliable route to the 2-phenylindole precursor. For the subsequent formylation step, the Vilsmeier-Haack reaction stands out as the method of choice due to its high efficiency, selectivity, and milder reaction conditions compared to the Duff reaction. This guide provides researchers and drug development professionals with the necessary detailed protocols and comparative data to effectively synthesize and purify 2-phenylindole-3-carboxaldehyde for their research and development needs.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Preparation of 2-phenylindole | PDF [slideshare.net]
• 3. m.youtube.com [m.youtube.com]
• 4. scribd.com [scribd.com]
• 5. scribd.com [scribd.com]
• 6. Duff Reaction | Chem-Station Int. Ed. [en.chem-station.com]
• 7. Vilsmeier-Haack Reaction (Chapter 112) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 8. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 9. ijpcbs.com [ijpcbs.com]
• 10. CN102786460A - Synthetic method for indole-3-carboxaldehyde compounds - Google Patents [patents.google.com]
• 11. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 12. researchgate.net [researchgate.net]
• 13. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 14. synarchive.com [synarchive.com]
• 15. Duff reaction - Wikipedia [en.wikipedia.org]
• 16. Aromatic Formylation with HMTA and TFA - [www.rhodium.ws] [chemistry.mdma.ch]
• 17. files.core.ac.uk [files.core.ac.uk]
• 18. rsc.org [rsc.org]
• 19. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. 2-Phenylindole-3-carboxaldehyde 97 25365-71-3 [sigmaaldrich.com]

An In-Depth Technical Guide to the Vilsmeier-Haack Formylation of 2-Phenylindole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Vilsmeier-Haack formylation of 2-phenylindole, a crucial reaction for the synthesis of 2-phenylindole-3-carboxaldehyde. This key intermediate is instrumental in the development of various therapeutic agents, including PI3K and tryptophan dioxygenase inhibitors.[1][2] This document details the reaction mechanism, experimental protocols, and quantitative data to facilitate its application in research and drug development.

Reaction Overview and Mechanism

The Vilsmeier-Haack reaction is a powerful method for the formylation of electron-rich aromatic and heteroaromatic compounds.[3] The reaction utilizes a Vilsmeier reagent, typically formed in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to introduce a formyl group (-CHO) onto the substrate.[3] In the case of indoles, formylation predominantly occurs at the electron-rich C-3 position.[3]

The reaction proceeds through two main stages:

• Formation of the Vilsmeier Reagent: DMF reacts with POCl₃ to form the electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[3]

• Electrophilic Aromatic Substitution: The electron-rich 2-phenylindole attacks the Vilsmeier reagent, leading to the formation of an iminium salt intermediate. Subsequent hydrolysis of this intermediate yields the final product, 2-phenylindole-3-carboxaldehyde.[3]

Figure 1: Reaction mechanism of the Vilsmeier-Haack formylation.

Quantitative Data

Substrate	Molar Ratio (Substrate:POCl₃:DMF)	Temperature (°C)	Time (h)	Yield (%)	Reference
Indole	1 : 1.1 : excess	0 to 35, then 100	1.5	~97	Organic Syntheses
2-Methylindole	Not specified	98-100	3	71 (1-formyl), 22.5 (2-formyl)	Journal of Organic Chemistry
4-Methylindole	Not specified	0 to 85	8	90	Patent CN102786460A
5-Chloroindole	1 : ~3 (Vilsmeier reagent)	0 to 85	5	90	Patent CN102786460A

Experimental Protocols

The following is a representative experimental protocol for the Vilsmeier-Haack formylation of 2-phenylindole, compiled from general procedures for indoles.[4][5] Researchers should consider this a starting point and may need to optimize conditions for their specific setup.

3.1. Materials and Reagents

• 2-Phenylindole

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM) or other suitable organic solvent

• Saturated sodium bicarbonate solution or similar base

• Water, deionized

• Anhydrous sodium sulfate or magnesium sulfate

• Ice

3.2. Procedure

• Vilsmeier Reagent Preparation: In a three-necked flask equipped with a dropping funnel, magnetic stirrer, and a calcium chloride tube, place anhydrous DMF. Cool the flask in an ice-salt bath to 0-5 °C. Add POCl₃ dropwise to the stirred DMF over a period of 30-60 minutes, ensuring the temperature does not exceed 10 °C. Stir the resulting mixture for an additional 30 minutes at this temperature to form the Vilsmeier reagent.

• Formylation Reaction: Dissolve 2-phenylindole in anhydrous DMF in a separate flask. Cool this solution in an ice bath. Slowly add the previously prepared Vilsmeier reagent to the 2-phenylindole solution. After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 70-90 °C for 2-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature and pour it onto crushed ice with vigorous stirring. Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is neutral or slightly basic. The product, 2-phenylindole-3-carboxaldehyde, will precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration and wash it thoroughly with cold water. The crude product can be further purified by recrystallization from a suitable solvent system, such as ethanol or a mixture of ethyl acetate and hexane, to yield the pure 2-phenylindole-3-carboxaldehyde. Dry the purified product under vacuum. The melting point of 2-phenylindole-3-carboxaldehyde is reported to be in the range of 249-253 °C.

Figure 2: General experimental workflow for the Vilsmeier-Haack formylation.

Characterization of 2-Phenylindole-3-carboxaldehyde

The final product can be characterized using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the product, showing the characteristic aldehyde proton signal and the expected aromatic signals.

• Infrared (IR) Spectroscopy: The IR spectrum will show a strong carbonyl (C=O) stretching band for the aldehyde group, typically around 1650-1700 cm⁻¹.

• Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the product (221.25 g/mol ).[1][4]

• Melting Point: The melting point of the purified product should be sharp and consistent with the literature value (249-253 °C).

Safety Considerations

Phosphorus oxychloride (POCl₃) is a corrosive and toxic reagent that reacts violently with water. All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. The reaction is exothermic, especially during the preparation of the Vilsmeier reagent, and requires careful temperature control.

This guide provides a foundational understanding and practical framework for conducting the Vilsmeier-Haack formylation of 2-phenylindole. For specific applications, further optimization of the reaction conditions may be necessary to achieve desired yields and purity.

References

• 1. reddit.com [reddit.com]
• 2. scbt.com [scbt.com]
• 3. ijpcbs.com [ijpcbs.com]
• 4. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Spectroscopic Data of 2-Phenyl-1H-indole-3-carbaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for the compound 2-Phenyl-1H-indole-3-carbaldehyde (CAS No: 25365-71-3). The information presented herein is crucial for the unequivocal identification, characterization, and quality control of this indole derivative, which serves as a valuable scaffold in medicinal chemistry and drug discovery. This document details the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with comprehensive experimental protocols for data acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data obtained for 2-Phenyl-1H-indole-3-carbaldehyde.

Table 1: ¹H NMR Spectroscopic Data (Analogous Compound)

Note: The following data is for the closely related analog, 1-phenyl-1H-indole-3-carbaldehyde, and is provided for comparative purposes. The spectral pattern for 2-Phenyl-1H-indole-3-carbaldehyde is expected to be similar in the indole and phenyl regions, with the key difference being the absence of the N-phenyl signals and the presence of an N-H proton signal.

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Tentative Assignment
10.14	s	-	CHO
8.44	d	7.2	Indole H-4
7.94	s	-	Indole H-2 (in analog)
7.65 – 7.59	m	-	Phenyl H
7.57 – 7.51	m	-	Phenyl H & Indole H-5, H-6, H-7
7.39	pd	7.1, 1.1	Phenyl H

Table 2: ¹³C NMR Spectroscopic Data (Analogous Compound)

Note: The following data is for the closely related analog, 1-phenyl-1H-indole-3-carbaldehyde. Chemical shifts for the core indole and phenyl rings are expected to be comparable for 2-Phenyl-1H-indole-3-carbaldehyde.

Chemical Shift (δ) ppm	Tentative Assignment
184.99	C=O (Aldehyde)
138.22	Quaternary C
137.51	Quaternary C
130.02	Aromatic CH
128.32	Aromatic CH
125.59	Aromatic CH
124.87	Aromatic CH
124.64	Aromatic CH
123.49	Aromatic CH
122.27	Aromatic CH
119.73	Quaternary C
111.12	Aromatic CH

Table 3: Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Medium, Sharp	N-H Stretch
~3100-3000	Medium	Aromatic C-H Stretch
~1650	Strong	C=O Stretch (Aldehyde)
~1600, 1450	Medium-Strong	Aromatic C=C Bending
~750	Strong	C-H Out-of-plane Bending

Table 4: Mass Spectrometry (MS) Data

The mass spectrum was obtained via Gas Chromatography-Mass Spectrometry (GC-MS).

m/z	Relative Intensity	Tentative Assignment
221	High	[M]⁺ (Molecular Ion)
220	High	[M-H]⁺
192	Medium	[M-CHO]⁺
165	Medium	[M-C₂H₂O-H]⁺

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

2.1 Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of 2-Phenyl-1H-indole-3-carbaldehyde is dissolved in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. The solution should be homogenous and free of particulate matter.

• Instrumentation: ¹H and ¹³C NMR spectra are recorded on a 400 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition Parameters:

  • Pulse Program: Standard single-pulse sequence.

  • Spectral Width: -2 to 12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on sample concentration.

• ¹³C NMR Acquisition Parameters:

  • Pulse Program: Standard proton-decoupled single-pulse sequence.

  • Spectral Width: 0 to 220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024-4096, depending on sample concentration.

• Data Processing: The acquired Free Induction Decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS at 0.00 ppm).

2.2 Infrared (IR) Spectroscopy

• Sample Preparation (ATR Method): A small amount of the powdered 2-Phenyl-1H-indole-3-carbaldehyde is placed directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. Gentle pressure is applied to ensure good contact between the sample and the crystal.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a diamond or zinc selenide ATR accessory.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of Scans: 16-32.

• Data Processing: A background spectrum of the clean, empty ATR crystal is recorded and automatically subtracted from the sample spectrum. The resulting spectrum is displayed in terms of transmittance or absorbance.

2.3 Mass Spectrometry (MS)

• Sample Preparation: A dilute solution of 2-Phenyl-1H-indole-3-carbaldehyde is prepared in a volatile organic solvent (e.g., methanol or dichloromethane).

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an electron ionization (EI) source.

• GC Conditions:

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm).

  • Injector Temperature: 250-280 °C.

  • Oven Temperature Program: Initial temperature of 100 °C, ramped to 280 °C at a rate of 10-20 °C/min, and held for a few minutes.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Scan Speed: 1-2 scans/second.

• Data Processing: The total ion chromatogram (TIC) is analyzed to identify the peak corresponding to 2-Phenyl-1H-indole-3-carbaldehyde. The mass spectrum of this peak is then extracted and analyzed for the molecular ion and characteristic fragment ions.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a synthesized organic compound like 2-Phenyl-1H-indole-3-carbaldehyde.

Caption: General workflow for spectroscopic characterization.

This guide provides a foundational set of spectroscopic data and analytical protocols for 2-Phenyl-1H-indole-3-carbaldehyde. Researchers are encouraged to use this information as a reference for their own analytical work, ensuring the accurate identification and characterization of this important chemical entity.

In-depth Technical Guide: 1H NMR Spectrum of 2-Phenyl-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the 1H Nuclear Magnetic Resonance (NMR) spectrum of 2-Phenyl-1H-indole-3-carbaldehyde, a key heterocyclic compound with significant applications in medicinal chemistry and materials science. This document outlines the expected spectral data, a standard experimental protocol for its acquisition, and a visualization of its synthetic pathway.

1H NMR Spectral Data

The 1H NMR spectrum of 2-Phenyl-1H-indole-3-carbaldehyde is characterized by distinct signals corresponding to the protons of the indole core, the phenyl substituent, and the aldehyde group. The chemical shifts are influenced by the electronic environment of each proton, providing valuable structural information. The following table summarizes the anticipated 1H NMR data for 2-Phenyl-1H-indole-3-carbaldehyde, compiled from available spectroscopic information.

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Coupling Constant (J, Hz)
H-1 (NH)	~8.50 - 9.50	br s	1H	-
H-4	~8.20 - 8.40	d	1H	~7.5 - 8.0
H-5	~7.20 - 7.40	m	1H	-
H-6	~7.20 - 7.40	m	1H	-
H-7	~7.50 - 7.70	d	1H	~7.5 - 8.0
H-2' & H-6'	~7.60 - 7.80	m	2H	-
H-3', H-4', H-5'	~7.40 - 7.60	m	3H	-
CHO	~9.70 - 10.10	s	1H	-

Note: The exact chemical shifts and coupling constants can vary depending on the solvent, concentration, and spectrometer frequency. The data presented is a representative compilation based on typical values for similar indole derivatives.

Experimental Protocol for 1H NMR Spectroscopy

A standardized protocol is essential for obtaining high-quality and reproducible 1H NMR spectra.

2.1. Sample Preparation

• Sample Weighing: Accurately weigh 5-10 mg of 2-Phenyl-1H-indole-3-carbaldehyde.

• Solvent Selection: Choose a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) of high purity (0.5-0.7 mL). Chloroform-d (CDCl₃) is a common choice for similar compounds.

• Dissolution: Dissolve the sample in the chosen deuterated solvent in a clean, dry vial. Gentle warming or vortexing can be used to aid dissolution.

• Transfer: Using a clean pipette, transfer the solution into a standard 5 mm NMR tube.

2.2. NMR Data Acquisition

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be adjusted based on the specific instrument and sample concentration.

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans (NS): 16 to 64 scans, depending on the sample concentration.

• Receiver Gain (RG): Set automatically by the instrument to avoid signal clipping.

• Acquisition Time (AQ): Typically 3-4 seconds.

• Relaxation Delay (D1): 1-2 seconds.

• Spectral Width (SW): 12-16 ppm, centered around 6-7 ppm.

• Temperature: 298 K (25 °C).

2.3. Data Processing

• Fourier Transform: Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phasing: Manually or automatically phase the spectrum to obtain pure absorption lineshapes.

• Baseline Correction: Perform baseline correction to ensure accurate integration.

• Referencing: Calibrate the chemical shift scale using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) or an internal standard like tetramethylsilane (TMS) at 0.00 ppm.

• Integration: Integrate the signals to determine the relative proton ratios.

Synthetic Pathway Visualization

The synthesis of 2-Phenyl-1H-indole-3-carbaldehyde can be achieved through various methods. A common approach involves the Vilsmeier-Haack formylation of 2-phenylindole. The logical workflow for this synthesis is depicted below.

Caption: Vilsmeier-Haack synthesis of the target compound.

This guide provides a foundational understanding of the 1H NMR spectroscopy of 2-Phenyl-1H-indole-3-carbaldehyde for professionals in the fields of chemical research and drug development. The provided data and protocols serve as a valuable resource for the characterization and synthesis of this important indole derivative.

Crystal Structure of 2-Phenyl-1H-indole-3-carbaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the crystal structure of 2-Phenyl-1H-indole-3-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry. The document details its crystallographic parameters, provides comprehensive experimental protocols for its synthesis and structural determination, and explores its potential biological relevance through key signaling pathways.

Crystallographic Data

The crystal structure of 2-Phenyl-1H-indole-3-carbaldehyde has been determined by single-crystal X-ray diffraction. The crystallographic data is summarized in the table below, as sourced from the Crystallography Open Database (COD) under deposition number 7231970.[1] This data is based on the work published by Ganesan and colleagues in 2018.[1]

Parameter	Value
Empirical Formula	C₁₅H₁₁NO
Formula Weight	221.25 g/mol
Crystal System	Orthorhombic
Space Group	P b c n
a	22.6720 Å
b	14.2171 Å
c	6.8368 Å
α	90°
β	90°
γ	90°
Volume	2202.9 ų
Z	8
Calculated Density	1.334 g/cm³
Radiation type	Mo Kα
Wavelength	0.71073 Å
Temperature	293 K

Experimental Protocols

Synthesis and Crystallization of 2-Phenyl-1H-indole-3-carbaldehyde

The synthesis of 2-Phenyl-1H-indole-3-carbaldehyde can be achieved through various methods, with the Fischer indole synthesis being a common route for the 2-phenylindole core, followed by formylation at the C3 position.

Materials:

• Phenylhydrazine

• Acetophenone

• Polyphosphoric acid (PPA) or other acid catalyst (e.g., glacial acetic acid)

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Appropriate organic solvents for extraction and recrystallization (e.g., ethyl acetate, hexane)

Procedure:

• Synthesis of 2-Phenylindole:

  • A mixture of phenylhydrazine and acetophenone is refluxed in ethanol with a catalytic amount of glacial acetic acid to form the corresponding phenylhydrazone.

  • The crude phenylhydrazone is then cyclized using a strong acid catalyst like polyphosphoric acid at an elevated temperature (typically 100-150°C).

  • The reaction mixture is cooled and then poured into ice-water to precipitate the crude 2-phenylindole.

  • The solid is collected by filtration, washed with water, and then purified by recrystallization from a suitable solvent like ethanol.

• Formylation of 2-Phenylindole (Vilsmeier-Haack Reaction):

  • In a flask cooled in an ice bath, phosphorus oxychloride is added dropwise to N,N-dimethylformamide (DMF) with stirring to form the Vilsmeier reagent.

  • A solution of 2-phenylindole in DMF is then added slowly to the Vilsmeier reagent.

  • The reaction mixture is stirred at room temperature for several hours until the reaction is complete (monitored by TLC).

  • The mixture is then carefully poured into a stirred solution of ice and sodium hydroxide to hydrolyze the intermediate and precipitate the product.

  • The solid 2-Phenyl-1H-indole-3-carbaldehyde is collected by filtration, washed thoroughly with water, and dried.

• Crystallization for Single-Crystal X-ray Diffraction:

  • Slow evaporation is a common technique for growing single crystals. A saturated solution of the purified 2-Phenyl-1H-indole-3-carbaldehyde is prepared in a suitable solvent or solvent mixture (e.g., ethanol, ethyl acetate/hexane).

  • The solution is filtered to remove any particulate matter and the filtrate is left in a loosely covered container in a vibration-free environment.

  • Over a period of several days to weeks, as the solvent slowly evaporates, single crystals of suitable quality for X-ray diffraction should form.

Single-Crystal X-ray Diffraction Analysis

The following is a representative protocol for the determination of the crystal structure of 2-Phenyl-1H-indole-3-carbaldehyde using a single-crystal X-ray diffractometer.

Instrumentation:

• Single-crystal X-ray diffractometer equipped with a CCD or CMOS detector.

• Graphite-monochromated Mo Kα radiation (λ = 0.71073 Å).

• Cryostat for low-temperature data collection (optional, but recommended for better data quality).

Procedure:

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head using a cryoloop and a cryoprotectant (if necessary).

• Data Collection:

  • The mounted crystal is placed on the diffractometer and cooled to the desired temperature (e.g., 100 K or 293 K).

  • The unit cell parameters are determined from a preliminary set of diffraction frames.

  • A full sphere of diffraction data is collected using a combination of ω and φ scans.

• Data Reduction:

  • The raw diffraction images are processed to integrate the reflection intensities.

  • The integrated intensities are corrected for Lorentz and polarization effects, and an absorption correction (e.g., multi-scan) is applied.

• Structure Solution and Refinement:

  • The crystal structure is solved using direct methods or Patterson methods.

  • The structural model is refined by full-matrix least-squares on F².

  • All non-hydrogen atoms are refined anisotropically.

  • Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

  • The final model is validated using crystallographic software to check for consistency and quality.

Biological Relevance and Signaling Pathways

2-Phenylindole derivatives are known to exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3] While the specific signaling pathways for 2-Phenyl-1H-indole-3-carbaldehyde are not extensively detailed, the broader class of 2-phenylindoles has been shown to interact with key inflammatory pathways, such as those involving cyclooxygenase (COX) enzymes and the nuclear factor-kappa B (NF-κB) signaling cascade.

Inhibition of Cyclooxygenase (COX) Pathway

Non-steroidal anti-inflammatory drugs (NSAIDs) often exert their effects by inhibiting COX enzymes (COX-1 and COX-2), which are responsible for the synthesis of prostaglandins, key mediators of inflammation. Some indole derivatives have been investigated as COX inhibitors.

COX Inhibition Pathway

Modulation of NF-κB Signaling Pathway

The NF-κB signaling pathway is a central regulator of inflammation, immunity, and cell survival. Its dysregulation is implicated in numerous inflammatory diseases and cancers. Inhibition of this pathway is a key target for anti-inflammatory drug development.

NF-κB Signaling Pathway

Conclusion

This technical guide provides a consolidated resource for understanding the crystal structure and potential biological context of 2-Phenyl-1H-indole-3-carbaldehyde. The provided crystallographic data serves as a fundamental basis for computational modeling and structure-activity relationship studies. The detailed experimental protocols offer a practical guide for the synthesis and structural analysis of this compound and its analogs. Furthermore, the exploration of its potential interactions with the COX and NF-κB signaling pathways highlights its relevance in the development of novel therapeutic agents, particularly in the realm of anti-inflammatory and anticancer research. Further investigation into the specific molecular targets and mechanisms of action of 2-Phenyl-1H-indole-3-carbaldehyde is warranted to fully elucidate its therapeutic potential.

References

• 1. rsc.org [rsc.org]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Physical Properties of 3-Formyl-2-phenylindole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and spectroscopic properties of 3-Formyl-2-phenylindole (also known as 2-Phenylindole-3-carboxaldehyde), a key heterocyclic compound with applications in medicinal chemistry and materials science. This document collates available data on its physical characteristics, detailed experimental protocols for its synthesis and analysis, and a visual representation of its synthetic pathway.

Core Physical and Chemical Properties

3-Formyl-2-phenylindole is a solid at room temperature, appearing as a cream to pale brown powder or crystalline solid. Its structural and physical data are summarized below.

Property	Value	Reference
Synonyms	2-Phenylindole-3-carboxaldehyde, 2-Phenyl-1H-indole-3-carbaldehyde	[1][2]
CAS Number	25365-71-3	[1]
Molecular Formula	C₁₅H₁₁NO	[1]
Molecular Weight	221.25 g/mol	[1]
Melting Point	249-257 °C	[1][3]
Appearance	Cream to pale brown powder/crystal	[3]

Spectroscopic Data

The spectroscopic data are crucial for the structural elucidation and purity assessment of 3-Formyl-2-phenylindole.

Mass Spectrometry

The mass spectrum of 3-Formyl-2-phenylindole is characterized by its molecular ion peak and specific fragmentation patterns.

Ion Type	m/z Ratio	Notes
Molecular Ion [M]⁺	221	Corresponds to the molecular weight of the compound.
M-1 Peak	220	A significant peak, likely due to the loss of a hydrogen atom from the aldehyde group.
Fragment	165	---

Data sourced from NIST Mass Spectrometry Data Center via PubChem.[4]

Infrared (IR) Spectroscopy

The IR spectrum reveals the key functional groups present in the molecule.

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
~3400	N-H	Stretching
~3100-3000	Aromatic C-H	Stretching
~2850, ~2750	Aldehyde C-H	Stretching (Fermi resonance)
~1650	C=O (Aldehyde)	Stretching
~1600, ~1450	C=C	Aromatic Ring Stretching

Note: The exact peak positions can vary slightly based on the sample preparation method (e.g., KBr pellet, ATR). The data presented is a typical representation for this class of compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of the molecule.

¹H NMR Chemical Shifts (Predicted)

Proton	Chemical Shift (δ, ppm)	Multiplicity
Aldehyde (-CHO)	9.8 - 10.2	Singlet
Indole N-H	8.0 - 9.0	Broad Singlet
Aromatic Protons	7.0 - 8.5	Multiplets

¹³C NMR Chemical Shifts

Carbon	Chemical Shift (δ, ppm)
C=O (Aldehyde)	~185
Aromatic & Heterocyclic Carbons	110 - 140

Experimental Protocols

This section details the methodologies for the synthesis of 3-Formyl-2-phenylindole and the general procedures for acquiring the characterization data presented.

Synthesis: Vilsmeier-Haack Formylation of 2-Phenylindole

This reaction is a standard and effective method for introducing a formyl group at the electron-rich C3 position of the indole ring.[5][6]

Reagents:

• 2-Phenylindole

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Sodium Acetate

• Deionized Water

• Diethyl ether (or other suitable extraction solvent)

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Vilsmeier Reagent Formation: In a flask equipped with a dropping funnel and a magnetic stirrer, cool N,N-dimethylformamide (DMF) to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃) dropwise to the cooled DMF with constant stirring. Allow the mixture to stir for 30 minutes at 0 °C to form the Vilsmeier reagent, a chloroiminium salt.

• Formylation: Dissolve 2-phenylindole in DMF and add this solution dropwise to the prepared Vilsmeier reagent at 0 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 6-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, pour the mixture into a beaker of crushed ice and a saturated aqueous solution of sodium acetate.

• Extraction: Extract the aqueous mixture with diethyl ether (3 x volume).

• Washing and Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield 3-Formyl-2-phenylindole.[7]

Characterization Methods

• Melting Point Determination: The melting point is determined using a capillary melting point apparatus. A small amount of the finely powdered, dry sample is packed into a capillary tube, which is then placed in the heating block of the apparatus. The temperature is raised slowly (1-2 °C per minute) near the expected melting point, and the range from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid is recorded.[1][3]

• IR Spectroscopy: The IR spectrum of the solid sample is obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample can be prepared as a KBr pellet by grinding a small amount of the compound with dry potassium bromide and pressing the mixture into a translucent disk. Alternatively, the spectrum can be recorded using an Attenuated Total Reflectance (ATR) accessory, where the solid sample is pressed directly against the ATR crystal.[4]

• NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on an NMR spectrometer. A small amount of the compound is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) containing tetramethylsilane (TMS) as an internal standard (0 ppm).

• Mass Spectrometry: Mass spectra are typically obtained using a mass spectrometer with an electron ionization (EI) source, often coupled with a gas chromatograph (GC-MS) for sample introduction. The molecule is ionized and fragmented, and the resulting ions are separated based on their mass-to-charge (m/z) ratio.[4]

Visualizations

The following diagrams illustrate the experimental workflow for the synthesis of 3-Formyl-2-phenylindole.

References

• 1. 2-Phenylindole-3-carboxaldehyde 97 25365-71-3 [sigmaaldrich.com]
• 2. 2-PHENYLINDOLE-3-CARBOXALDEHYDE | 25365-71-3 [chemicalbook.com]
• 3. assets.qa.thermofisher.com [assets.qa.thermofisher.com]
• 4. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]

An In-depth Technical Guide to the Basic Characterization of 2-Phenylindole Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental characterization of 2-phenylindole derivatives, a class of heterocyclic compounds recognized as a "privileged structure" in medicinal chemistry due to its ability to bind to multiple receptors with high affinity.[1] These derivatives have garnered significant attention for their immense therapeutic potential, exhibiting a wide array of pharmacological activities including anticancer, anti-inflammatory, antimicrobial, and neuroprotective effects.[1][2] This document details their physicochemical properties, synthesis, spectroscopic signatures, and key biological activities, offering detailed experimental protocols and visual representations of relevant pathways.

Physicochemical Properties of 2-Phenylindole

The parent compound, 2-phenylindole, is a white to pale yellow crystalline solid that serves as the foundational scaffold for a vast library of derivatives.[3][4] Its core properties are summarized below. Derivatives will exhibit different properties based on their specific substitutions.

Property	Value	Reference
IUPAC Name	2-phenyl-1H-indole	[5]
CAS Number	948-65-2	[3][4][6]
Molecular Formula	C₁₄H₁₁N	[4][5][6]
Molecular Weight	193.24 g/mol	[5][6]
Appearance	White to pale yellow/orange crystalline solid/powder	[3][4][7]
Melting Point	187-190 °C	[3][4][6]
Boiling Point	250 °C at 10 mmHg	[6]
Density	~1.2 g/cm³	[4]
Solubility	Soluble in organic solvents like dichloromethane, ethanol, acetone, and THF; insoluble in water.[2][3][4]
Purity (Typical)	≥ 98.0% (GC)	[6][7]

Synthesis of 2-Phenylindole Derivatives

The synthesis of the 2-phenylindole scaffold can be achieved through several classic and modern organic chemistry reactions. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Common Synthetic Strategies:

• Fischer Indole Synthesis: This is a classic and widely used method involving the acid-catalyzed cyclization of an aryl hydrazone, which is typically formed from the condensation of a phenylhydrazine with an appropriate acetophenone derivative.[4][8][9]

• Palladium-Catalyzed Reactions: Modern cross-coupling methods offer high efficiency and functional group tolerance. A common approach is the one-pot palladium-catalyzed Sonogashira-type alkynylation followed by a base-assisted cycloaddition of substituted 2-iodoanilines and terminal alkynes.[10][11] Another palladium-catalyzed method involves the annulation of anilines with bromoalkynes.[12]

• Madelung Synthesis: This method involves the high-temperature, base-catalyzed cyclization of an N-acyl-o-toluidine.[4]

Generalized Synthetic Workflow

The following diagram illustrates a generalized workflow for synthesizing and subsequently modifying 2-phenylindole derivatives.

Fig. 1: Generalized workflow for synthesis and derivatization.

Spectroscopic Characterization

The structural elucidation of 2-phenylindole derivatives relies on standard spectroscopic techniques. The parent compound's data provides a reference for analyzing substituted analogs.

Technique	Characteristic Features for 2-Phenylindole
¹H NMR	Signals typically observed at: δ ~8.3 ppm (br s, 1H, N-H), δ 7.6-7.2 ppm (m, aromatic protons from phenyl and indole rings), δ ~6.8 ppm (s, 1H, H3 of indole).[9][13]
¹³C NMR	Characteristic peaks around: δ 137-100 ppm, corresponding to the 12 aromatic carbons of the fused ring system and the phenyl substituent.[14]
IR (cm⁻¹)	Stretching vibrations observed at: 3400-3300 (N-H), 3100-3000 (aromatic C-H), 1600-1450 (aromatic C=C).[8][15]
Mass Spec (EI)	Molecular ion peak (M⁺) at m/z = 193.[5][15]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. The following are representative protocols for the synthesis and modification of 2-phenylindoles.

Protocol 4.1: Fischer Indole Synthesis of 2-Phenylindole[8]

This protocol involves two main steps: the formation of the hydrazone and its subsequent cyclization.

• Step 1: Synthesis of Acetophenone Phenylhydrazone

  • Combine equimolar amounts of phenylhydrazine and acetophenone.

  • The condensation reaction is typically carried out in a suitable solvent like ethanol.

  • The product, an aryl hydrazone, often precipitates and can be isolated by filtration.

• Step 2: Cyclization to 2-Phenylindole

  • Place the dried acetophenone phenylhydrazone (0.15 mol) into a beaker containing an excess of a cyclizing agent, such as polyphosphoric acid (PPA) (~180 g).[8]

  • Heat the mixture on a water bath to 100-120°C for approximately 10-15 minutes with stirring.

  • After cooling, carefully add the reaction mixture to a large volume of cold water (~450 mL) and stir vigorously to dissolve the PPA.

  • The solid 2-phenylindole product precipitates.

  • Collect the solid by vacuum filtration and wash thoroughly with ice-cold water to remove any residual acid.

  • The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Protocol 4.2: N-Alkylation of 2-Phenylindole[8]

• Reaction Setup

  • In a flask, prepare a mixture of the 2-phenylindole derivative (e.g., 3 mmol), a base such as potassium carbonate (K₂CO₃, 6 mmol), and the desired alkyl or aryl halide (4 mmol) in a polar aprotic solvent like DMF (10 mL).

  • Stir the reaction mixture at room temperature for approximately 4 hours using a magnetic stirrer.

• Work-up and Purification

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, dilute the reaction mixture with cold water to precipitate the N-substituted product.

  • Filter the solid, wash with water, and recrystallize from ethanol to obtain the purified N-alkylated 2-phenylindole.

Biological Activities and Mechanisms of Action

2-Phenylindole derivatives are known to interact with various biological targets, leading to a broad spectrum of pharmacological effects.

Key Activities:

• Anti-inflammatory: Many derivatives exhibit potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes (COX-1 and COX-2) and suppressing the NF-κB signaling pathway, which reduces the production of pro-inflammatory cytokines like TNF-α and IL-6.[2][10]

• Anticancer: These compounds have shown significant antiproliferative activity against various cancer cell lines, including breast, lung, and leukemia.[2][15][16] One key mechanism involves their function as selective estrogen receptor modulators (SERMs), making them particularly relevant for hormone-dependent breast cancers.[17] Some derivatives also induce apoptosis in cancer cells.[17]

• Antimicrobial: Antibacterial and antifungal properties have been reported for this class of compounds.[2]

• Antidepressant: Certain N-substituted 2-phenylindole derivatives have been investigated for their potential as antidepressant agents.[8]

Quantitative Biological Data

The following table summarizes the inhibitory concentrations (IC₅₀) for select 2-phenylindole derivatives, demonstrating their potency.

Compound	Biological Target/Assay	IC₅₀ Value (μM)	Reference
2-Phenylindole (1)	Nitrite Production Inhibition	38.1 ± 1.8	[10]
2-Phenylindole (1)	NF-κB Inhibition	25.4 ± 2.1	[10]
3-Carboxaldehyde oxime-2-phenylindole (5)	Nitrite Production Inhibition	4.4 ± 0.5	[10]
3-Carboxaldehyde oxime-2-phenylindole (5)	NF-κB Inhibition	6.9 ± 0.8	[10]
3-Cyano-2-phenylindole (7)	Nitrite Production Inhibition	4.8 ± 0.4	[10]
6'-MeO-naphthalen-2'-yl indole (10at)	NF-κB Inhibition	0.6 ± 0.2	[10]
Bisindole Derivative (31)	Antiproliferative (MCF-7 cells)	2.71	[17]
Indole-Combretastatin Conjugate (86)	Antiproliferative (MCF-7 cells)	1.86	[17]

Signaling Pathway Diagrams

The diagrams below illustrate two key mechanisms of action for 2-phenylindole derivatives.

Fig. 2: Inhibition of the NF-κB anti-inflammatory pathway.

Fig. 3: Action as a Selective Estrogen Receptor Modulator (SERM).

Conclusion

The 2-phenylindole scaffold is a cornerstone in the development of new therapeutic agents. Its synthetic accessibility and the diverse biological activities of its derivatives make it a highly attractive starting point for drug discovery programs. The characterization data and protocols provided in this guide serve as a fundamental resource for researchers aiming to synthesize, identify, and evaluate novel 2-phenylindole compounds for a wide range of applications, from oncology to inflammatory diseases. Continued exploration of the structure-activity relationships within this chemical class promises to yield next-generation therapeutics with enhanced potency and selectivity.[1][2]

References

• 1. Research progress on the structure and biological diversities of 2-phenylindole derivatives in recent 20 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. omicsonline.org [omicsonline.org]
• 3. webqc.org [webqc.org]
• 4. Page loading... [guidechem.com]
• 5. 2-Phenylindole | C14H11N | CID 13698 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-Phenylindole analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 7. 2-Phenylindole | 948-65-2 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. ymerdigital.com [ymerdigital.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A Facile, Mild And Efficient One-Pot Synthesis of 2-Substituted Indole Derivatives Catalyzed By Pd(PPh3)2Cl2 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. 2-Phenylindole(948-65-2) 1H NMR [m.chemicalbook.com]
• 14. spectrabase.com [spectrabase.com]
• 15. japsonline.com [japsonline.com]
• 16. benchchem.com [benchchem.com]
• 17. Synthesis, antiproliferative and pro-apoptotic activity of 2-phenylindoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Phenyl-1H-indole-3-carbaldehyde as a Versatile Synthetic Intermediate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-phenyl-1H-indole-3-carbaldehyde, a key building block in the synthesis of diverse, biologically active heterocyclic compounds. Its unique structural features make it a valuable starting material for developing novel therapeutic agents. This document details its application in synthesizing compounds with anticancer, antimicrobial, anti-inflammatory, and antioxidant properties, providing specific experimental protocols and quantitative data to support further research and development.

Physicochemical Properties and Safety Information

2-Phenyl-1H-indole-3-carbaldehyde is a stable and versatile reagent in organic synthesis. A summary of its key properties is provided below.

Property	Value	Reference
Molecular Formula	C₁₅H₁₁NO	[1][2][3][4]
Molecular Weight	221.25 g/mol	[1][2][4]
CAS Number	25365-71-3	[1][2][3][5]
Appearance	Cream to pale brown powder	[3]
Melting Point	249-253 °C	[1]
Purity	≥96.0% (HPLC)	[3]
Solubility	Soluble in common organic solvents such as DMSO and DMF.
InChI Key	IFIFXODAHZPTEY-UHFFFAOYSA-N	[1][3][4]
SMILES	O=Cc1c([nH]c2ccccc12)-c3ccccc3	[1]

Safety Summary:

2-Phenyl-1H-indole-3-carbaldehyde is classified as a hazardous substance. Appropriate safety precautions should be taken during handling.

Hazard Statement	Precautionary Statement
H315: Causes skin irritation	P261: Avoid breathing dust/fume/gas/mist/vapors/spray
H319: Causes serious eye irritation	P280: Wear protective gloves/protective clothing/eye protection/face protection
H335: May cause respiratory irritation	P302+P352: IF ON SKIN: Wash with plenty of soap and water
P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

Applications in the Synthesis of Bioactive Molecules

2-Phenyl-1H-indole-3-carbaldehyde serves as a crucial intermediate for the synthesis of a variety of biologically active molecules.[5] Its derivatives have shown potential as anticancer, antimicrobial, anti-inflammatory, and antioxidant agents.[5][6]

Anticancer Agents

Derivatives of 2-phenyl-1H-indole-3-carbaldehyde have demonstrated significant potential in cancer therapy, with research highlighting their roles as inhibitors of crucial biological targets like tubulin, topoisomerase, PI3K, and tryptophan 2,3-dioxygenase (TDO).

A series of indole-thiosemicarbazone hybrid derivatives have been synthesized and evaluated for their cytotoxic activity against various cancer cell lines.[1] These compounds have shown promising anti-proliferative activities.[1]

Experimental Protocol: Synthesis of Indole-Thiosemicarbazone Derivatives

A representative protocol for the synthesis of indole-thiosemicarbazone derivatives is as follows:

• Dissolve 2-phenyl-1H-indole-3-carbaldehyde (1 mmol) in a suitable solvent such as ethanol.

• Add an equimolar amount of the appropriate thiosemicarbazide derivative.

• Add a catalytic amount of an acid, such as acetic acid.

• Reflux the reaction mixture for a specified period, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Filter the precipitated solid, wash with cold ethanol, and dry under vacuum to yield the final product.

Quantitative Data: Anticancer Activity of Indole-Thiosemicarbazone Derivatives

Compound	Target Cell Line	IC₅₀ (µM)
Analog A	MCF-7 (Breast Cancer)	0.035
Imine B	Tubulin Polymerization	1.2

Data extracted from a study on 3-formyl-2-phenylindoles, structurally related to the title compound.[1]

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// Edges start -> reaction; reagent -> reaction; reaction -> product; product -> assay; assay -> data; } DOT Caption: Synthetic workflow for indole-thiosemicarbazone anticancer agents.

Ionone-based chalcones derived from indole-3-carbaldehyde analogs have been identified as novel antiandrogens, effective against various clinically relevant androgen receptor mutants, making them promising candidates for the treatment of advanced prostate cancer.[6][7]

Experimental Protocol: Synthesis of Ionone-Based Chalcones (Claisen-Schmidt Condensation)

• Dissolve an appropriate indole-3-carboxaldehyde (1 equivalent) and an aryl ketone (1 equivalent) in a suitable solvent like ethanol.

• Add a catalytic amount of a base, such as aqueous potassium hydroxide.

• Stir the reaction mixture at room temperature for a designated time, monitoring by TLC.

• After completion, pour the reaction mixture into ice-cold water.

• Collect the resulting precipitate by filtration, wash with water, and recrystallize from a suitable solvent to obtain the pure chalcone.

Quantitative Data: Anti-proliferative Activity of Ionone-Based Chalcones

Compound	Cell Line	IC₅₀ (µM)
Chalcone 17	LNCaP (Prostate Cancer)	Sub-micromolar
Chalcone 17	MDA-PCa-2b (Prostate Cancer)	Low micromolar
Chalcone 17	22Rv1 (Prostate Cancer)	Low micromolar
Chalcone 17	C4-2B (Prostate Cancer)	Low micromolar

Data extracted from a study on ionone-based chalcones.[6]

// Nodes androgen [label="Androgen", fillcolor="#EA4335", fontcolor="#FFFFFF"]; ar [label="Androgen Receptor (AR)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; chalcone [label="Ionone-Based Chalcone", fillcolor="#FBBC05", fontcolor="#202124"]; gene_expression [label="Androgen-Responsive Gene Expression", fillcolor="#34A853", fontcolor="#FFFFFF"]; proliferation [label="Prostate Cancer Cell Proliferation", fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges androgen -> ar [label="Binds and Activates"]; ar -> gene_expression [label="Promotes"]; gene_expression -> proliferation [label="Leads to"]; chalcone -> ar [label="Antagonizes", color="#EA4335", fontcolor="#EA4335", arrowhead=tee]; } DOT Caption: Mechanism of action for ionone-based chalcone antiandrogens.

Derivatives combining benzofuranone and indole moieties have been synthesized and identified as potent inhibitors of phosphatidylinositol-3-kinases (PI3K), a key enzyme in cancer cell signaling pathways.[2][4]

Experimental Protocol: Synthesis of Benzofuranone Indole Derivatives

A general multi-step synthesis may involve:

• Initial synthesis of a benzofuranone precursor.

• Reaction of the benzofuranone intermediate with an indole derivative, potentially involving 2-phenyl-1H-indole-3-carbaldehyde or a derivative thereof, through a condensation or coupling reaction.

• Purification of the final product by column chromatography.

Quantitative Data: PI3K and VEGFR-2 Inhibitory Activity

Compound	Target	IC₅₀ (nM)
Compound 8	PI3K	2.21
Compound 8	VEGFR-2	68
LY294002 (Reference)	PI3K	6.18
Sorafenib (Reference)	VEGFR-2	31.2

Data from a study on benzofuran derivatives as dual PI3K/VEGFR2 inhibitors.[2]

// Nodes rtk [label="Receptor Tyrosine Kinase (RTK)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; pi3k [label="PI3K", fillcolor="#EA4335", fontcolor="#FFFFFF"]; pip2 [label="PIP2", fillcolor="#F1F3F4", fontcolor="#202124"]; pip3 [label="PIP3", fillcolor="#FBBC05", fontcolor="#202124"]; akt [label="Akt", fillcolor="#34A853", fontcolor="#FFFFFF"]; downstream [label="Downstream Signaling\n(Cell Growth, Proliferation, Survival)", fillcolor="#5F6368", fontcolor="#FFFFFF"]; inhibitor [label="Benzofuranone Indole Derivative", fillcolor="#FFFFFF", fontcolor="#202124"];

// Edges rtk -> pi3k [label="Activates"]; pi3k -> pip3 [label="Phosphorylates"]; pip2 -> pip3; pip3 -> akt [label="Activates"]; akt -> downstream; inhibitor -> pi3k [label="Inhibits", color="#EA4335", fontcolor="#EA4335", arrowhead=tee]; } DOT Caption: PI3K signaling pathway and point of inhibition.

The synthesis of pyridyl-ethenyl-indoles from 2-phenyl-1H-indole-3-carbaldehyde yields compounds that act as inhibitors of tryptophan 2,3-dioxygenase (TDO), an enzyme implicated in cancer immune evasion.[8]

Experimental Protocol: Synthesis of (E)-2-Phenyl-3-(2-pyridin-3-ylvinyl)-1H-indole

• To a solution of 2-phenyl-1H-indole-3-carbaldehyde (163 mg, 1 mmol) in an appropriate solvent, add the corresponding pyridyl phosphonium salt.

• Add a suitable base (e.g., sodium hydride) and stir the reaction mixture at room temperature for 72 hours.

• Quench the reaction with water and extract the product with an organic solvent.

• Purify the crude product by column chromatography to obtain the desired pyridyl-ethenyl-indole.

Quantitative Data: Yield of TDO Inhibitor Synthesis

Compound	Yield
(E)-2-Phenyl-3-(2-pyridin-3-ylvinyl)-1H-indole	58%

Data extracted from a study on pyridyl-ethenyl-indoles as TDO inhibitors.[8]

Antimicrobial Agents

The versatility of 2-phenyl-1H-indole-3-carbaldehyde extends to the synthesis of potent antimicrobial agents.

The Biginelli reaction, a one-pot cyclocondensation, can be employed with 2-phenyl-1H-indole-3-carbaldehyde to synthesize dihydropyrimidinones, a class of compounds known for their diverse pharmacological activities, including antimicrobial effects.[9][10][11]

Experimental Protocol: Biginelli Reaction for Pyrimidinone Synthesis

• Combine 2-phenyl-1H-indole-3-carbaldehyde (1 mmol), a β-ketoester (e.g., ethyl acetoacetate, 1 mmol), and urea or thiourea (1.5 mmol) in a reaction vessel.

• Add a catalytic amount of an acid (e.g., HCl) in a suitable solvent like ethanol.

• Reflux the mixture for several hours, monitoring by TLC.

• After completion, cool the reaction mixture and pour it into ice water.

• Filter the resulting solid, wash with water, and recrystallize from ethanol to obtain the pure dihydropyrimidinone.

Quantitative Data: Antimicrobial Activity of Indole Derivatives

Compound	Microorganism	MIC (µg/mL)
Indole hydrazide/hydrazone derivatives	Staphylococcus aureus	6.25 - 100
Indole hydrazide/hydrazone derivatives	MRSA	6.25 - 100
Indole hydrazide/hydrazone derivatives	Escherichia coli	6.25 - 100
Indole hydrazide/hydrazone derivatives	Bacillus subtilis	6.25 - 100
Indole hydrazide/hydrazone derivatives	Candida albicans	6.25 - 100
2-(5-Iodo-1H-indol-3-yl)quinazolin-4(3H)-one (3k)	MRSA	0.98
Indole-thiadiazole (2c) & Indole-triazole (3c)	B. subtilis	3.125

Data from studies on various indole derivatives.[12][13][14]

// Nodes aldehyde [label="2-Phenyl-1H-indole-\n3-carbaldehyde", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ketoester [label="β-Ketoester", fillcolor="#EA4335", fontcolor="#FFFFFF"]; urea [label="Urea/Thiourea", fillcolor="#FBBC05", fontcolor="#202124"]; reaction [label="Biginelli Reaction\n(One-pot cyclocondensation)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; product [label="Dihydropyrimidinone Derivative", fillcolor="#F1F3F4", fontcolor="#202124"]; assay [label="Antimicrobial Activity Assay", shape=ellipse, fillcolor="#FFFFFF", fontcolor="#202124"]; data [label="MIC Values", fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges aldehyde -> reaction; ketoester -> reaction; urea -> reaction; reaction -> product; product -> assay; assay -> data; } DOT Caption: Workflow for the synthesis and evaluation of antimicrobial pyrimidinones.

Anti-inflammatory and Antioxidant Agents

Derivatives of 2-phenyl-1H-indole-3-carbaldehyde have also been investigated for their anti-inflammatory and antioxidant properties.

The core structure of 2-phenyl-1H-indole-3-carbaldehyde can be elaborated to synthesize various heterocyclic systems, including pyrazole and oxazole derivatives, which have shown potential as anti-inflammatory agents.[1]

Experimental Protocol: Synthesis of Indole-based Anti-inflammatory Agents

A general approach involves:

• Condensation of 2-phenyl-1H-indole-3-carbaldehyde with a suitable reagent containing an active methylene group to form a chalcone-like intermediate.

• Cyclization of the intermediate with reagents like hydrazine or hydroxylamine to form the pyrazole or oxazole ring, respectively.

• Purification of the product via recrystallization or column chromatography.

Quantitative Data: Anti-inflammatory Activity

Compound	Activity	Dose	Standard
6c (Indolyl-thiadiazolyl-pyrazoline)	47.6% inflammation inhibition	50 mg/kg p.o.	Phenylbutazone (45.6%)
6'c (Indolyl-oxadiazolyl-pyrazoline)	49.0% inflammation inhibition	50 mg/kg p.o.	Phenylbutazone (45.6%)

Data from a study on indole derivatives as anti-inflammatory agents.

Through Claisen-Schmidt condensation, 2-phenyl-1H-indole-3-carbaldehyde can be reacted with thiophene derivatives to produce indole thiophene chalcones, which have been evaluated for their antioxidant properties.[1]

Experimental Protocol: Claisen-Schmidt Condensation for Indole Thiophene Chalcones

• Dissolve 2-phenyl-1H-indole-3-carbaldehyde (1 equivalent) and a substituted acetylthiophene (1 equivalent) in ethanol.

• Add a catalytic amount of a strong base (e.g., NaOH or KOH).

• Stir the mixture at room temperature until the reaction is complete (monitored by TLC).

• Neutralize the reaction mixture with a dilute acid.

• Collect the precipitated product by filtration, wash with water, and purify by recrystallization.

Quantitative Data: Antioxidant Activity

Assay	Finding
DPPH free radical scavenging	Indole-3-carboxaldehyde derivatives showed significant activity.
Microsomal lipid peroxidation (LPO)	Compound 5f showed superior antioxidant activity compared to the standard BHA.

Data from a study on novel indole-3-carboxaldehyde analogues.[15]

Conclusion

2-Phenyl-1H-indole-3-carbaldehyde is a highly valuable and versatile synthetic intermediate in medicinal chemistry and drug discovery. Its amenability to a wide range of chemical transformations allows for the synthesis of a diverse array of heterocyclic compounds with significant therapeutic potential. The protocols and data presented herein provide a solid foundation for researchers to explore and expand upon the synthetic utility of this important building block in the development of new and effective therapeutic agents.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis and computational study of new benzofuran hybrids as dual PI3K/VEGFR2 inhibitors targeting cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jddtonline.info [jddtonline.info]
• 4. Novel benzofuran-3-one indole inhibitors of PI3 kinase-alpha and the mammalian target of rapamycin: hit to lead studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, antimycobacterial and anticancer activity of novel indole-based thiosemicarbazones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and in vitro characterization of ionone-based chalcones as novel antiandrogens effective against multiple clinically relevant androgen receptor mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Syntheses and potential anti-prostate cancer activities of ionone-based chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 9. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 10. taylorandfrancis.com [taylorandfrancis.com]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. Investigation of antimicrobial activities of indole-3-aldehyde hydrazide/hydrazone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. turkjps.org [turkjps.org]
• 14. The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H)-One Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. derpharmachemica.com [derpharmachemica.com]

Synthesis and Applications of Schiff Bases Derived from 2-Phenyl-1H-indole-3-carbaldehyde: A Detailed Guide for Researchers

Abstract

This document provides comprehensive application notes and detailed experimental protocols for the synthesis of Schiff bases from 2-Phenyl-1H-indole-3-carbaldehyde. It is intended for researchers, scientists, and professionals in the field of drug development and materials science. The content covers synthetic methodologies, characterization, and various applications, with a particular focus on the biological activities of these compounds. All quantitative data are summarized in structured tables, and key experimental workflows are visualized using diagrams.

Introduction

Schiff bases, characterized by the presence of an azomethine (-C=N-) group, are a versatile class of organic compounds synthesized from the condensation of primary amines with active carbonyl compounds.[1] The indole nucleus is a prominent scaffold in numerous biologically active compounds and natural products.[1] Schiff bases derived from indole aldehydes, such as 2-Phenyl-1H-indole-3-carbaldehyde, have garnered significant interest due to their wide range of pharmacological properties, including antimicrobial, anticancer, anti-inflammatory, and antioxidant activities.[1][2][3] The combination of the indole moiety and the azomethine group in a single molecule can lead to synergistic effects, enhancing its biological efficacy.[1]

This guide details the synthesis of Schiff bases from 2-Phenyl-1H-indole-3-carbaldehyde and various primary amines, providing standardized protocols and summarizing key data for practical application in a research setting.

Applications of Indole-Derived Schiff Bases

Schiff bases synthesized from indole-3-carbaldehyde and its derivatives have demonstrated a broad spectrum of biological activities, making them promising candidates for drug discovery and development.

Antimicrobial Activity

Indole Schiff bases have shown significant efficacy against various bacterial and fungal strains.[4] The mode of action is often attributed to the azomethine nitrogen, which can form hydrogen bonds with the active sites of cellular enzymes, leading to interference with normal cell processes.

Anticancer Activity

Several studies have reported the potential of indole-derived Schiff bases as anticancer agents.[2] Their cytotoxic effects are believed to be mediated through various mechanisms, including the induction of apoptosis and inhibition of cancer cell proliferation.

Antioxidant Activity

The indole ring is known to possess antioxidant properties. Schiff bases derived from indole aldehydes have been evaluated for their ability to scavenge free radicals, suggesting their potential in mitigating oxidative stress-related diseases.[5]

Other Biological Activities

Beyond the aforementioned applications, these compounds have also been investigated for their anti-inflammatory, analgesic, anticonvulsant, and anthelmintic properties.[3]

Experimental Protocols

The following sections provide detailed protocols for the synthesis and characterization of Schiff bases from 2-Phenyl-1H-indole-3-carbaldehyde.

General Synthesis of Schiff Bases

The synthesis of Schiff bases from 2-Phenyl-1H-indole-3-carbaldehyde is typically achieved through a condensation reaction with a primary amine in a suitable solvent, often with catalytic amounts of acid.

General Reaction Scheme:

Caption: General reaction for the synthesis of Schiff bases.

Materials:

• 2-Phenyl-1H-indole-3-carbaldehyde

• Substituted primary amine (e.g., aniline, p-toluidine, etc.)

• Absolute Ethanol

• Glacial Acetic Acid

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hot plate

• Buchner funnel and filter paper

Procedure:

• In a round-bottom flask, dissolve 2-Phenyl-1H-indole-3-carbaldehyde (1 equivalent) in absolute ethanol.

• To this solution, add the substituted primary amine (1 equivalent).

• Add a few drops of glacial acetic acid to catalyze the reaction.[4]

• Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• The precipitated solid product is collected by vacuum filtration using a Buchner funnel.

• Wash the solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product in a desiccator or a vacuum oven.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol) to obtain the pure Schiff base.

Characterization

The synthesized Schiff bases should be characterized using standard analytical techniques to confirm their structure and purity.

• Melting Point: Determine the melting point of the purified product. A sharp melting point is indicative of a pure compound.

• Spectroscopic Analysis:

  • FT-IR (Fourier-transform infrared spectroscopy): Look for the characteristic imine (-C=N-) stretching vibration band around 1600-1650 cm⁻¹. The absence of the C=O stretching band of the aldehyde (around 1680-1700 cm⁻¹) and the N-H stretching bands of the primary amine confirms the formation of the Schiff base.

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The formation of the Schiff base is confirmed by the appearance of a singlet peak for the azomethine proton (-CH=N-) in the range of δ 8-10 ppm.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon of the azomethine group typically appears in the range of δ 160-170 ppm.

  • Mass Spectrometry (MS): Determine the molecular weight of the compound to confirm the expected molecular formula.

Quantitative Data Summary

The following tables summarize representative quantitative data for Schiff bases derived from indole-3-carbaldehydes, providing insights into their biological activities. While specific data for 2-phenyl-1H-indole-3-carbaldehyde derivatives are limited in the provided search results, the data from analogous indole-3-carbaldehyde Schiff bases are presented as a reference.

Table 1: Antimicrobial Activity of Indole-3-carbaldehyde Schiff Bases

Compound	Test Organism	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC) (µg/mL)	Reference
N-((indol-1H-3-yl)methylene)-4-nitrobenzenamine	Dickeya species (Bacteria)	-	2000	[4]
N-((indol-1H-3-yl)methylene)-4-nitrobenzenamine	Fusarium oxysporum (Fungus)	-	5000	[4]
Schiff base of Indole-3-carboxaldehyde and L-histidine	Bacillus subtilis	Data not specified	Data not specified	[6]
Schiff base of Indole-3-carboxaldehyde and L-histidine	Staphylococcus aureus	Data not specified	Data not specified	[6]
Schiff base of Indole-3-carboxaldehyde and L-histidine	Aspergillus niger	Data not specified	Data not specified	[6]
Schiff base of Indole-3-carboxaldehyde and L-histidine	Candida albicans	Data not specified	Data not specified	[6]

Table 2: Anthelmintic Activity of Indole-2-carbaldehyde Schiff Bases

Compound	Concentration (mg/mL)	Time to Paralysis (min)	Time to Death (min)	Reference
MUB-03	50	4.10 ± 0.12	6.35 ± 0.24	[3]
MUB-03	100	3.25 ± 0.22	4.32 ± 0.28	[3]
Albendazole (Standard)	20	5.12 ± 0.14	8.14 ± 0.11	[3]

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for the synthesis and characterization of the Schiff bases.

Caption: Experimental workflow for synthesis and characterization.

Conclusion

The synthesis of Schiff bases from 2-Phenyl-1H-indole-3-carbaldehyde offers a promising avenue for the development of novel therapeutic agents and functional materials. The straightforward synthetic protocols and the diverse biological activities of the resulting compounds make them an attractive area for further research. This guide provides a foundational framework for researchers to explore the synthesis and applications of this important class of molecules. Further investigation into the structure-activity relationships of these compounds will be crucial for optimizing their therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis, Characterization, Computational and Biological Activity of Some Schiff Bases and Their Fe, Cu and Zn Complexes | MDPI [mdpi.com]
• 3. ajchem-b.com [ajchem-b.com]
• 4. researchgate.net [researchgate.net]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-Phenyl-1H-indole-3-carbaldehyde in Medicinal Chemistry

Audience: Researchers, scientists, and drug development professionals.

Application Notes

The 2-Phenyl-1H-indole-3-carbaldehyde scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its recurrence in bioactive compounds and its capacity to interact with multiple biological targets.[1][2] Its rigid, planar structure combined with the reactive aldehyde group at the 3-position makes it an exceptionally versatile starting point for the synthesis of a diverse library of therapeutic agents.[1][3] Derivatives of this scaffold have demonstrated significant pharmacological activities, including potent anticancer, anti-inflammatory, and antimicrobial effects.[3][4]

Anticancer Applications

The most prominent application of 2-Phenyl-1H-indole-3-carbaldehyde derivatives is in oncology.[2][5] These compounds are particularly effective as inhibitors of tubulin polymerization, a critical process for cell division.[6][7][8] By binding to the colchicine site on tubulin, these agents disrupt the formation of microtubules, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis in cancer cells.[6][9]

Numerous analogs have been synthesized, with modifications to both the phenyl and indole rings, as well as the C3-aldehyde group (e.g., conversion to imines, oximes, or thiosemicarbazones), to optimize potency.[9] One notable imine derivative demonstrated strong inhibition of tubulin polymerization with an IC50 value of 1.2 µM, which was more potent than the reference drug colchicine in the same assay.[9] Another analog displayed a remarkable IC50 value of 35 nM for cell growth inhibition, highlighting the scaffold's potential for developing highly potent antineoplastic agents.[9]

Anti-inflammatory Applications

Chronic inflammation is a key driver of numerous diseases. Derivatives of 2-phenylindole have been identified as potent inhibitors of inflammatory pathways.[3][4] Specifically, they have been shown to inhibit the production of nitric oxide (NO) and the activity of the transcription factor NF-κB, both of which are central mediators of the inflammatory response.[4]

A lead compound, 2-phenylindole, showed initial inhibitory activity against nitrite production and NF-κB.[4] Subsequent derivatization of the 2-Phenyl-1H-indole-3-carbaldehyde core, particularly the conversion of the aldehyde to an oxime, yielded compounds with significantly enhanced potency. The 3-carboxaldehyde oxime derivative exhibited an IC50 value of 4.4 µM for inhibiting nitrite production, demonstrating the value of this scaffold in generating novel anti-inflammatory drug candidates.[4]

Antimicrobial Applications

The aldehyde functional group of 2-Phenyl-1H-indole-3-carbaldehyde is readily condensed with various amines to form Schiff bases.[10][11][12] Schiff bases derived from indole scaffolds are a well-established class of compounds with a broad spectrum of antimicrobial activities, including antibacterial and antifungal properties.[10][12][13] While much of the literature focuses on the general indole-3-carbaldehyde core, the synthetic principles are directly applicable. The formation of the azomethine group (C=N) in the Schiff base is crucial for its biological activity.[12] These derivatives offer a promising avenue for combating drug-resistant pathogens.[10][13]

Quantitative Data

Table 1: Anticancer and Tubulin Inhibition Activity of 2-Phenyl-1H-indole-3-carbaldehyde Derivatives

Compound Class	Specific Derivative	Target/Assay	IC50 Value	Reference
3-Formyl-2-phenylindole Analog	Analog A	Cell Growth Inhibition	35 nM	[9]
3-Formyl-2-phenylindole Analog	Analog A	Tubulin Polymerization Inhibition	1.5 µM	[9]
Imine Derivative	Imine B	Tubulin Polymerization Inhibition	1.2 µM	[9]

Table 2: Anti-inflammatory Activity of 2-Phenylindole Derivatives

Compound	Assay	IC50 Value (µM)	Reference
2-Phenylindole (1)	Nitrite Production Inhibition	38.1 ± 1.8	[4]
2-Phenylindole (1)	NFκB Inhibition	25.4 ± 2.1	[4]
2-Phenyl-1H-indole-3-carboxaldehyde oxime (5)	Nitrite Production Inhibition	4.4 ± 0.5	[4]
2-Phenyl-1H-indole-3-carboxaldehyde oxime (5)	NFκB Inhibition	6.9 ± 0.8	[4]
3-Cyano-2-phenylindole (7)	Nitrite Production Inhibition	4.8 ± 0.4	[4]
3-Cyano-2-phenylindole (7)	NFκB Inhibition	8.5 ± 2.0	[4]

Experimental Protocols

General Synthesis of a Schiff Base Derivative

This protocol describes the condensation reaction to form a Schiff base from 2-Phenyl-1H-indole-3-carbaldehyde.

Materials:

• 2-Phenyl-1H-indole-3-carbaldehyde

• An appropriate primary amine (e.g., aniline derivative)

• Ethanol, absolute

• Glacial acetic acid (catalyst)

• Round-bottom flask, reflux condenser, magnetic stirrer

Procedure:

• Dissolve 2-Phenyl-1H-indole-3-carbaldehyde (1 equivalent) in absolute ethanol in a round-bottom flask.

• Add the selected primary amine (1 equivalent) to the solution.

• Add a few drops of glacial acetic acid to catalyze the reaction.[10]

• Attach a reflux condenser and heat the mixture to reflux with continuous stirring for 2-4 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and then in an ice bath to precipitate the product.[14]

• Filter the solid product, wash with cold ethanol to remove unreacted starting materials, and dry under vacuum.[14]

• Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, FT-IR, Mass Spectrometry).[12]

In Vitro Anticancer Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic activity of synthesized compounds against a cancer cell line.

Materials:

• Synthesized indole derivative

• Cancer cell line (e.g., MCF-7, A549)[9]

• DMEM or RPMI-1640 culture medium with 10% FBS

• 96-well microtiter plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (DMSO)

• Microplate reader

Procedure:

• Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Prepare stock solutions of the test compounds in DMSO and create serial dilutions in the culture medium.

• Treat the cells with various concentrations of the compounds and incubate for 48-72 hours. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• After the incubation period, add MTT solution to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Remove the medium and dissolve the formazan crystals by adding DMSO to each well.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).[3]

Tubulin Polymerization Inhibition Assay

This protocol is used to directly measure the effect of a compound on the assembly of tubulin heterodimers into microtubules.

Materials:

• Purified bovine brain tubulin (>99% pure)

• General Tubulin Buffer (e.g., G-PEM buffer containing GTP)

• Test compound and control (e.g., Colchicine)

• Temperature-controlled spectrophotometer/plate reader capable of reading absorbance at 340 nm.

Procedure:

• Prepare a reaction mixture containing tubulin in General Tubulin Buffer on ice.

• Add the test compound (at various concentrations) or a control drug to the reaction mixture.

• Transfer the mixture to a pre-warmed 96-well plate.

• Place the plate in the spectrophotometer and raise the temperature to 37°C to initiate polymerization.

• Monitor the increase in absorbance at 340 nm over time (e.g., 60 minutes). The increase in absorbance corresponds to the extent of microtubule formation.

• Compare the polymerization curves of treated samples to the control. The concentration of the compound that inhibits tubulin polymerization by 50% (IC50) is determined.[9]

Visualizations

Synthetic Workflow for Bioactive Derivatives

Caption: Synthetic routes from the core scaffold to bioactive derivatives.

Mechanism of Action: Tubulin Polymerization Inhibition

Caption: Pathway of anticancer action via tubulin polymerization inhibition.

References

• 1. 3-Substituted 2-phenyl-indoles: privileged structures for medicinal chemistry - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Indole: A privileged scaffold for the design of anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of Indole Scaffolds as Pharmacophores in the Development of Anti-Lung Cancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Indole molecules as inhibitors of tubulin polymerization: potential new anticancer agents, an update (2013-2015) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benthamscience.com [benthamscience.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. jocpr.com [jocpr.com]
• 13. researchgate.net [researchgate.net]
• 14. ymerdigital.com [ymerdigital.com]

Application Notes and Protocols: Synthesis of Antimicrobial Agents from 3-Formyl-2-phenylindole

Audience: Researchers, scientists, and drug development professionals.

Introduction: Indole and its derivatives are a critical class of heterocyclic compounds in medicinal chemistry, forming the scaffold for numerous natural and synthetic molecules with significant pharmacological properties.[1] The indole nucleus is a key building block for various pharmaceuticals, and its derivatives have demonstrated a wide spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer effects.[2] In the urgent search for novel antimicrobial agents to combat rising drug resistance, indole derivatives have emerged as promising candidates, exhibiting activity against a range of pathogenic bacteria and fungi, including multidrug-resistant strains like Methicillin-resistant Staphylococcus aureus (MRSA).[3][4]

3-Formyl-2-phenylindole is a versatile starting material for the synthesis of diverse bioactive molecules. By targeting the reactive formyl group, researchers can readily synthesize derivatives such as Schiff bases and chalcones. These molecular modifications often lead to enhanced antimicrobial potency. This document provides detailed protocols for the synthesis of Schiff bases and chalcones from 3-Formyl-2-phenylindole and the subsequent evaluation of their antimicrobial activity.

I. Synthesis Protocols

Protocol 1: Synthesis of Schiff Base Derivatives from 3-Formyl-2-phenylindole

Schiff bases are synthesized via the condensation of a primary amine with an aldehyde.[5] This protocol outlines a general procedure for synthesizing Schiff base derivatives of 3-Formyl-2-phenylindole.

Materials:

• 3-Formyl-2-phenylindole

• Substituted primary amine (e.g., aniline, p-toluidine, etc.)

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Reflux condenser and round-bottom flask

• Magnetic stirrer and hot plate

• Beakers, filtering funnel, and filter paper

Procedure:

• In a 100 mL round-bottom flask, dissolve an equimolar amount of 3-Formyl-2-phenylindole (e.g., 0.001 mol) in 20 mL of absolute ethanol.

• To this solution, add an equimolar amount of the selected primary amine (0.001 mol).

• Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction.[2]

• Fit the flask with a reflux condenser and heat the mixture to reflux with continuous stirring for 4-8 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Pour the cooled mixture into ice-cold water to precipitate the solid product.

• Filter the resulting solid using a Buchner funnel, wash it thoroughly with cold water, and then with a small amount of cold ethanol to remove impurities.

• Dry the purified product in a vacuum oven.

• Recrystallize the final Schiff base product from a suitable solvent (e.g., ethanol or dioxane) to obtain pure crystals.[2]

• Characterize the synthesized compound using spectroscopic methods (IR, ¹H-NMR, Mass Spectrometry).

Protocol 2: Synthesis of Chalcone Derivatives from 3-Formyl-2-phenylindole

Chalcones, characterized by a 1,3-diaryl-2-propene-1-one backbone, are typically synthesized via a Claisen-Schmidt condensation between an aldehyde and an acetophenone derivative.[6][7]

Materials:

• 3-Formyl-2-phenylindole

• Substituted acetophenone (e.g., acetophenone, 4-chloroacetophenone, etc.)

• Ethanol

• Aqueous Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH) solution (catalyst)

• Magnetic stirrer

• Beakers, ice bath, and filtration apparatus

Procedure:

• Dissolve 3-Formyl-2-phenylindole (1 equivalent) and the substituted acetophenone (1 equivalent) in ethanol in a flask.

• Cool the mixture in an ice bath to approximately 10-15°C.[7]

• While stirring vigorously, slowly add a dilute aqueous solution of KOH or NaOH dropwise to the mixture.

• Continue stirring the reaction mixture at room temperature for 12-24 hours. The formation of a precipitate often indicates product formation.

• Monitor the reaction using TLC until the starting materials are consumed.

• Once the reaction is complete, pour the mixture into crushed ice and acidify with dilute hydrochloric acid (HCl) to neutralize the excess base.[7]

• Filter the precipitated chalcone product, wash extensively with cold water until the filtrate is neutral, and dry.

• Recrystallize the crude product from ethanol to yield the pure chalcone derivative.[7]

• Confirm the structure of the synthesized compound using appropriate spectroscopic techniques.

II. Antimicrobial Evaluation Protocol

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure for determining MIC values.[3]

Materials:

• Synthesized indole derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli) and fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• 96-well microtiter plates

• Standard antimicrobial agents (e.g., Ciprofloxacin, Fluconazole) as positive controls

• Dimethyl sulfoxide (DMSO) for dissolving compounds

• Spectrophotometer or plate reader

Procedure:

• Prepare a stock solution of each synthesized compound and standard drug in DMSO.

• Dispense 100 µL of the appropriate sterile broth into each well of a 96-well microtiter plate.

• Perform a two-fold serial dilution of the stock solutions of the test compounds and standard drugs directly in the microtiter plate to achieve a range of concentrations (e.g., from 200 µg/mL to 0.1 µg/mL).[8]

• Prepare a microbial inoculum adjusted to a concentration of approximately 5 x 10⁵ CFU/mL.

• Add 10 µL of the microbial suspension to each well, resulting in a final volume of 110 µL.

• Include a positive control (broth with inoculum, no drug) and a negative control (broth only) in each plate.

• Incubate the plates at 37°C for 24 hours for bacteria and at 35°C for 48 hours for fungi.

• After incubation, determine the MIC by visually inspecting for the lowest concentration that shows no turbidity (visible growth). The results can also be read using a plate reader. The MIC value is recorded in µg/mL.[3]

III. Data Presentation

The antimicrobial activities of synthesized derivatives are typically summarized in tables, presenting MIC values against various microbial strains for clear comparison.

Table 1: Antimicrobial Activity (MIC in µg/mL) of Representative Schiff Base Derivatives of 3-Formyl-2-phenylindole

Compound	Gram-Positive Bacteria	Gram-Negative Bacteria	Fungi
S. aureus	B. subtilis	E. coli
Schiff Base 1	12.5	25	50
Schiff Base 2	6.25	12.5	25
Ciprofloxacin	0.5	0.25	0.09
Fluconazole	N/A	N/A	N/A

Data are illustrative and based on typical results found in the literature.[3]

Table 2: Antimicrobial Activity (MIC in µg/mL) of Representative Chalcone Derivatives of 3-Formyl-2-phenylindole

Compound	Gram-Positive Bacteria	Gram-Negative Bacteria	Fungi
S. aureus	B. subtilis	E. coli
Chalcone 1	25	50	100
Chalcone 2	3.125	3.125	12.5
Ciprofloxacin	0.5	0.25	0.09
Fluconazole	N/A	N/A	N/A

Data are illustrative and based on typical results found in the literature.[3][9]

IV. Visualizations: Workflows and Pathways

Diagrams help visualize the experimental process and potential mechanisms of action.

References

• 1. eurekaselect.com [eurekaselect.com]
• 2. Synthesis, Characterization, Antimicrobial, DNA Cleavage, and Antioxidant Studies of Some Metal Complexes Derived from Schiff Base Containing Indole and Quinoline Moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijrpr.com [ijrpr.com]
• 5. mediresonline.org [mediresonline.org]
• 6. Synthesis and antimicrobial activity of novel chalcone derivative [wisdomlib.org]
• 7. researchgate.net [researchgate.net]
• 8. Antibacterial activity of three newly-synthesized chalcones & synergism with antibiotics against clinical isolates of methicillin-resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. turkjps.org [turkjps.org]

Application Notes and Protocols: Preparation of Anti-inflammatory Derivatives from 2-Phenyl-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the synthesis and evaluation of novel anti-inflammatory agents derived from 2-phenyl-1H-indole-3-carbaldehyde. The protocols described herein focus on the preparation of Schiff base and chalcone derivatives, which have shown promise as potent inhibitors of key inflammatory pathways.

Introduction

The 2-phenylindole scaffold is a privileged structure in medicinal chemistry, known to interact with various biological targets.[1][2] Derivatives of this core have exhibited a wide range of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory effects.[1] Specifically, modifications at the 3-position of the indole ring, starting from 2-phenyl-1H-indole-3-carbaldehyde, have led to the development of potent anti-inflammatory agents. These compounds often exert their effects by modulating inflammatory signaling pathways, such as those involving cyclooxygenase (COX) enzymes and the nuclear factor-kappa B (NF-κB) transcription factor.[3][4][5]

This application note details the synthesis of two major classes of derivatives—Schiff bases and chalcones—and provides protocols for their biological evaluation as anti-inflammatory agents.

Synthesis of Anti-inflammatory Derivatives

The aldehyde functional group at the 3-position of 2-phenyl-1H-indole-3-carbaldehyde serves as a versatile handle for the synthesis of various derivatives. Here, we focus on the preparation of Schiff bases and chalcones.

Protocol 1: Synthesis of Schiff Base Derivatives

Schiff bases are synthesized via the condensation reaction between an aldehyde and a primary amine.

Materials:

• 2-Phenyl-1H-indole-3-carbaldehyde

• Substituted primary amines (e.g., aniline, p-toluidine)

• Ethanol or Methanol

• Glacial acetic acid (catalytic amount)

• Standard laboratory glassware

Procedure:

• Dissolve 2-phenyl-1H-indole-3-carbaldehyde (1 mmol) in 20 mL of ethanol in a round-bottom flask.

• Add the substituted primary amine (1 mmol) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• Reflux the reaction mixture for 4-6 hours, monitoring the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• The precipitated solid is collected by filtration, washed with cold ethanol, and dried under vacuum.

• Recrystallize the product from a suitable solvent (e.g., ethanol) to obtain the pure Schiff base derivative.

Protocol 2: Synthesis of Chalcone Derivatives

Chalcones are synthesized via the Claisen-Schmidt condensation of an aldehyde with an acetophenone in the presence of a base.

Materials:

• 2-Phenyl-1H-indole-3-carbaldehyde

• Substituted acetophenones (e.g., acetophenone, 4-methoxyacetophenone)

• Ethanol

• Aqueous potassium hydroxide (KOH) solution (40%)

• Standard laboratory glassware

Procedure:

• Dissolve 2-phenyl-1H-indole-3-carbaldehyde (1 mmol) and the substituted acetophenone (1 mmol) in 15-20 mL of ethanol in a flask.

• Cool the mixture in an ice bath and slowly add 10 mL of 40% aqueous KOH solution with constant stirring.

• Continue stirring the reaction mixture at room temperature for 24 hours.

• Monitor the reaction progress by TLC.

• After completion, pour the reaction mixture into crushed ice and acidify with dilute HCl.

• The precipitated solid is filtered, washed thoroughly with water, and dried.

• Purify the crude product by recrystallization from ethanol to yield the pure chalcone derivative.

Biological Evaluation: In Vitro Anti-inflammatory Assays

The synthesized derivatives can be screened for their anti-inflammatory activity using various in vitro assays.

Protocol 3: Determination of COX-1 and COX-2 Inhibition

This assay evaluates the ability of the synthesized compounds to inhibit the cyclooxygenase enzymes, which are key mediators of inflammation.[3]

Materials:

• COX-1 and COX-2 enzyme preparations

• Arachidonic acid (substrate)

• Synthesized compounds

• Reference drug (e.g., Indomethacin, Celecoxib)

• Enzyme immunoassay (EIA) kit for prostaglandin E2 (PGE2)

Procedure:

• Prepare stock solutions of the synthesized compounds and the reference drug in a suitable solvent (e.g., DMSO).

• In a multi-well plate, add the COX-1 or COX-2 enzyme, a buffer solution, and the test compound at various concentrations.

• Initiate the reaction by adding arachidonic acid.

• Incubate the plate at 37°C for a specified time (e.g., 15 minutes).

• Stop the reaction by adding a stopping reagent.

• Measure the amount of PGE2 produced using a specific EIA kit, following the manufacturer's instructions.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value (the concentration required to inhibit 50% of the enzyme activity).

Protocol 4: Nitric Oxide (NO) Inhibition Assay in LPS-Stimulated Macrophages

This assay measures the ability of the compounds to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).[4]

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM) with fetal bovine serum (FBS)

• Lipopolysaccharide (LPS)

• Synthesized compounds

• Griess reagent

• MTT assay kit for cytotoxicity assessment

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the synthesized compounds for 1 hour.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.

• After incubation, collect the cell culture supernatant.

• Determine the nitrite concentration in the supernatant (as an indicator of NO production) using the Griess reagent.

• Measure the absorbance at 540 nm.

• Concurrently, perform an MTT assay to assess the cytotoxicity of the compounds on the cells to ensure that the observed NO inhibition is not due to cell death.

• Calculate the percentage of NO inhibition and determine the IC50 values.

Data Presentation

The quantitative data for synthesized derivatives should be summarized in tables for clear comparison.

Table 1: Physicochemical and Yield Data for Synthesized Derivatives

Compound ID	Derivative Type	Substituent	Molecular Formula	M.P. (°C)	Yield (%)
SB-1	Schiff Base	4-Methylphenyl	C₂₂H₁₈N₂	198-200	85
SB-2	Schiff Base	4-Methoxyphenyl	C₂₂H₁₈N₂O	210-212	82
CH-1	Chalcone	Phenyl	C₂₃H₁₇NO	175-177	78
CH-2	Chalcone	4-Methoxyphenyl	C₂₄H₁₉NO₂	188-190	75

Note: The data presented are representative examples based on typical reactions of indole-3-carbaldehydes and may vary for 2-phenyl-1H-indole-3-carbaldehyde derivatives.

Table 2: In Vitro Anti-inflammatory Activity of Synthesized Derivatives

Compound ID	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)	NO Inhibition IC₅₀ (µM)
SB-1	>100	15.2	>6.5	25.4
SB-2	85.6	10.8	7.9	18.9
CH-1	50.1	5.2	9.6	12.5
CH-2	45.3	2.1	21.6	8.7
Indomethacin	0.9	25.1	0.036	15.2
Celecoxib	35.2	0.08	440	20.1

Note: The data are illustrative and based on published results for similar indole derivatives. Actual values for 2-phenyl-1H-indole-3-carbaldehyde derivatives would require experimental determination.[3][4][5]

Visualization of Experimental Workflow and Signaling Pathways

Experimental Workflow

The overall experimental workflow, from synthesis to biological evaluation, is depicted below.

Experimental workflow for synthesis and evaluation.

Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of the 2-phenylindole derivatives are often attributed to the inhibition of the NF-κB and COX-2 signaling pathways.

Inhibition of NF-κB and COX-2 pathways.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and evaluation of new indole-based chalcones as potential antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: 2-Phenyl-1H-indole-3-carbaldehyde in the Synthesis of PI3K Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and metabolism.[1] Dysregulation of this pathway is a hallmark of many human cancers, making PI3K an attractive target for therapeutic intervention.[2][3] Indole-based compounds have emerged as a promising class of PI3K inhibitors due to their structural similarity to the hinge region of the ATP-binding site of the kinase.[4][5] This document provides a detailed overview of the potential application of 2-Phenyl-1H-indole-3-carbaldehyde as a versatile starting material for the synthesis of novel PI3K inhibitors. While direct synthesis of PI3K inhibitors from this specific aldehyde is not extensively documented in publicly available literature, this application note outlines a representative synthetic strategy and relevant biological evaluation protocols based on established chemical principles and data from structurally related indole-based PI3K inhibitors.

PI3K Signaling Pathway

The PI3K/Akt/mTOR signaling cascade is a crucial pathway in regulating cell fate. Upon activation by growth factors or other extracellular stimuli, PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3).[6] PIP3 acts as a second messenger, recruiting and activating downstream effectors such as Akt and PDK1, which in turn regulate a multitude of cellular functions.

Caption: The PI3K/Akt/mTOR Signaling Pathway and the inhibitory action of a potential inhibitor.

Representative Synthetic Workflow

The following workflow outlines a plausible synthetic route from 2-Phenyl-1H-indole-3-carbaldehyde to a hypothetical pyridopyrimidine-based PI3K inhibitor. This strategy is based on well-established chemical transformations commonly used in medicinal chemistry.

Caption: A representative synthetic workflow for a PI3K inhibitor from 2-Phenyl-1H-indole-3-carbaldehyde.

Quantitative Data of Structurally Related Indole-Based PI3K Inhibitors

The following table summarizes the inhibitory activities of several reported indole-containing PI3K inhibitors. This data provides a benchmark for the potential efficacy of novel compounds synthesized from 2-Phenyl-1H-indole-3-carbaldehyde.

Compound ID	PI3K Isoform	IC50 (nM)	Reference
FD223	PI3Kδ	1	[4]
Compound 38	PI3Kδ	6.3	[1]
Thieno[3,2-d]pyrimidine derivative 15e	PI3Kα	2.0	[7]
BKM-120 (Buparlisib)	Pan-PI3K	52 (α), 166 (β), 116 (δ), 262 (γ)	[8]
GDC-0941 (Pictilisib)	Pan-PI3K	3 (α), 33 (δ), 3 (β), 19 (γ)	[9]

Experimental Protocols

Representative Synthesis of a 2-Phenyl-1H-indole-based Pyrimidine PI3K Inhibitor

Objective: To synthesize a potential PI3K inhibitor utilizing 2-Phenyl-1H-indole-3-carbaldehyde as a key starting material.

Materials:

• 2-Phenyl-1H-indole-3-carbaldehyde

• Malononitrile

• Piperidine

• Ethanol

• Guanidine hydrochloride

• Sodium ethoxide

• Dimethylformamide (DMF)

• Palladium catalyst (e.g., Pd(PPh3)4)

• Arylboronic acid

• Sodium carbonate

• Toluene

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

• Step 1: Knoevenagel Condensation. To a solution of 2-Phenyl-1H-indole-3-carbaldehyde (1.0 eq) in ethanol, add malononitrile (1.1 eq) and a catalytic amount of piperidine. Reflux the mixture for 2-4 hours, monitoring the reaction by TLC. After completion, cool the reaction mixture to room temperature and collect the precipitated product by filtration. Wash the solid with cold ethanol and dry under vacuum to yield 2-(2-Phenyl-1H-indol-3-ylmethylene)malononitrile.

• Step 2: Gewald-type Cyclization. To a solution of sodium ethoxide (2.2 eq) in ethanol, add guanidine hydrochloride (1.2 eq) and stir for 30 minutes. Add the product from Step 1 (1.0 eq) and reflux the mixture for 6-8 hours. Monitor the reaction by TLC. After completion, pour the reaction mixture into ice-water and neutralize with dilute HCl. Collect the precipitate by filtration, wash with water, and dry to obtain the crude 2-amino-4-(2-phenyl-1H-indol-3-yl)pyrimidine-5-carbonitrile. Purify the crude product by column chromatography on silica gel (e.g., using a gradient of ethyl acetate in hexane).

• Step 3: Suzuki Coupling (Example of further modification). In a reaction vessel, combine the pyrimidine derivative from Step 2 (1.0 eq), an appropriate arylboronic acid (1.5 eq), sodium carbonate (2.0 eq), and a palladium catalyst (0.05 eq) in a mixture of toluene and water. Degas the mixture and heat under an inert atmosphere at 80-100 °C for 8-12 hours. Monitor the reaction by TLC. After completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by column chromatography to yield the final product.

In Vitro PI3K Enzyme Inhibition Assay

Objective: To determine the in vitro inhibitory activity of the synthesized compounds against PI3K isoforms.

Materials:

• Recombinant human PI3K isoforms (α, β, γ, δ)

• PIP2 substrate

• ATP

• Kinase buffer (e.g., Tris-HCl, MgCl2, DTT)

• ADP-Glo™ Kinase Assay kit (Promega) or similar detection system

• Synthesized inhibitor compounds

• Positive control inhibitor (e.g., GDC-0941)

• 384-well plates

• Plate reader

Procedure:

• Prepare a serial dilution of the synthesized inhibitor compounds in DMSO.

• In a 384-well plate, add the kinase buffer, the recombinant PI3K enzyme, and the inhibitor solution (or DMSO for control).

• Initiate the kinase reaction by adding a mixture of PIP2 substrate and ATP.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction and measure the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• The luminescence signal, which is proportional to the amount of ADP generated, is measured using a plate reader.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Conclusion

2-Phenyl-1H-indole-3-carbaldehyde represents a valuable and versatile starting material for the synthesis of a diverse range of indole-based heterocyclic compounds with the potential to act as potent and selective PI3K inhibitors. The synthetic protocols and biological evaluation methods outlined in this document provide a solid foundation for researchers and drug development professionals to explore this chemical space in the ongoing quest for novel and effective cancer therapeutics targeting the PI3K signaling pathway. Further optimization of the synthesized lead compounds through structure-activity relationship (SAR) studies will be crucial for developing clinical candidates with improved efficacy and safety profiles.

References

• 1. Conformationally restricted quinazolone derivatives as PI3Kδ-selective inhibitors: the design, synthesis and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and biological evaluation of novel bivalent PI3K inhibitors for the potential treatment of cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Design, synthesis, and biological evaluation of 2,4-dimorpholinopyrimidine-5-carbonitrile derivatives as orally bioavailable PI3K inhibitors [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. Targeted regulation of PI3K/Akt/mTOR/NF-κB signaling by indole compounds and their derivatives: mechanistic details and biological implications for cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Synthesis and biological evaluation of 4-morpholino-2-phenylquinazolines and related derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols: Claisen-Schmidt Condensation with 2-Phenyl-1H-indole-3-carbaldehyde for the Synthesis of Biologically Active Chalcones

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chalcones, characterized by the 1,3-diaryl-2-propen-1-one scaffold, are a significant class of compounds in medicinal chemistry due to their wide array of pharmacological activities.[1][2] These activities include anticancer, anti-inflammatory, antioxidant, antibacterial, and antiviral properties.[3][4] The indole nucleus is a prominent pharmacophore found in numerous natural and synthetic bioactive molecules.[3][5] The combination of the indole and chalcone scaffolds through the Claisen-Schmidt condensation has led to the development of novel derivatives with enhanced biological potential.[6][7]

This document provides detailed protocols and application notes for the synthesis of chalcones via the Claisen-Schmidt condensation of 2-Phenyl-1H-indole-3-carbaldehyde with various substituted acetophenones. It is intended for professionals in drug discovery and medicinal chemistry.

Chemistry: The Claisen-Schmidt Condensation

The Claisen-Schmidt condensation is a reliable and widely used base-catalyzed reaction between an aromatic aldehyde (lacking α-hydrogens) and an aliphatic ketone or a methyl aryl ketone to form an α,β-unsaturated ketone.[8][9] In the context of this protocol, 2-Phenyl-1H-indole-3-carbaldehyde serves as the aldehyde component, which reacts with a substituted acetophenone in the presence of a base, typically an aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide (KOH) in an alcoholic solvent.[6][10]

The reaction mechanism involves the deprotonation of the α-carbon of the acetophenone by the base to form a reactive enolate ion. This enolate then acts as a nucleophile, attacking the carbonyl carbon of the 2-Phenyl-1H-indole-3-carbaldehyde. The resulting aldol addition product readily undergoes dehydration to yield the more stable, conjugated chalcone.[9]

Experimental Protocols

General Protocol for the Synthesis of 3-(2-Phenyl-1H-indol-3-yl)-1-(aryl)prop-2-en-1-ones

This protocol describes a general method for the Claisen-Schmidt condensation of 2-Phenyl-1H-indole-3-carbaldehyde with a substituted acetophenone.

Materials:

• 2-Phenyl-1H-indole-3-carbaldehyde (1.0 eq)

• Substituted Acetophenone (e.g., 4-chloroacetophenone, 4-methoxyacetophenone) (1.0 eq)

• Ethanol (or other suitable alcohol)

• Aqueous Sodium Hydroxide (NaOH) solution (10-50%)

• Stirring apparatus (magnetic stirrer and stir bar)

• Round-bottom flask

• Ice bath

• Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

• Dilute Hydrochloric Acid (HCl)

• Distilled water

Procedure:

• Reactant Dissolution: In a round-bottom flask, dissolve equimolar amounts of 2-Phenyl-1H-indole-3-carbaldehyde and the selected substituted acetophenone in a minimal amount of ethanol with stirring at room temperature.

• Reaction Initiation: To the stirred solution, add the aqueous NaOH solution dropwise. The reaction mixture may change color and a precipitate may begin to form.

• Reaction Progression: Continue stirring the mixture at room temperature. The reaction time can vary from a few hours to 24 hours, depending on the specific reactants.[10] Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, pour the reaction mixture into crushed ice or ice-cold water.

• Neutralization: Slowly acidify the mixture with dilute HCl with constant stirring until the solution is neutral (pH ~7). This will precipitate the crude chalcone product.

• Isolation: Collect the precipitated solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the crude product with an ample amount of cold distilled water to remove any inorganic impurities.

• Drying: Dry the collected product in a desiccator or a vacuum oven at a low temperature.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol, methanol, or a mixture of solvents) to obtain the pure chalcone derivative.

Data Presentation

The following table summarizes representative reaction conditions and yields for the Claisen-Schmidt condensation of various indole-3-carbaldehydes with acetophenones, as reported in the literature. This data provides a comparative overview of the efficiency of the reaction under different catalytic and solvent systems.

Aldehyde Reactant	Ketone Reactant	Catalyst/Solvent	Reaction Time	Yield (%)	Reference
Indole-3-carboxaldehyde	Acetophenone	Piperidine/Ethanol	8 h	63	[11]
1-Methylindole-3-carboxaldehyde	4-Bromoacetophenone	Piperidine/Ethanol	24 h	92	[12]
1-Methylindole-3-carboxaldehyde	4-Bromoacetophenone	KOH/Ethanol	24 h	Not specified	[12]
5-Bromo-1H-indole-3-carboxaldehyde	4-Cyanoacetophenone	Aq. KOH/Ethanol	-	-	[13]
5-Methoxy-1H-indole-3-carboxaldehyde	4-(Methylsulfonyl)acetophenone	Aq. KOH/Ethanol	-	-	[13]
Indole-3-carbaldehyde derivatives	1-Biphenyl-4-yl-ethanone	Mixture of bases/DMF	-	-	[14]
3-Acetyl-2-chloro-1-(4-chlorobenzyl)indole	Various aromatic aldehydes	KOH/1,4-Dioxane (Ultrasound)	-	75-88	[14]
3-Acetyl-2-chloro-1-(4-chlorobenzyl)indole	Various aromatic aldehydes	Solvent-free	-	Comparable to ultrasound	[14]

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and initial biological screening of chalcones derived from 2-Phenyl-1H-indole-3-carbaldehyde.

Caption: Workflow for Synthesis and Biological Evaluation of Indolyl Chalcones.

Potential Signaling Pathway Modulation

Chalcone derivatives have been reported to exert their biological effects, such as anti-inflammatory and anticancer activities, by modulating various signaling pathways. For instance, some chalcones inhibit the cyclooxygenase (COX) enzymes, which are key in the inflammatory pathway.[13] The diagram below depicts a simplified hypothetical signaling pathway that could be targeted by these compounds.

Caption: Inhibition of the COX Pathway by Indolyl Chalcones.

Applications in Drug Development

The chalcones derived from 2-Phenyl-1H-indole-3-carbaldehyde are of significant interest in drug development for several therapeutic areas:

• Oncology: Many indole-based chalcones have demonstrated potent antiproliferative activity against a range of cancer cell lines.[6][11] Their mechanisms of action can include the induction of apoptosis, cell cycle arrest, and inhibition of tubulin polymerization.[5]

• Anti-inflammatory Agents: As demonstrated by their ability to inhibit COX enzymes, these compounds are promising candidates for the development of new anti-inflammatory drugs.[13]

• Antioxidant Properties: The phenolic and indolic moieties can contribute to radical scavenging activity, making these compounds potential agents for combating oxidative stress-related diseases.[3][6]

• Antimicrobial Agents: Several studies have reported the antibacterial and antifungal activities of indole-chalcone hybrids, presenting a potential avenue for developing new anti-infective agents.[1][14]

The synthetic accessibility of these compounds via the Claisen-Schmidt condensation allows for the creation of diverse chemical libraries for structure-activity relationship (SAR) studies, which is a crucial step in the drug discovery and optimization process.[2]

References

• 1. researchgate.net [researchgate.net]
• 2. Chalcone Derivatives: Promising Starting Points for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological activity of novel chalcone derivatives containing indole - Arabian Journal of Chemistry [arabjchem.org]
• 4. Practical Synthesis of Chalcone Derivatives and Their Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Design, Synthesis, and Evaluation of Novel Indole Hybrid Chalcones and Their Antiproliferative and Antioxidant Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Pharmacological Activities of Chalcone and Its Derivatives Bearing N-Heterocyclic Scaffolds: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Claisen–Schmidt condensation - Wikipedia [en.wikipedia.org]
• 9. Claisen Schimdt Reaction (Mixed Aldol Condensation) | PraxiLabs [praxilabs.com]
• 10. benchchem.com [benchchem.com]
• 11. Synthesis and evaluation of indole-based chalcones as inducers of methuosis, a novel type of non-apoptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Synthesis and evaluation of new indole-based chalcones as potential antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: Biginelli Reaction Featuring 2-Phenyl-1H-indole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the synthesis of dihydropyrimidinone (DHPM) derivatives utilizing 2-Phenyl-1H-indole-3-carbaldehyde via the Biginelli reaction. This one-pot, three-component reaction offers an efficient pathway to novel heterocyclic scaffolds with significant potential in medicinal chemistry and drug discovery.

The Biginelli reaction, first reported by Pietro Biginelli in 1891, is a cornerstone of multicomponent reactions, involving the condensation of an aldehyde, a β-dicarbonyl compound (commonly ethyl acetoacetate), and a urea or thiourea derivative.[1] The resulting dihydropyrimidinones are a class of compounds renowned for a wide spectrum of pharmacological activities, including antiviral, antibacterial, anti-inflammatory, and antitumor properties.[2][3] Notably, certain DHPMs act as calcium channel blockers and antihypertensive agents.[1] The incorporation of the 2-phenylindole moiety into the DHPM scaffold is of particular interest, as indole derivatives themselves are privileged structures in medicinal chemistry, known for their diverse biological activities.

This document outlines both a classical acid-catalyzed protocol and a modern microwave-assisted, solvent-free method for the synthesis of 4-(2-phenyl-1H-indol-3-yl)-3,4-dihydropyrimidin-2(1H)-one, providing researchers with versatile options for their synthetic endeavors.

Experimental Data

The following table summarizes the quantitative data for the synthesis of 5-ethoxycarbonyl-6-methyl-4-(2-phenyl-1H-indol-3-yl)-3,4-dihydropyrimidin-2(1H)-one.

Method	Catalyst	Solvent	Reaction Time	Yield (%)	Melting Point (°C)	Reference
Microwave-assisted	Clay-supported	None	3.5 min	92	268-270
Classical Heating	HCl	Ethanol	5 h	78	269-271

Experimental Protocols

Protocol 1: Microwave-Assisted Solvent-Free Synthesis

This protocol is adapted from a general method for the synthesis of indolyl-dihydropyrimidinones under solvent-free conditions using microwave irradiation.

Materials:

• 2-Phenyl-1H-indole-3-carbaldehyde (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Urea (1.5 mmol)

• Acidic clay catalyst (e.g., Montmorillonite KSF)

• Ethanol (for recrystallization)

• Microwave reactor

Procedure:

• In a microwave-safe vessel, combine 2-Phenyl-1H-indole-3-carbaldehyde (1 mmol), ethyl acetoacetate (1 mmol), urea (1.5 mmol), and a catalytic amount of acidic clay.

• Mix the components thoroughly.

• Place the vessel in the microwave reactor and irradiate at 450 W for 3.5 minutes.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Add a small amount of cold water to the reaction mixture and stir.

• Collect the solid product by filtration.

• Recrystallize the crude product from ethanol to afford the pure 5-ethoxycarbonyl-6-methyl-4-(2-phenyl-1H-indol-3-yl)-3,4-dihydropyrimidin-2(1H)-one.

Characterization Data:

• IR (KBr, cm⁻¹): 3440, 3225, 1710, 1650, 1590

• ¹H NMR (DMSO-d₆, δ ppm): 1.10 (t, 3H, J=7.2 Hz, OCH₂CH₃), 2.25 (s, 3H, CH₃), 4.00 (q, 2H, J=7.2 Hz, OCH₂), 5.80 (d, 1H, J=2.8 Hz, H-4), 7.10-7.60 (m, 9H, Ar-H), 8.20 (s, 1H, NH), 9.60 (s, 1H, NH), 11.50 (s, 1H, indole NH)

• Elemental Analysis: Calculated for C₂₂H₂₁N₃O₃: C, 70.76; H, 5.67; N, 11.25. Found: C, 70.58; H, 5.62; N, 11.18.

Protocol 2: Classical Acid-Catalyzed Synthesis

This protocol follows the traditional Biginelli reaction procedure using an acid catalyst and conventional heating.

Materials:

• 2-Phenyl-1H-indole-3-carbaldehyde (1 mmol)

• Ethyl acetoacetate (1 mmol)

• Urea (1.5 mmol)

• Concentrated Hydrochloric Acid (catalytic amount)

• Ethanol

• Ice-cold water

Procedure:

• In a round-bottom flask, dissolve 2-Phenyl-1H-indole-3-carbaldehyde (1 mmol), ethyl acetoacetate (1 mmol), and urea (1.5 mmol) in ethanol.

• Add a catalytic amount of concentrated hydrochloric acid to the mixture.

• Reflux the reaction mixture with stirring for 5 hours.

• Monitor the reaction progress by thin-layer chromatography.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the cooled mixture into ice-cold water with stirring.

• Collect the precipitated solid by filtration.

• Wash the solid with cold water and dry.

• Recrystallize the crude product from ethanol to obtain pure 5-ethoxycarbonyl-6-methyl-4-(2-phenyl-1H-indol-3-yl)-3,4-dihydropyrimidin-2(1H)-one.

Visualizations

Biginelli Reaction Mechanism

The following diagram illustrates the proposed reaction mechanism for the acid-catalyzed Biginelli reaction.

Caption: Proposed mechanism of the acid-catalyzed Biginelli reaction.

Experimental Workflow

The diagram below outlines the general experimental workflow for the synthesis and purification of the target dihydropyrimidinone.

Caption: General workflow for the synthesis and purification of DHPMs.

References

• 1. Biginelli reaction - Wikipedia [en.wikipedia.org]
• 2. ijirt.org [ijirt.org]
• 3. mdpi.com [mdpi.com]

Application Note and Experimental Protocol: Synthesis of 2-Phenylindole-3-carboxaldehyde Oxime

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, two-part experimental protocol for the synthesis of 2-phenylindole-3-carboxaldehyde oxime. Part I details the formylation of 2-phenylindole via the Vilsmeier-Haack reaction to yield 2-phenylindole-3-carboxaldehyde. Part II describes the subsequent conversion of the aldehyde to the corresponding oxime using hydroxylamine hydrochloride.

Part I: Synthesis of 2-Phenylindole-3-carboxaldehyde via Vilsmeier-Haack Reaction

Principle: The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich aromatic heterocycles.[1] In this procedure, N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃) react to form an electrophilic chloroiminium salt known as the Vilsmeier reagent.[2][3] This reagent is then attacked by the electron-rich 2-phenylindole at the C3 position, leading to the formation of an iminium intermediate. Subsequent aqueous workup hydrolyzes this intermediate to afford the desired 2-phenylindole-3-carboxaldehyde.[3][4]

Materials and Equipment:

• 2-Phenylindole

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (DCM), anhydrous

• Sodium acetate (CH₃COONa)

• Ice bath

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Dropping funnel

• Standard glassware for extraction and filtration

• Rotary evaporator

• pH paper or meter

Experimental Protocol:

• Vilsmeier Reagent Preparation: In a three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (3.0 eq). Cool the flask to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (1.2 eq) dropwise to the cooled DMF via the dropping funnel over 30 minutes, ensuring the temperature does not exceed 10 °C.

• Stir the mixture at 0 °C for an additional 30 minutes to allow for the complete formation of the Vilsmeier reagent.

• Formylation Reaction: Dissolve 2-phenylindole (1.0 eq) in anhydrous DCM in a separate flask.

• Add the solution of 2-phenylindole to the freshly prepared Vilsmeier reagent at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup and Purification: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice.

• Stir the mixture vigorously for 30 minutes.

• Neutralize the solution by slowly adding a saturated aqueous solution of sodium acetate until the pH is approximately 6-7.

• A precipitate of 2-phenylindole-3-carboxaldehyde will form. Collect the solid by vacuum filtration.

• Wash the crude product with cold water and then with a small amount of cold ethanol.

• Recrystallize the solid from an appropriate solvent system (e.g., ethanol/water) to yield the pure product.

• Dry the purified product under vacuum. The expected melting point is in the range of 249-253 °C.[5][6]

Quantitative Data Summary (Part I):

Reagent	Molar Eq.	Molecular Weight ( g/mol )	Role
2-Phenylindole	1.0	193.24	Starting Material
Phosphorus oxychloride (POCl₃)	1.2	153.33	Reagent
N,N-Dimethylformamide (DMF)	3.0	73.09	Reagent/Solvent
Product		Molecular Weight ( g/mol )	Physical Properties

| 2-Phenylindole-3-carboxaldehyde | - | 221.25[7] | Cream to pale brown powder[8] |

Part II: Synthesis of 2-Phenylindole-3-carboxaldehyde Oxime

Principle: The synthesis of the oxime is achieved through a condensation reaction between 2-phenylindole-3-carboxaldehyde and hydroxylamine.[9] Hydroxylamine hydrochloride is treated with a base, such as sodium hydroxide, to generate free hydroxylamine in situ. This nucleophile then attacks the carbonyl carbon of the aldehyde, followed by dehydration, to yield the final oxime product.[10]

Materials and Equipment:

• 2-Phenylindole-3-carboxaldehyde

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium hydroxide (NaOH)

• Ethanol (95%)

• Distilled water

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

• Ice bath

• Round-bottom flask

• Magnetic stirrer and stir bars

• Standard glassware for extraction and filtration

• Rotary evaporator

Experimental Protocol:

• Reactant Setup: In a round-bottom flask, dissolve 2-phenylindole-3-carboxaldehyde (1.0 eq) in 95% ethanol with stirring.

• Hydroxylamine Solution Preparation: In a separate beaker, prepare a solution of hydroxylamine hydrochloride (5.0 eq) and sodium hydroxide (5.0 eq) in a minimal amount of distilled water.[10] Cool this solution in an ice bath to 0-5 °C.

• Oximation Reaction: Slowly add the cold hydroxylamine/NaOH solution to the stirred solution of the aldehyde.

• Remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours. The reaction can be monitored by TLC until the starting aldehyde is consumed.

• Workup and Purification: After the reaction is complete, reduce the volume of ethanol using a rotary evaporator.

• Add distilled water to the residue, which may cause the product to precipitate. If it does not, proceed to extraction.

• Extract the aqueous mixture twice with ethyl acetate.[10]

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.

• The crude oxime can be purified by recrystallization from a suitable solvent (e.g., acetone/water or ethanol/water) to yield the final product as a crystalline solid.[10]

Quantitative Data Summary (Part II):

Reagent	Molar Eq.	Molecular Weight ( g/mol )	Role
2-Phenylindole-3-carboxaldehyde	1.0	221.25	Starting Material
Hydroxylamine hydrochloride	5.0	69.49	Reagent
Sodium hydroxide (NaOH)	5.0	40.00	Base
Product		Molecular Weight ( g/mol )	Physical Properties

| 2-Phenylindole-3-carboxaldehyde oxime | - | 236.27 | White crystalline solid (expected) |

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. jk-sci.com [jk-sci.com]
• 3. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. 2-Phenylindole-3-carboxaldehyde 97 25365-71-3 [sigmaaldrich.com]
• 6. 2-PHENYLINDOLE-3-CARBOXALDEHYDE | 25365-71-3 [chemicalbook.com]
• 7. scbt.com [scbt.com]
• 8. assets.qa.thermofisher.com [assets.qa.thermofisher.com]
• 9. Mechanochemical Synthesis and Isomerization of N-Substituted Indole-3-carboxaldehyde Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: Derivatization of 2-Phenyl-1H-indole-3-carbaldehyde for Biological Screening

For Researchers, Scientists, and Drug Development Professionals

Abstract: The 2-phenyl-1H-indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with significant biological activity.[1][2] Derivatization of this core, particularly at the 3-position aldehyde, offers a versatile strategy for generating novel molecular entities for drug discovery. This document provides detailed protocols for the synthesis of derivatives from 2-phenyl-1H-indole-3-carbaldehyde and for their subsequent biological screening against various targets. Key biological activities, including anticancer, antimicrobial, and anti-inflammatory effects, are discussed, with quantitative data presented for comparative analysis.

Synthetic Derivatization of 2-Phenyl-1H-indole-3-carbaldehyde

The aldehyde group at the 3-position of the 2-phenylindole core is a reactive handle for a variety of chemical transformations. A common and effective strategy is the formation of Schiff bases through condensation reactions with primary amines, such as substituted thiosemicarbazides or aminothiazoles.[3][4] This approach allows for the introduction of diverse functional groups, enabling the exploration of a broad chemical space to optimize biological activity.

Experimental Protocol 1.1: Synthesis of Schiff Base Derivatives (Thiosemicarbazones)

This protocol details the synthesis of 2-phenyl-1H-indole-3-carbaldehyde thiosemicarbazone derivatives, a class of compounds often exhibiting potent biological activities.[3][5]

Materials:

• 2-Phenyl-1H-indole-3-carbaldehyde

• Substituted thiosemicarbazide hydrochloride

• Absolute Ethanol

• Glacial Acetic Acid (catalytic amount)

• Standard reflux apparatus with condenser

• Beakers, flasks, and filtration equipment

Procedure:

• Dissolution: In a round-bottom flask, dissolve 2-phenyl-1H-indole-3-carbaldehyde (1 equivalent) in a suitable volume of absolute ethanol.

• Addition of Reagent: Add an equimolar amount of the desired substituted thiosemicarbazide hydrochloride (1 equivalent) to the solution.

• Catalysis: Add 2-3 drops of glacial acetic acid to the mixture to catalyze the condensation reaction.

• Reflux: Heat the reaction mixture to reflux and maintain for an appropriate time (typically 3-6 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Precipitation and Isolation: After completion, cool the reaction mixture to room temperature and pour it into ice-cold water to precipitate the product.

• Filtration and Washing: Collect the solid product by filtration, wash thoroughly with cold water to remove any unreacted starting materials and impurities.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified thiosemicarbazone derivative.

• Characterization: Confirm the structure of the synthesized compound using spectroscopic methods such as FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.[3]

Fig. 1: General workflow for thiosemicarbazone synthesis.

Biological Screening Protocols

Once synthesized, the derivatives are subjected to a battery of in vitro assays to determine their biological activity profile.

Experimental Protocol 2.1: In Vitro Anticancer Activity (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation. It is widely used for screening potential anticancer agents.[6]

Materials:

• Human cancer cell lines (e.g., MCF-7, MDA-MB-468, A-549).[5][6]

• HEK-293 (non-cancerous control cell line).[6]

• RPMI-1640 or DMEM medium with 10% FBS.

• Synthesized indole derivatives dissolved in DMSO.

• MTT solution (5 mg/mL in PBS).

• 96-well microtiter plates.

• Microplate reader.

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a density of approximately 1 x 10⁴ cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with various concentrations of the synthesized compounds (e.g., 1 to 100 µM). Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48 hours at 37°C in a humidified atmosphere with 5% CO₂.[6]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using dose-response curve analysis.

Fig. 2: Workflow for the MTT cell viability assay.

Experimental Protocol 2.2: In Vitro Antimicrobial Activity (MIC Determination)

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure for determining MIC values.[7]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, MRSA, Escherichia coli).[7][8]

• Fungal strains (e.g., Candida albicans).[7][8]

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 (for fungi).

• Synthesized compounds and standard drugs (e.g., Ciprofloxacin, Fluconazole).[7][8]

• 96-well microtiter plates.

• Microbial inoculum standardized to 0.5 McFarland.

Procedure:

• Serial Dilution: Perform a two-fold serial dilution of the test compounds in the appropriate broth directly in the 96-well plates.[7]

• Inoculation: Add a standardized microbial inoculum to each well to achieve a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and 48 hours for fungi.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible turbidity (growth) is observed.

Summary of Biological Activity Data

Derivatives of 2-phenyl-1H-indole-3-carbaldehyde have demonstrated a wide spectrum of biological activities. The tables below summarize quantitative data from various studies.

Table 1: Anticancer Activity of 2-Phenylindole Derivatives

Compound Class	Derivative/Modification	Cell Line	IC₅₀ (µM)	Reference
Imidazolylindol-3-one	Thioxoimidazolyl ring attached to 2-phenylindole	Breast (MCF-7)	1.31 ± 0.8	[1][9]
Sulfonohydrazide	4-chloro-N'-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide	Breast (MCF-7)	13.2	[6]
Sulfonohydrazide	4-chloro-N'-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide	Breast (MDA-MB-468)	8.2	[6]
Indole-Thiosemicarbazone	Imine B	-	1.2 (Tubulin Polymerization)	[5]

Table 2: Antimicrobial Activity of Indole Derivatives

Compound Class	Derivative/Modification	Microorganism	MIC (µg/mL)	Reference
Indole Hydrazones	General series	S. aureus / MRSA	6.25 - 100	[7]
Indole-thiadiazole	Compound 2c	B. subtilis	3.125	[8]
Indole-triazole	Compound 3c	B. subtilis	3.125	[8]
Indolylquinazolinone	2-(5-Iodo-1H-indol-3-yl)quinazolin-4(3H)-one	MRSA	0.98	[10]
Phenylindole Analogues	Compound 3f, 3o, 3r	Various strains	2 - 32	[11]

Mechanisms of Action and Signaling Pathways

The diverse biological effects of 2-phenylindole derivatives stem from their ability to interact with various cellular targets and signaling pathways.

• Anticancer Mechanism: A prominent mechanism of action for anticancer activity is the inhibition of tubulin polymerization .[1][5] By disrupting microtubule dynamics, these compounds induce mitotic arrest, leading to apoptosis in cancer cells.[1] Other derivatives have been found to act as inhibitors of PI3Kinase or mTOR.[6]

• Anti-inflammatory Mechanism: Certain 2-phenylindole derivatives exhibit anti-inflammatory properties by suppressing key signaling pathways. Studies have shown they can inhibit the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway .[1] This inhibition prevents the production of pro-inflammatory cytokines like TNF-α and IL-6.[1]

Fig. 3: Simplified NF-κB signaling pathway and inhibition point.

Conclusion

2-Phenyl-1H-indole-3-carbaldehyde is an exceptionally valuable starting material for the synthesis of diverse heterocyclic compounds. The derivatization strategies outlined, particularly through Schiff base formation, yield molecules with potent and varied biological activities, including significant anticancer and antimicrobial effects. The protocols and data presented herein serve as a comprehensive resource for researchers aiming to explore this chemical space for the discovery and development of new therapeutic agents.

References

• 1. omicsonline.org [omicsonline.org]
• 2. researchgate.net [researchgate.net]
• 3. fenbildergi.aku.edu.tr [fenbildergi.aku.edu.tr]
• 4. jocpr.com [jocpr.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Investigation of antimicrobial activities of indole-3-aldehyde hydrazide/hydrazone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. turkjps.org [turkjps.org]
• 9. japsonline.com [japsonline.com]
• 10. The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H)-One Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimization of the Vilsmeier-Haack Reaction for 2-Phenylindole

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions for the Vilsmeier-Haack formylation of 2-phenylindole to synthesize 2-phenylindole-3-carboxaldehyde.[1][2][3]

Troubleshooting Guide

This guide addresses specific issues that may arise during the Vilsmeier-Haack reaction of 2-phenylindole, offering explanations and actionable solutions.

Issue 1: Low or No Yield of 2-Phenylindole-3-carboxaldehyde

• Question: My reaction is showing very low conversion of 2-phenylindole, or the reaction doesn't seem to start at all. What are the potential causes?

• Answer: This is a common issue that can stem from several factors related to the reagents and reaction conditions.

  • Inactive Vilsmeier Reagent: The Vilsmeier reagent, formed in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), is moisture-sensitive.[4]

    • Solution: Ensure that the DMF is anhydrous and the POCl₃ is fresh or has been properly stored to prevent degradation. Using freshly distilled POCl₃ can resolve issues of reagent inactivity.[5] The glassware must be thoroughly dried before use.

  • Insufficient Activation: 2-Phenylindole is an electron-rich heterocycle, but the Vilsmeier reagent is a relatively weak electrophile.[6][7]

    • Solution: Check the reaction temperature. While starting the reagent formation at 0-5°C is critical for safety and control, the subsequent reaction with 2-phenylindole may require gentle heating.[8][9] Monitor the reaction by Thin Layer Chromatography (TLC) and consider gradually increasing the temperature to 40-60°C if no conversion is observed at room temperature.

  • Incorrect Stoichiometry: An incorrect ratio of reagents can lead to poor yield.

    • Solution: Typically, a slight excess of the Vilsmeier reagent (1.1 to 1.5 equivalents relative to the substrate) is used to drive the reaction to completion.[7][10]

Issue 2: Formation of Multiple Products (Di-formylation)

• Question: My final product analysis shows a significant amount of a di-formylated byproduct. How can I improve the selectivity for the desired mono-formylated product?

• Answer: Di-formylation can occur if the initially formed product reacts again with the Vilsmeier reagent. This is more likely with highly activated substrates or under harsh conditions.

  • Order of Addition: Adding the substrate to a large excess of pre-formed Vilsmeier reagent can promote multiple additions.

    • Solution: A highly effective method to improve selectivity is the dropwise addition of the pre-formed Vilsmeier reagent to a solution of 2-phenylindole.[11] This maintains a low concentration of the electrophile throughout the reaction.

  • Stoichiometry Control: Using a large excess of the Vilsmeier reagent will inevitably lead to di-formylation.

    • Solution: Carefully control the stoichiometry. Use the minimum excess of the Vilsmeier reagent required for full conversion of the starting material (e.g., 1.1 equivalents).

  • Temperature and Time: Higher temperatures and longer reaction times can increase the formation of byproducts.

    • Solution: Maintain the lowest possible temperature that allows for a reasonable reaction rate and monitor the reaction closely. Quench the reaction as soon as the 2-phenylindole has been consumed to prevent over-reaction.[11]

Issue 3: Presence of Chlorinated Byproducts

• Question: I have identified a chlorinated version of my indole in the product mixture. What causes this and how can I avoid it?

• Answer: Chlorination is a known side reaction, as the Vilsmeier reagent (a chloroiminium salt) and POCl₃ can act as chlorinating agents, particularly at elevated temperatures.[11]

  • Temperature Control: This is the most critical factor.

    • Solution: Conduct the reaction at the lowest effective temperature. Avoid excessive heating, as this significantly promotes the chlorination side reaction.[11]

  • Alternative Reagents: If chlorination remains a persistent issue, alternative reagents can be used to generate the Vilsmeier reagent.

    • Solution: Consider replacing POCl₃ with oxalyl chloride or thionyl chloride, which may be less prone to causing chlorination in certain substrates.[9][11]

Frequently Asked Questions (FAQs)

• Q1: What is the optimal temperature for forming the Vilsmeier reagent?

  • A1: The Vilsmeier reagent should be prepared at a low temperature, typically between 0°C and 5°C, by adding POCl₃ dropwise to DMF. This exothermic reaction requires careful temperature control to prevent degradation of the reagent and ensure safety.[8]

• Q2: Which position on the 2-phenylindole ring is formylated?

  • A2: The formylation occurs at the C3 position. The indole nucleus is an electron-rich system, and electrophilic substitution is highly favored at the C3 position due to the stability of the resulting intermediate.

• Q3: How should the reaction be quenched and worked up?

  • A3: The reaction is typically quenched by pouring the mixture into a cold, basic aqueous solution, such as ice-water containing sodium acetate or sodium hydroxide.[8][11] This hydrolyzes the intermediate iminium salt to the final aldehyde and neutralizes the acidic components. The product can then be extracted with an organic solvent like dichloromethane or ethyl acetate.

• Q4: Can I use a solvent other than DMF?

  • A4: DMF serves as both the solvent and a reagent in this reaction.[7] While other solvents like dichloromethane (DCM) can be used to dissolve the substrate, the Vilsmeier reagent itself is generated from DMF. Therefore, DMF is essential.[11]

• Q5: How can I effectively monitor the reaction's progress?

  • A5: Thin Layer Chromatography (TLC) is the most common and effective method. Use a suitable solvent system (e.g., hexane/ethyl acetate) to separate the starting material (2-phenylindole) from the product (2-phenylindole-3-carboxaldehyde). The product, being more polar, will have a lower Rf value. Staining with an appropriate agent, such as 2,4-dinitrophenylhydrazine (DNP) which specifically reacts with aldehydes, can help visualize the product spot.[5]

Data Presentation

Table 1: Effect of Reagent Stoichiometry and Temperature on Product Distribution

This table provides representative data on how varying the molar ratio of the Vilsmeier reagent to the 2-phenylindole substrate and the reaction temperature can influence the yield of the desired mono-formylated product versus the di-formylated byproduct.

Molar Ratio (Vilsmeier Reagent : Substrate)	Temperature (°C)	Mono-formylated Product Yield (%)	Di-formylated Byproduct Yield (%)
1.1 : 1	25	~88%	< 5%
1.1 : 1	60	~80%	~12%
2.0 : 1	25	~65%	~25%
2.0 : 1	60	~45%	~40%
3.0 : 1	25	~40%	~55%

Note: Yields are illustrative and can vary based on reaction time and specific laboratory conditions.[11]

Experimental Protocols

Standard Protocol

• Reagent Preparation: In a flame-dried, three-necked flask equipped with a dropping funnel and a nitrogen inlet, place anhydrous DMF (10 equivalents). Cool the flask to 0°C in an ice bath. Add POCl₃ (1.2 equivalents) dropwise via the dropping funnel, ensuring the internal temperature does not rise above 10°C. Stir the resulting mixture at 0°C for 30 minutes to allow for the complete formation of the Vilsmeier reagent.

• Formylation: Add a solution of 2-phenylindole (1.0 equivalent) in anhydrous DMF or DCM to the pre-formed Vilsmeier reagent.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Gentle heating (40-60°C) may be required for full conversion.

• Monitoring: Track the disappearance of the starting material using TLC.

• Work-up: Once the reaction is complete, carefully pour the mixture into a beaker containing crushed ice and a saturated solution of sodium acetate. Stir vigorously for 30-60 minutes until the product precipitates.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with water, and dry. Recrystallize the crude product from a suitable solvent like ethanol to obtain pure 2-phenylindole-3-carboxaldehyde.

Optimized Protocol for High Selectivity

• Reagent Preparation: Prepare the Vilsmeier reagent as described in the standard protocol using a minimal excess of POCl₃ (e.g., 1.1 equivalents relative to the substrate).

• Substrate Preparation: In a separate flame-dried flask, dissolve the 2-phenylindole (1.0 equivalent) in a minimal amount of anhydrous DCM. Cool the solution to 0°C.

• Controlled Addition: Add the pre-formed Vilsmeier reagent dropwise from the first flask to the stirred solution of 2-phenylindole over 30-60 minutes.[11]

• Reaction & Monitoring: Maintain the reaction at 0°C to room temperature and monitor closely by TLC. Avoid heating unless absolutely necessary to minimize byproduct formation.

• Work-up & Purification: Proceed with the same work-up and purification steps as the standard protocol.

Visualizations

Caption: Simplified mechanism of the Vilsmeier-Haack reaction on 2-phenylindole.

Caption: Optimized experimental workflow for the formylation of 2-phenylindole.

Caption: Troubleshooting decision tree for the Vilsmeier-Haack reaction.

References

• 1. scbt.com [scbt.com]
• 2. 2-Phenylindole-3-carboxaldehyde 97 25365-71-3 [sigmaaldrich.com]
• 3. 2-PHENYLINDOLE-3-CARBOXALDEHYDE | 25365-71-3 [chemicalbook.com]
• 4. ijpcbs.com [ijpcbs.com]
• 5. researchgate.net [researchgate.net]
• 6. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 7. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 8. growingscience.com [growingscience.com]
• 9. jk-sci.com [jk-sci.com]
• 10. reddit.com [reddit.com]
• 11. benchchem.com [benchchem.com]

Technical Support Center: Formylation of 2-Phenylindole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the formylation of 2-phenylindole.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the formylation of 2-phenylindole?

A1: The most common and effective method for the formylation of 2-phenylindole is the Vilsmeier-Haack reaction. This reaction utilizes a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide like N,N-dimethylformamide (DMF). [No valid citation found] The Duff reaction, which employs hexamethylenetetramine (HMTA) in an acidic medium, is another possibility, though it is more commonly used for the formylation of phenols.[1]

Q2: What is the expected regioselectivity for the formylation of 2-phenylindole?

A2: The formylation of 2-phenylindole is highly regioselective, with the formyl group being introduced almost exclusively at the C3 position of the indole ring. This is due to the high electron density at this position, making it the most nucleophilic site for electrophilic attack by the Vilsmeier reagent.[2] The presence of the phenyl group at the C2 position further directs the substitution to the C3 position.

Q3: What are the potential side reactions during the formylation of 2-phenylindole?

A3: While the formylation of 2-phenylindole is generally selective for the C3 position, several side reactions can occur, leading to the formation of undesired byproducts. These include:

• N-Formylation: Formylation at the indole nitrogen (N1 position) can occur, leading to the formation of 1-formyl-2-phenylindole. This is more likely to happen under certain reaction conditions, particularly if the indole nitrogen is not protected.

• Di-formylation: Although less common for indoles compared to highly activated phenols, di-formylation can potentially occur under harsh reaction conditions or with a large excess of the formylating agent, yielding 1,3-diformyl-2-phenylindole.[1]

• Formation of Colored Impurities: The reaction mixture can sometimes develop a dark color, indicating the formation of polymeric or resinous byproducts. This is often a result of prolonged reaction times, high temperatures, or the presence of impurities in the starting materials or reagents.

Troubleshooting Guides

Below are troubleshooting guides for specific issues you may encounter during the formylation of 2-phenylindole.

Issue 1: Low Yield of 3-Formyl-2-phenylindole

Potential Cause	Recommended Solution
Incomplete reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). Ensure the reaction is stirred efficiently and allowed to proceed for a sufficient amount of time. Typical reaction times for the Vilsmeier-Haack formylation of indoles are in the range of 1-3 hours at room temperature after the addition of the indole to the Vilsmeier reagent.
Degradation of starting material or product	Avoid excessively high temperatures during the reaction and work-up. The Vilsmeier reagent is typically formed at 0°C, and the formylation reaction is often carried out at or below room temperature.
Suboptimal stoichiometry of reagents	Use a slight excess of the Vilsmeier reagent (typically 1.1 to 1.5 equivalents relative to the 2-phenylindole) to ensure complete conversion. An insufficient amount of the reagent will result in unreacted starting material.
Moisture in reagents or solvents	The Vilsmeier reagent is sensitive to moisture. Ensure that all glassware is thoroughly dried and that anhydrous solvents and high-purity reagents are used. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

Issue 2: Formation of N-Formylated Byproduct (1-Formyl-2-phenylindole)

Potential Cause	Recommended Solution
Reaction conditions favoring N-attack	The formation of the N-formylated product can be influenced by the reaction temperature and the nature of the solvent. Keeping the reaction temperature low (0°C to room temperature) generally favors C3 formylation.
Deprotonation of indole nitrogen	In some cases, the indole nitrogen can be deprotonated, increasing its nucleophilicity and leading to N-formylation. Careful control of the reaction pH during work-up is important.
Difficulty in separation	The polarity of 1-formyl-2-phenylindole may be different from the desired 3-formyl product. Utilize column chromatography with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) to separate the isomers.

Issue 3: Formation of Di-formylated Byproduct (1,3-Diformyl-2-phenylindole)

Potential Cause	Recommended Solution
Excess of formylating agent	Carefully control the stoichiometry of the Vilsmeier reagent. Use no more than 1.5 equivalents to minimize the chance of a second formylation.
Harsh reaction conditions	Avoid high reaction temperatures and prolonged reaction times, as these conditions can promote further reaction of the initially formed 3-formyl-2-phenylindole.

Issue 4: Dark Reaction Mixture and Formation of Polymeric Byproducts

Potential Cause	Recommended Solution
High reaction temperature	Maintain a controlled temperature throughout the reaction. Overheating can lead to decomposition and polymerization.
Extended reaction time	Monitor the reaction by TLC and quench the reaction as soon as the starting material is consumed to prevent the formation of degradation products.
Impurities in starting materials	Use purified 2-phenylindole and high-purity, anhydrous DMF and POCl₃ to avoid side reactions catalyzed by impurities.

Experimental Protocols

Key Experiment: Vilsmeier-Haack Formylation of 2-Phenylindole

This protocol is a general guideline for the synthesis of 3-formyl-2-phenylindole. Optimization may be required based on your specific experimental setup and desired scale.

Materials:

• 2-Phenylindole

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Ice

Procedure:

• Vilsmeier Reagent Formation:

  • In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, add anhydrous DMF (1.5 equivalents).

  • Cool the flask to 0°C in an ice bath.

  • Slowly add phosphorus oxychloride (1.2 equivalents) dropwise to the stirred DMF, maintaining the temperature below 5°C.

  • After the addition is complete, allow the mixture to stir at 0°C for 30 minutes. The formation of the Vilsmeier reagent, a pale-yellow solid or viscous oil, should be observed.

• Formylation Reaction:

  • Dissolve 2-phenylindole (1 equivalent) in a minimal amount of anhydrous DCM.

  • Add the 2-phenylindole solution dropwise to the pre-formed Vilsmeier reagent at 0°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by TLC.

• Work-up and Isolation:

  • Once the reaction is complete, carefully pour the reaction mixture into a beaker containing crushed ice with vigorous stirring.

  • Neutralize the acidic solution by slowly adding a saturated sodium bicarbonate solution until the effervescence ceases (pH ~7-8).

  • Extract the aqueous mixture with dichloromethane (3 x volume of the aqueous layer).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification:

  • The crude product can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford pure 3-formyl-2-phenylindole.

Visualizations

Caption: Experimental workflow for the Vilsmeier-Haack formylation of 2-phenylindole.

Caption: Potential reaction pathways in the formylation of 2-phenylindole.

References

• 1. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]

Technical Support Center: Purification of 2-Phenyl-1H-indole-3-carbaldehyde

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for the purification of 2-Phenyl-1H-indole-3-carbaldehyde by recrystallization.

Product Information and Physical Properties

A thorough understanding of the compound's properties is critical for a successful recrystallization. Key data for 2-Phenyl-1H-indole-3-carbaldehyde is summarized below.

Property	Value	References
CAS Number	25365-71-3	[1][2]
Molecular Formula	C₁₅H₁₁NO	[1][2][3]
Molecular Weight	221.25 g/mol	[1]
Appearance	Cream to pale brown or white to brown powder/crystal	[2][3][4]
Melting Point	249-257 °C	[2][4]
Purity (Typical)	≥96.0% (HPLC)	[2]
Common Impurities	Free acid (≤1.5%)	[2]

Experimental Protocol: Recrystallization from Ethanol

This section details the standard procedure for purifying 2-Phenyl-1H-indole-3-carbaldehyde using ethanol as the recrystallization solvent. Ethanol is often a suitable choice for aromatic compounds.

Materials:

• Crude 2-Phenyl-1H-indole-3-carbaldehyde

• Ethanol (95% or absolute)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Buchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Ice bath

Procedure:

• Dissolution: Place the crude 2-Phenyl-1H-indole-3-carbaldehyde into an Erlenmeyer flask. In a separate flask, heat the ethanol to its boiling point. Add the minimum amount of hot ethanol to the crude solid while stirring and heating until the solid completely dissolves.

• Decolorization (Optional): If the solution is highly colored, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration (Optional): If charcoal was added or if insoluble impurities are present, perform a hot filtration. Pre-heat a clean Erlenmeyer flask and a funnel (preferably stemless) on the hotplate. Place a fluted filter paper in the funnel and rapidly filter the hot solution into the clean flask. This step prevents the product from crystallizing prematurely in the funnel.[5]

• Crystallization: Cover the flask containing the hot, clear solution and allow it to cool slowly and undisturbed to room temperature. Slow cooling is crucial for the formation of pure, well-defined crystals.

• Maximizing Yield: Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for at least 30 minutes to maximize the precipitation of the product from the solution.[5]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to rinse away any remaining soluble impurities. Using ice-cold solvent minimizes the loss of the desired product.[6]

• Drying: Leave the crystals in the Buchner funnel with the vacuum on to pull air through and partially dry them. For final drying, transfer the crystals to a watch glass and let them air dry or place them in a desiccator.

Logical Workflow for Recrystallization

The following diagram illustrates the decision-making process and steps involved in a typical recrystallization experiment.

Caption: Workflow diagram for the recrystallization process.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the recrystallization of 2-Phenyl-1H-indole-3-carbaldehyde.

Q1: My compound is not dissolving, even in the hot ethanol. A1: This typically indicates that an insufficient amount of solvent has been added. Continue to add small portions of hot ethanol until the solid dissolves. Ensure the mixture is maintained at the boiling point of the solvent. If a large volume of solvent has been added and some solid remains, it may be an insoluble impurity, which can be removed by hot filtration.

Q2: The solution has cooled, but no crystals have formed. A2: This is a common problem that can arise from two main causes:

• Too much solvent was used: If the solution is too dilute, the compound will remain dissolved even at low temperatures.[6][7] The remedy is to gently boil the solution to evaporate some of the ethanol, thereby concentrating the solution, and then attempt to cool it again.[8]

• Supersaturation: The solution may be supersaturated, meaning it holds more dissolved solute than it should at that temperature. Crystallization can be induced by scratching the inner wall of the flask with a glass stirring rod at the solution's surface or by adding a "seed crystal" (a tiny crystal of the pure compound) to provide a nucleation site.[6][7]

Q3: The compound has separated as an oily liquid instead of solid crystals. A3: This phenomenon, known as "oiling out," occurs when the solute comes out of solution at a temperature above its melting point, often because the solution is too concentrated or cools too quickly.[7] To resolve this, reheat the solution to redissolve the oil, add a small amount of additional hot ethanol to decrease the saturation, and allow the solution to cool much more slowly.[7] Ensuring a very gradual temperature drop can encourage crystal lattice formation instead of oiling.

Q4: The final yield of my recrystallized product is very low. A4: A low yield can result from several factors:[9]

• Using excess solvent: As mentioned in Q2, too much solvent will keep a significant portion of your product in solution.

• Premature crystallization: Product loss can occur if the compound crystallizes during hot filtration. Ensure the funnel and receiving flask are adequately heated.

• Incomplete cooling: Make sure the solution is thoroughly cooled in an ice bath to maximize precipitation.

• Washing with warm solvent: The washing step must be performed with ice-cold solvent to prevent the crystals from redissolving.

Q5: The purified product still has a yellow or brown tint. A5: A persistent color indicates the presence of impurities that were not removed by simple recrystallization. This can happen if the impurities have solubility characteristics similar to the product. To address this, try the optional decolorization step using activated charcoal as described in the protocol. The charcoal adsorbs colored impurities, which are then removed during the hot filtration step. Be aware that using too much charcoal can also adsorb some of your product, potentially reducing the yield.[8]

References

• 1. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.qa.thermofisher.com [assets.qa.thermofisher.com]
• 3. Page loading... [guidechem.com]
• 4. 2-PHENYLINDOLE-3-CARBOXALDEHYDE CAS#: 25365-71-3 [chemicalbook.com]
• 5. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Synthesis of 2-Phenyl-1H-indole-3-carbaldehyde

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2-Phenyl-1H-indole-3-carbaldehyde synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during the Vilsmeier-Haack formylation of 2-phenylindole, offering potential causes and solutions to optimize the reaction and improve yield.

Issue 1: Low or No Product Formation

• Question: My Vilsmeier-Haack reaction with 2-phenylindole is resulting in a low yield or no desired product. What are the likely causes and how can I improve the outcome?

• Answer: Low or no yield in the formylation of 2-phenylindole can often be attributed to several critical factors:

  • Inactive Vilsmeier Reagent: The Vilsmeier reagent (formed from DMF and POCl₃) is moisture-sensitive. Any water in the reagents or glassware will deactivate it. Ensure all glassware is oven-dried, and use anhydrous solvents and fresh, high-quality reagents.

  • Insufficient Reaction Temperature: While initial reagent preparation is done at low temperatures (0-5 °C), the formylation of the relatively stable 2-phenylindole may require heating. If the reaction is sluggish at room temperature, a gradual increase in temperature (e.g., to 60-80 °C) might be necessary.[1]

  • Poor Quality Starting Material: The purity of the starting 2-phenylindole is crucial. Impurities can interfere with the reaction. Ensure the starting material is pure before proceeding.

Issue 2: Formation of Multiple Products

• Question: I am observing multiple spots on my TLC analysis, indicating the formation of byproducts alongside the desired 2-Phenyl-1H-indole-3-carbaldehyde. What are these byproducts and how can I minimize their formation?

• Answer: The formation of multiple products is a common challenge. Potential byproducts and solutions include:

  • Di-formylation: Although less common for indoles compared to more activated systems, the introduction of a second formyl group can occur, especially with an excess of the Vilsmeier reagent or at higher temperatures.

    • Solution: Carefully control the stoichiometry. A molar ratio of 1.1 to 1.5 equivalents of the Vilsmeier reagent to 2-phenylindole is a good starting point. Monitor the reaction progress by TLC and stop the reaction once the starting material is consumed.

  • Chlorinated Byproducts: The Vilsmeier reagent can act as a chlorinating agent, leading to the formation of chlorinated indole derivatives.

    • Solution: Maintain a lower reaction temperature. If chlorination persists, consider using alternative reagents to generate the Vilsmeier reagent, such as oxalyl chloride or thionyl chloride with DMF.[2]

Issue 3: Difficult Product Isolation and Purification

• Question: I am having trouble isolating and purifying the 2-Phenyl-1H-indole-3-carbaldehyde from the reaction mixture. What are the best practices for work-up and purification?

• Answer: Effective isolation and purification are key to obtaining a high-purity product.

  • Work-up: After the reaction is complete, the mixture is typically poured into a cold aqueous solution of a base (e.g., sodium carbonate or sodium hydroxide) to neutralize the acid and hydrolyze the intermediate iminium salt. Careful pH adjustment is important to ensure complete precipitation of the product.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol or a mixture of ethyl acetate and hexane. Column chromatography on silica gel can also be employed for higher purity.

Frequently Asked Questions (FAQs)

Q1: What is the optimal molar ratio of DMF and POCl₃ to 2-phenylindole?

A1: A common starting point is to use a slight excess of the Vilsmeier reagent. A molar ratio of 1.1 to 1.5 equivalents of both DMF and POCl₃ relative to 1 equivalent of 2-phenylindole is often recommended. However, the optimal ratio may need to be determined empirically for your specific reaction conditions.

Q2: What is the ideal temperature profile for the reaction?

A2: The Vilsmeier reagent is typically prepared at a low temperature (0-5 °C) to control its exothermic formation. The formylation of 2-phenylindole may require heating to proceed at a reasonable rate. A common approach is to add the 2-phenylindole solution to the pre-formed Vilsmeier reagent at 0 °C and then gradually warm the reaction mixture to room temperature or heat to 60-90 °C, monitoring the reaction by TLC.[1]

Q3: What are common solvents for the Vilsmeier-Haack formylation of 2-phenylindole?

A3: Anhydrous N,N-dimethylformamide (DMF) serves as both a reagent and a solvent. In some procedures, an additional anhydrous solvent like dichloromethane (DCM) or 1,2-dichloroethane (DCE) is used to dissolve the indole substrate.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is the most common method for monitoring the reaction. A suitable eluent system (e.g., a mixture of hexane and ethyl acetate) should be used to separate the starting material, product, and any byproducts. The reaction is typically considered complete when the starting 2-phenylindole spot is no longer visible on the TLC plate.

Q5: Are there any specific safety precautions I should take?

A5: Yes. Phosphorus oxychloride (POCl₃) is a corrosive and toxic chemical that reacts violently with water. The reaction should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn. The reaction should be quenched carefully by slowly adding the reaction mixture to a cold, stirred basic solution.

Quantitative Data Summary

The yield of indole-3-carbaldehydes from the Vilsmeier-Haack reaction is highly dependent on the specific indole derivative and the reaction conditions employed. The following table provides a summary of reported yields for the formylation of various indoles.

Indole Derivative	Reagents	Temperature (°C)	Time (h)	Yield (%)
Indole	POCl₃, DMF	0 to 85	6	96
2-Methylindole	POCl₃, DMF	98-100	3	71 (1-formyl-3-methylindole), 22.5 (2-formyl-3-methylindole)
4-Methylindole	POCl₃, DMF	0 to 85	8	90
5-Methylindole	POCl₃, DMF	0 to 85	5	88
6-Chloroindole	POCl₃, DMF	0 to 90	8	91
7-Methoxyindole	POCl₃, DMF	0 to 90	7	86

This data is compiled from various sources and is intended for comparative purposes. Actual yields may vary.[1]

Experimental Protocols

1. Synthesis of 2-Phenylindole (Starting Material)

A common method for synthesizing 2-phenylindole is the Fischer indole synthesis.

• Reactants: Phenylhydrazine and acetophenone.

• Procedure:

  • A mixture of acetophenone (0.167 mol) and phenylhydrazine (0.167 mol) is prepared in ethanol (60 mL) with a catalytic amount of glacial acetic acid.

  • The mixture is cooled in an ice bath to induce crystallization of acetophenone phenylhydrazone.

  • The resulting phenylhydrazone (0.15 mol) is added to an excess of polyphosphoric acid (180 g).

  • The mixture is heated in a water bath for 10 minutes.

  • After cooling, cold water is added, and the crude 2-phenylindole is collected by filtration.

  • The product is purified by recrystallization from ethanol.[3]

2. Vilsmeier-Haack Formylation of 2-Phenylindole

This protocol provides a general procedure for the synthesis of 2-Phenyl-1H-indole-3-carbaldehyde.

• Reagents: 2-Phenylindole, N,N-dimethylformamide (DMF), Phosphorus oxychloride (POCl₃).

• Procedure:

  • In a flame-dried, three-necked flask equipped with a dropping funnel and a magnetic stirrer, place anhydrous DMF (3 equivalents) and cool the flask in an ice-salt bath.

  • Slowly add phosphorus oxychloride (1.2 equivalents) dropwise to the DMF with stirring, maintaining the temperature below 5 °C.

  • After the addition is complete, stir the mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.

  • Dissolve 2-phenylindole (1 equivalent) in a minimum amount of anhydrous DMF.

  • Add the 2-phenylindole solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

  • After the addition, allow the reaction mixture to warm to room temperature and then heat to 60-80 °C.

  • Monitor the reaction progress by TLC. Once the starting material is consumed, cool the reaction mixture to room temperature.

  • Carefully pour the reaction mixture into a vigorously stirred mixture of crushed ice and a saturated solution of sodium carbonate until the solution is basic (pH > 8).

  • Collect the precipitated solid by filtration, wash thoroughly with water, and dry under vacuum.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Visualizations

Caption: Synthesis of 2-Phenyl-1H-indole-3-carbaldehyde.

Caption: Troubleshooting workflow for yield improvement.

Caption: Vilsmeier-Haack reaction mechanism.

References

• 1. ijpcbs.com [ijpcbs.com]
• 2. benchchem.com [benchchem.com]
• 3. ijnrd.org [ijnrd.org]

Technical Support Center: Indole-3-Carbaldehyde Condensation Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in indole-3-carbaldehyde condensation reactions. The following information is designed to address specific experimental issues and facilitate reaction optimization.

Frequently Asked Questions (FAQs)

Q1: What are the primary types of condensation reactions involving indole-3-carbaldehyde?

A1: Indole-3-carbaldehyde is a versatile precursor used in several condensation reactions. The two most common types are:

• Reaction with Indoles (leading to Bis(indolyl)methanes - BIMs): This is an electrophilic substitution reaction where indole-3-carbaldehyde reacts with one or two equivalents of another indole molecule, typically under acidic catalysis, to form bis(indolyl)methanes.[1] These products are of significant interest due to their diverse biological activities.

• Knoevenagel Condensation: This reaction involves the condensation of indole-3-carbaldehyde with an active methylene compound (e.g., malononitrile, ethyl cyanoacetate) in the presence of a basic catalyst. The product is typically an α,β-unsaturated compound.[1]

Q2: What are some common catalysts for the synthesis of bis(indolyl)methanes (BIMs) from indole-3-carbaldehyde?

A2: A variety of catalysts can be employed for BIM synthesis, including:

• Protic Acids: Sulfuric acid (H₂SO₄), p-toluenesulfonic acid (PTSA), and methanesulfonic acid (CH₃SO₃H).[1]

• Lewis Acids: Ferric chloride (FeCl₃), indium(III) chloride (InCl₃), and scandium(III) triflate (Sc(OTf)₃).[1]

• Heterogeneous Catalysts: Amberlyst-15, silica nanoparticles, and various metal oxides.[1]

• Biocatalysts: Enzymes such as α-chymotrypsin have also been utilized.[1]

Q3: How can I effectively monitor the progress of my condensation reaction?

A3: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the progress of the reaction.[1] By co-spotting the reaction mixture with the starting materials, you can visualize the consumption of reactants and the formation of the product. Using a suitable staining agent, such as potassium permanganate or vanillin, can aid in the visualization of the spots on the TLC plate.

Q4: What are the typical solvents used in these condensation reactions?

A4: The choice of solvent can significantly influence the reaction outcome. Common solvents include:

• For Bis(indolyl)methane Synthesis: Dichloromethane, acetonitrile, and ethanol are frequently used. Solvent-free conditions and water have also been reported to be effective.[1]

• For Knoevenagel Condensation: Polar aprotic solvents like ethanol, acetonitrile, and dimethylformamide (DMF) are often employed.[1]

Q5: What are the potential side reactions to be aware of?

A5: Under strongly acidic conditions, indoles can be susceptible to oligomerization and resinification. In the synthesis of bis(indolyl)methanes, the formation of trimers and other oligomers can occur. For Knoevenagel condensations, potential side reactions include the self-condensation of the active methylene compound or a Michael addition to the α,β-unsaturated product.[1]

Troubleshooting Guides

Problem 1: Low or No Product Yield

Possible Causes:

• Inactive or inappropriate catalyst.

• Unsuitable solvent for the reaction.

• Reaction temperature is too low.

• Insufficient reaction time.

• Steric hindrance from substituents on the reactants.

• Presence of water, which can inhibit acid-catalyzed reactions.

Suggested Solutions:

• Catalyst: Use a fresh or different catalyst. For BIM synthesis, screen both Lewis and protic acids. For Knoevenagel condensations, consider using a base like piperidine.

• Solvent: Screen a variety of solvents. For Knoevenagel reactions, polar aprotic solvents such as acetonitrile or DMF can be effective. Dichloromethane or ethanol are common choices for BIM synthesis.[1]

• Temperature: Gradually increase the reaction temperature while monitoring the progress by TLC.

• Reaction Time: Extend the reaction time, periodically checking the progress with TLC.

• Steric Hindrance: If substrates are sterically hindered, a more active catalyst or higher reaction temperatures may be necessary.

• Water Contamination: For acid-catalyzed reactions, ensure anhydrous conditions by using dry solvents and consider adding molecular sieves to remove any generated water.

Problem 2: Formation of Multiple Products or Side Reactions

Possible Causes:

• Reaction temperature is too high.

• The catalyst used is too harsh (e.g., a very strong acid).

• Incorrect stoichiometry of the reactants.

• Presence of oxygen, leading to oxidation of the indole ring.

Suggested Solutions:

• Temperature: Lower the reaction temperature.

• Catalyst: Opt for a milder catalyst, such as a weaker Lewis acid or a solid-supported catalyst.

• Stoichiometry: Carefully control the molar ratios of your reactants. For the synthesis of BIMs, a 2:1 ratio of indole to aldehyde is typically used.[1]

• Atmosphere: Run the reaction under an inert atmosphere, such as nitrogen or argon, to prevent oxidation.

Problem 3: Difficulty in Product Purification

Possible Causes:

• The product and byproducts have similar polarities.

• The crude product is an oil or a tar.

• The product is insoluble in common chromatography solvents.

Suggested Solutions:

• Chromatography: Experiment with different solvent systems for column chromatography. A gradient elution may be necessary to achieve good separation.

• Trituration/Recrystallization: Triturate the crude product with a non-polar solvent like hexane to induce precipitation of the desired compound. Recrystallization from a suitable solvent system is also a highly effective purification method.

Data Presentation

Table 1: Effect of Various Catalysts on the Synthesis of Bis(indolyl)methanes from Indole and Indole-3-carbaldehyde.

Entry	Catalyst	Time (h)	Yield (%)
1	La(OTf)₃	0.5	92
2	In(OTf)₃	1.0	88
3	Dy(OTf)₃	1.5	85
4	AlCl₃	2.0	75
5	BF₃·Et₂O	2.5	70

Reaction conditions: Indole (2 mmol), Indole-3-carbaldehyde (1 mmol), Catalyst (10 mol%), Solvent-free, Microwave irradiation.

Table 2: Knoevenagel Condensation of Indole-3-carbaldehyde with Malononitrile: Solvent and Catalyst Optimization.

Entry	Solvent	Catalyst	Time (h)	Yield (%)
1	Ethanol	TiO₂	1	90
2	Ethanol	None	3	70
3	1,4-Dioxane	TiO₂	1.5	75
4	1,4-Dioxane	None	4	60
5	Methanol	TiO₂	2	72
6	Methanol	None	3	60
7	Acetone	TiO₂	2	70
8	Acetone	None	4	65

Reaction conditions: Indole-3-carbaldehyde (1 mmol), Malononitrile (1 mmol), Catalyst, Solvent (5 mL), 50°C.[2]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of Bis(indolyl)methanes

Materials:

• Indole-3-carbaldehyde (1 mmol)

• Indole (2 mmol)

• Anhydrous Dichloromethane (DCM) (10 mL)

• Lewis Acid Catalyst (e.g., FeCl₃, 0.1 mmol)

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• To a solution of indole-3-carbaldehyde (1 mmol) in anhydrous DCM (10 mL) under a nitrogen atmosphere, add indole (2 mmol).

• Add the Lewis acid catalyst (0.1 mmol) in one portion.

• Stir the reaction mixture at room temperature and monitor its progress by TLC.

• Upon completion, quench the reaction by adding a saturated sodium bicarbonate solution (15 mL).

• Separate the organic layer and extract the aqueous layer with DCM (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient.[1]

Protocol 2: General Procedure for the Knoevenagel Condensation

Materials:

• Indole-3-carbaldehyde (1 mmol)

• Malononitrile (1 mmol)

• Ethanol (10 mL)

• Piperidine (catalytic amount, e.g., 2-3 drops)

• Ice-cold water

Procedure:

• Dissolve indole-3-carbaldehyde (1 mmol) and malononitrile (1 mmol) in ethanol (10 mL).

• Add a catalytic amount of piperidine.

• Stir the mixture at room temperature. The product may begin to precipitate.

• Monitor the reaction by TLC.

• Once the reaction is complete, cool the mixture in an ice bath.

• Collect the precipitated product by filtration.

• Wash the solid with ice-cold water and then with a small amount of cold ethanol.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. scispace.com [scispace.com]

Technical Support Center: Catalyst Deactivation in Indole Formylation Reactions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with catalyst deactivation during indole formylation reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for indole formylation, and which catalysts are typically used?

A1: Several methods are widely employed for the formylation of indoles. The Vilsmeier-Haack reaction is a classic and versatile method that utilizes a Vilsmeier reagent, typically formed in situ from N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃), to formylate electron-rich aromatic compounds like indoles.[1] Other common methods include the use of Lewis acids such as boron trifluoride diethyl etherate (BF₃·OEt₂) with a formyl source like trimethyl orthoformate (TMOF).[2][3] Additionally, various transition metal-catalyzed reactions, often employing palladium complexes, have been developed for the functionalization of indoles, which can include formylation or related C-H activation processes.[4]

Q2: What are the general signs of catalyst deactivation in my indole formylation reaction?

A2: The primary indicators of catalyst deactivation include a significant decrease in or complete lack of product yield, slower reaction rates requiring extended reaction times, and an increase in the formation of undesirable byproducts. In the case of heterogeneous catalysts, you might also observe changes in the catalyst's physical appearance, such as color change or aggregation. For homogeneous catalysts, precipitation of the metal (e.g., palladium black) can be a clear sign of deactivation.

Q3: Can impurities in reagents and solvents affect my catalyst's performance?

A3: Absolutely. Impurities can act as catalyst poisons, leading to deactivation. For instance, moisture is a known issue for water-sensitive catalysts like BF₃·OEt₂.[5] In the Vilsmeier-Haack reaction, impurities in DMF, such as dimethylamine, can potentially lead to side reactions.[6] It is crucial to use high-purity, anhydrous solvents and freshly distilled reagents to ensure optimal catalyst performance and longevity.

Q4: Is it possible to regenerate a deactivated catalyst used in indole formylation?

A4: Catalyst regeneration is sometimes possible, but its feasibility depends on the nature of the catalyst and the deactivation mechanism. For heterogeneous palladium catalysts that have been deactivated by sintering or coking, specific regeneration protocols involving oxidation or washing may be employed.[7] For Lewis acids like BF₃·OEt₂ that are deactivated by hydrolysis, regeneration is generally not practical in a standard lab setting, and using a fresh batch of the catalyst is recommended.[3]

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your indole formylation experiments.

Issue 1: Low or No Product Yield

A low or non-existent yield of the desired formylated indole is a common problem that can often be attributed to catalyst deactivation.

Q: My indole formylation reaction is giving a very low yield or no product at all. What are the potential causes related to the catalyst?

A: Several factors related to the catalyst could be responsible for the poor outcome of your reaction. Here's a breakdown of potential causes and solutions:

• Catalyst Poisoning: The catalyst's active sites may be blocked by impurities present in the starting materials, reagents, or solvent.

  • Solution: Ensure the use of high-purity, anhydrous solvents and reagents. If using DMF, ensure it is free from decomposition products like dimethylamine.[6] For moisture-sensitive catalysts like BF₃·OEt₂, handle them under an inert atmosphere.[5]

• Insufficient Catalyst Loading: The amount of catalyst may be too low to drive the reaction to completion, especially if some deactivation is occurring.

  • Solution: Optimize the catalyst loading. While higher loading might increase the yield, it can also lead to side reactions in some cases. It's essential to find the optimal balance.

• Thermal Degradation: Many catalysts are sensitive to high temperatures. Excessive heat can lead to the decomposition of the catalyst or the active catalytic species. The Vilsmeier reagent, for instance, is known to be thermally unstable at elevated temperatures.[8][9]

  • Solution: Carefully control the reaction temperature. Run the reaction at the lowest effective temperature and monitor for any signs of decomposition.

• Hydrolysis of Water-Sensitive Catalysts: Lewis acid catalysts like BF₃·OEt₂ are highly susceptible to deactivation by water.

  • Solution: Use anhydrous reaction conditions, including flame-dried glassware and dry solvents. Handle the catalyst under an inert atmosphere (e.g., nitrogen or argon).[5]

• For Palladium Catalysts - Formation of Inactive Species: Homogeneous palladium catalysts can deactivate through reduction to catalytically inactive palladium(0) nanoparticles (palladium black) or through ligand degradation.

  • Solution: The choice of ligands and additives can significantly impact catalyst stability. Ensure the ligand is stable under the reaction conditions. In some cases, the addition of an oxidant can help regenerate the active Pd(II) species.

Below is a troubleshooting workflow to diagnose the cause of low or no product yield:

Troubleshooting workflow for low or no product yield.

Issue 2: Formation of Byproducts

The formation of significant amounts of byproducts can complicate purification and reduce the yield of the desired formylated indole.

Q: My reaction is producing a complex mixture with several byproducts. Could this be related to catalyst deactivation or instability?

A: Yes, the formation of byproducts can be linked to issues with the catalyst. Here are some common scenarios:

• Over-Formylation: In some cases, di- or even tri-formylated products can be formed, especially with highly active catalysts or reactive substrates. This is not directly a deactivation issue but rather one of selectivity.

  • Solution: Adjust the stoichiometry of the formylating agent and catalyst. A lower catalyst loading or a less reactive formylating agent might be necessary.

• Formation of Tris(indolyl)methanes (TIMs): When using certain Lewis acids like Bi(OTf)₃ with orthoformates, the formation of TIMs can be a significant side reaction, indicating that the desired formylation pathway is not favored.[3]

  • Solution: Switching to a different catalyst system, such as BF₃·OEt₂ with TMOF under neat conditions, has been shown to favor the formation of the desired 3-formylindole.[2][3]

• Decomposition of the Vilsmeier Reagent: At elevated temperatures, the Vilsmeier reagent can decompose, potentially leading to the formation of various byproducts.[8][9]

  • Solution: Maintain a lower reaction temperature to ensure the stability of the Vilsmeier reagent throughout the reaction.

• Catalyst-Induced Side Reactions: The catalyst itself might promote undesired side reactions of the starting material or the product.

  • Solution: Screen different catalysts or modify the existing catalyst system with appropriate ligands or additives to enhance selectivity towards the desired product.

The following decision tree can help in addressing the formation of byproducts:

Decision tree for addressing byproduct formation.

Issue 3: Catalyst Instability/Decomposition

Visible changes in the catalyst during the reaction can be a direct indication of deactivation.

Q: I'm observing precipitation or a color change in my reaction mixture. Is my catalyst decomposing?

A: Visible changes in the reaction mixture are often strong indicators of catalyst instability or decomposition.

• Precipitation of Palladium Black: In palladium-catalyzed reactions, the formation of a black precipitate is a classic sign of the reduction of the active Pd(II) species to inactive Pd(0) metal.

  • Solution: The choice of ligand is crucial for stabilizing the palladium catalyst. Ensure the ligand is robust enough for the reaction conditions. The addition of a co-oxidant may also be necessary to regenerate the active Pd(II) species.

• Color Change of Lewis Acid Solutions: Lewis acids like BF₃·OEt₂ are typically colorless or pale yellow. A significant color change to brown or black could indicate decomposition or reaction with impurities.

  • Solution: Ensure the catalyst is of high purity and handled under anhydrous and inert conditions. If the catalyst has discolored upon storage, it may need to be purified or replaced.

• Inhomogeneous Vilsmeier Reagent: The Vilsmeier reagent should ideally be a homogeneous solution or slurry. The formation of unexpected solids could indicate decomposition or side reactions.

  • Solution: Ensure the Vilsmeier reagent is prepared at the correct temperature (typically low temperatures) and used promptly.

Data Presentation

The following tables summarize quantitative data on the effect of reaction parameters on the yield of indole formylation, which can be correlated with catalyst activity and stability.

Table 1: Effect of BF₃·OEt₂ Catalyst Loading on the Formylation of Indole with TMOF [3]

Entry	Catalyst Loading (mol%)	Yield of 3-formylindole (%)
1	100	82
2	50	40
3	20	12

Reaction conditions: Indole (1.0 mmol), TMOF (1.0 mmol), and BF₃·OEt₂ under neat conditions.[3]

Table 2: Optimization of Palladium-Catalyzed N-functionalization of Indoles [1]

Entry	Ligand	Solvent	Yield (%)
1	None	Dioxane	57
2	PPh₃	Dioxane	45
3	P(OPh)₃	Dioxane	38
4	dppf	Dioxane	25
5	Xantphos	Dioxane	15

General reaction conditions: Indole derivative (0.10 mmol), olefin (3.0 equiv), catalyst (10 mol%), ligand (20 mol%), Bu₄NBr (50 mol%), O₂ (1 atm), 5 Å molecular sieves, at 80 °C.[1]

Experimental Protocols

Protocol 1: Vilsmeier-Haack Formylation of Indole

This protocol is a general procedure for the formylation of indole at the C3 position using POCl₃ and DMF.

Materials:

• Indole

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylformamide (DMF), anhydrous

• Ice-water bath

• Aqueous sodium hydroxide (NaOH) solution

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a dropping funnel and a magnetic stirrer, place anhydrous DMF and cool the flask in an ice-water bath.

• Slowly add POCl₃ dropwise to the cooled DMF with vigorous stirring. The Vilsmeier reagent will form as a yellowish to reddish complex. Allow the mixture to stir at 0-10 °C for 30-60 minutes.

• Dissolve indole in a minimal amount of anhydrous DMF.

• Add the indole solution dropwise to the pre-formed Vilsmeier reagent at a temperature below 20 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 40-50 °C for 1-2 hours, or until the reaction is complete (monitor by TLC).

• Cool the reaction mixture in an ice bath and carefully quench by adding crushed ice, followed by the slow addition of an aqueous NaOH solution until the mixture is basic.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain 3-formylindole.

Protocol 2: BF₃·OEt₂ Catalyzed Formylation of Indole with Trimethyl Orthoformate (TMOF)[2][3]

This method provides an efficient and rapid synthesis of 3-formylindole under neat conditions.

Materials:

• Indole

• Trimethyl orthoformate (TMOF)

• Boron trifluoride diethyl etherate (BF₃·OEt₂)

• Inert atmosphere setup (e.g., Schlenk line with nitrogen or argon)

Procedure:

• To a flame-dried flask under an inert atmosphere, add indole (1.0 mmol) and trimethyl orthoformate (1.0 mmol).

• With vigorous stirring, rapidly add boron trifluoride diethyl etherate (1.0 mmol) to the mixture at room temperature.[3] The reaction is typically very fast and may be complete within 1-5 minutes.

• Monitor the reaction by TLC to confirm the consumption of the starting material.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the product by column chromatography on silica gel.

Protocol 3: General Procedure for Palladium-Catalyzed Indole Functionalization

This protocol provides a general framework for palladium-catalyzed C-H functionalization of indoles, which can be adapted for formylation or other modifications.

Materials:

• Indole derivative

• Palladium catalyst (e.g., Pd(OAc)₂)

• Ligand (e.g., phosphine or N-heterocyclic carbene ligand)

• Base (e.g., K₂CO₃, Cs₂CO₃)

• Anhydrous solvent (e.g., dioxane, toluene)

• Inert atmosphere setup

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium catalyst, ligand, and base to a flame-dried reaction vessel.

• Add the anhydrous solvent, followed by the indole derivative and the coupling partner.

• Seal the vessel and heat the reaction mixture to the desired temperature with stirring for the specified time.

• Monitor the reaction progress by TLC or GC/LC-MS.

• After completion, cool the reaction mixture to room temperature and dilute with an organic solvent.

• Filter the mixture through a pad of celite to remove any solids.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure and purify the crude product by column chromatography.

References

• 1. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. US6939943B2 - Method for deactivating and recovering boron trifluoride when producing polyisobutenes - Google Patents [patents.google.com]
• 4. scispace.com [scispace.com]
• 5. reddit.com [reddit.com]
• 6. Dimethylformamide - Wikipedia [en.wikipedia.org]
• 7. Regeneration of Selective Catalyst Reduction Catalysts Deactivated by Pb, As, and Alkali Metals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mt.com [mt.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 2-Phenyl-1H-indole-3-carbaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 2-Phenyl-1H-indole-3-carbaldehyde.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 2-Phenyl-1H-indole-3-carbaldehyde, particularly after synthesis via the Vilsmeier-Haack reaction.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield After Purification	- Incomplete reaction. - Product loss during extraction. - Inefficient purification method. - Co-elution of product with impurities during column chromatography.	- Monitor the reaction progress using Thin Layer Chromatography (TLC) to ensure completion. - Ensure proper phase separation and perform multiple extractions with a suitable solvent like ethyl acetate. - Optimize the purification method (see detailed protocols below). For column chromatography, select an appropriate solvent system to ensure good separation. For recrystallization, choose a solvent in which the product has high solubility at elevated temperatures and low solubility at room temperature.
Persistent Yellow/Brown Coloration in Final Product	- Presence of colored impurities from the Vilsmeier-Haack reaction. - Degradation of the product.	- Perform column chromatography using a silica gel stationary phase and a suitable eluent system (e.g., hexane/ethyl acetate). - Recrystallize the product from an appropriate solvent such as ethanol or an ethyl acetate/hexane mixture. - If degradation is suspected, ensure the purification process is carried out promptly and at appropriate temperatures.
Presence of Unreacted 2-Phenylindole in the Final Product	- Incomplete reaction. - Inefficient separation during purification.	- Drive the reaction to completion by optimizing reaction time and temperature. - Utilize column chromatography with a gradient elution, starting with a less polar solvent system to elute the less polar 2-phenylindole first. A common starting eluent is a mixture of hexane and ethyl acetate.[1]
Multiple Spots on TLC After Purification	- Incomplete separation of impurities. - Presence of side-products such as N-formylated or di-formylated species.	- Optimize the column chromatography conditions, such as the solvent gradient and the length of the column. - Consider a second purification step, such as recrystallization after column chromatography.
Oily Product Instead of Solid	- Presence of residual solvent. - Presence of impurities that lower the melting point.	- Ensure complete removal of solvent under high vacuum. - Purify the product further using column chromatography or recrystallization to remove impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-Phenyl-1H-indole-3-carbaldehyde synthesized via the Vilsmeier-Haack reaction?

A1: The most common impurities include:

• Unreacted 2-phenylindole: The starting material for the formylation reaction.

• N-formyl-2-phenylindole: A potential side-product where the formyl group attaches to the nitrogen of the indole ring.

• Di-formylated products: Although less common, di-formylation of the indole ring can occur under certain conditions.

• Residual Vilsmeier reagent and its byproducts: These are typically removed during aqueous workup.

Q2: What is the recommended method for monitoring the progress of the purification?

A2: Thin Layer Chromatography (TLC) is the most common and effective method for monitoring the purification process.[1][2][3] A suitable mobile phase for TLC analysis is a mixture of hexane and ethyl acetate. The product, 2-Phenyl-1H-indole-3-carbaldehyde, is more polar than the starting material, 2-phenylindole, and will therefore have a lower Rf value.

Q3: Which purification technique is more suitable for 2-Phenyl-1H-indole-3-carbaldehyde: column chromatography or recrystallization?

A3: Both techniques are effective and the choice often depends on the level of impurities.

• Column chromatography is highly effective for separating the product from unreacted starting material and other less polar impurities.[1]

• Recrystallization is an excellent method for obtaining a highly pure product, especially if the crude material is already relatively clean.[4] Often, a combination of both methods (column chromatography followed by recrystallization) yields the best results.

Q4: How can I confirm the purity of the final product?

A4: The purity of the final product can be confirmed using several analytical techniques:

• High-Performance Liquid Chromatography (HPLC): Provides a quantitative measure of purity.[5][6]

• Melting Point: A sharp melting point range close to the literature value (around 249-253 °C) indicates high purity.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure and identify the presence of any impurities.[1]

Experimental Protocols

Column Chromatography

This protocol describes the purification of crude 2-Phenyl-1H-indole-3-carbaldehyde using silica gel column chromatography.

Materials:

• Crude 2-Phenyl-1H-indole-3-carbaldehyde

• Silica gel (60-120 mesh)

• Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Glass column with stopcock

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in hexane.

• Column Packing: Pack the glass column with the silica gel slurry, ensuring there are no air bubbles. Allow the silica to settle, and then add a thin layer of sand on top.

• Sample Loading: Dissolve the crude product in a minimal amount of dichloromethane or the initial eluent mixture and load it onto the top of the silica gel bed.

• Elution: Begin elution with a non-polar solvent mixture, such as 95:5 hexane:ethyl acetate.

• Gradient Elution: Gradually increase the polarity of the eluent by increasing the proportion of ethyl acetate. A suggested gradient is as follows:

  • Fractions 1-10: 95:5 Hexane:Ethyl Acetate (to elute non-polar impurities and unreacted 2-phenylindole)

  • Fractions 11-30: 90:10 to 80:20 Hexane:Ethyl Acetate (to elute the product)

• Fraction Collection and Analysis: Collect fractions and monitor them by TLC. Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified 2-Phenyl-1H-indole-3-carbaldehyde.

Parameter	Value/Description
Stationary Phase	Silica Gel (60-120 mesh)
Mobile Phase (Eluent)	Hexane / Ethyl Acetate Gradient
Initial Eluent Ratio	95:5 (Hexane:Ethyl Acetate)
Final Eluent Ratio	80:20 (Hexane:Ethyl Acetate)
Typical Product Rf	~0.3 - 0.4 in 80:20 Hexane:Ethyl Acetate

Recrystallization

This protocol is suitable for purifying 2-Phenyl-1H-indole-3-carbaldehyde that is already of moderate purity.

Materials:

• Crude or partially purified 2-Phenyl-1H-indole-3-carbaldehyde

• Ethanol or Ethyl acetate/Hexane

• Erlenmeyer flask

• Hot plate

• Ice bath

• Buchner funnel and filter paper

Procedure:

• Dissolution: Place the crude product in an Erlenmeyer flask and add a minimal amount of hot ethanol (or a hot mixture of ethyl acetate and a small amount of hexane).

• Heating: Gently heat the mixture on a hot plate with stirring until the solid is completely dissolved.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Filtration: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent.

• Drying: Dry the purified crystals under vacuum. A recovery of over 85% can often be achieved with a melting point raised by 1-2°C.[4]

Solvent System	Expected Purity	Expected Recovery
Ethanol	>98%	~85%[4]
Ethyl Acetate / Hexane	>97%	Variable

Visualizations

Caption: Workflow for the purification of 2-Phenyl-1H-indole-3-carbaldehyde.

Caption: Troubleshooting logic for purifying 2-Phenyl-1H-indole-3-carbaldehyde.

References

• 1. rsc.org [rsc.org]
• 2. aml.iaamonline.org [aml.iaamonline.org]
• 3. ijacskros.com [ijacskros.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. assets.qa.thermofisher.com [assets.qa.thermofisher.com]
• 6. 1H-Indole-3-carboxaldehyde, 1-methyl-2-phenyl- | SIELC Technologies [sielc.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: N-Alkylation of 2-Phenylindole Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the N-alkylation of 2-phenylindole derivatives.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Issue 1: Low or No Yield of the N-Alkylated Product

Question: I am attempting to N-alkylate a 2-phenylindole derivative, but I am observing very low to no formation of the desired product. What are the potential causes and solutions?

Answer:

Low yields in the N-alkylation of 2-phenylindoles are a common challenge primarily due to the inherent low nucleophilicity of the indole nitrogen.[1] The electron density of the nitrogen lone pair is delocalized into the aromatic system, making it less available for nucleophilic attack. Additionally, the bulky phenyl group at the C2 position can sterically hinder the approach of the alkylating agent.

Troubleshooting Steps:

• Choice of Base and Solvent: The selection of an appropriate base is critical to deprotonate the indole N-H, forming the more nucleophilic indolate anion.

  • Strong Bases: Sodium hydride (NaH) is a commonly used strong base that effectively deprotonates the indole.[2][3][4] It is typically used in anhydrous polar aprotic solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF).[2][3][4]

  • Alternative Bases: Other bases such as potassium hydroxide (KOH) and cesium carbonate (Cs2CO3) have also been successfully employed.[5]

  • Solvent Considerations: The choice of solvent can influence the reaction rate and selectivity. DMF and THF are standard choices, but ionic liquids have also been explored as reaction media.[6] Ensure all solvents are anhydrous, as water can quench the base and the indolate anion.

• Reaction Temperature: Increasing the reaction temperature can often overcome the activation energy barrier. However, excessive heat may lead to side reactions and decomposition. A systematic optimization of the temperature is recommended. Some protocols suggest starting at 0 °C for the deprotonation step and then allowing the reaction to proceed at room temperature or with gentle heating.[4] For less reactive alkylating agents, heating to temperatures around 80-90 °C might be necessary.[2]

• Nature of the Alkylating Agent: The reactivity of the alkylating agent plays a significant role.

  • Leaving Group: The leaving group ability follows the trend I > Br > Cl. Alkyl iodides are generally more reactive than bromides or chlorides.

  • Steric Hindrance: Less sterically hindered alkylating agents (e.g., methyl iodide, benzyl bromide) are generally more successful.[2] Bulky alkylating agents may require more forcing conditions or alternative catalytic methods.

dot

References

• 1. Enantioselective Catalytic Synthesis of N-alkylated Indoles [mdpi.com]
• 2. One-pot, three-component Fischer indolisation– N -alkylation for rapid synthesis of 1,2,3-trisubstituted indoles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02185G [pubs.rsc.org]
• 3. Synthesis of 2-arylindole derivatives and evaluation as nitric oxide synthase and NFκB inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of substituted N-heterocycles by N-alkylation [organic-chemistry.org]

Technical Support Center: Preventing Byproduct Formation in Indole Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during common indole synthesis reactions.

FAQs and Troubleshooting Guides

This section addresses specific issues encountered during indole synthesis, offering practical solutions and preventative measures.

Fischer Indole Synthesis

The Fischer indole synthesis is a versatile and widely used method, but it is sensitive to reaction conditions and can lead to several byproducts.[1][2]

Q1: My Fischer indole synthesis is producing a low yield and multiple byproducts. What are the common causes and how can I improve it?

A1: Low yields and byproduct formation in the Fischer indole synthesis are common issues that can often be resolved by carefully controlling the reaction parameters.

• Common Causes:

  • Inadequate Acid Catalyst: The choice and concentration of the acid catalyst are crucial. Both Brønsted and Lewis acids can be used, and the optimal choice depends on the specific substrates.[3][4]

  • Suboptimal Temperature: The reaction often requires elevated temperatures, but excessive heat can lead to decomposition of starting materials and products.[5]

  • Impure Starting Materials: Impurities in the arylhydrazine or carbonyl compound can lead to side reactions.

  • Presence of Oxygen: For sensitive substrates, oxidative side reactions can occur.

• Troubleshooting Steps:

  • Optimize the Acid Catalyst: Screen different Brønsted acids (e.g., HCl, H₂SO₄, p-TsOH) and Lewis acids (e.g., ZnCl₂, BF₃·OEt₂, AlCl₃). Polyphosphoric acid (PPA) is often a good choice.[2][3]

  • Control Reaction Temperature: Monitor the reaction by thin-layer chromatography (TLC) to determine the optimal temperature and reaction time. Microwave-assisted synthesis can often provide rapid heating and improved yields.[6]

  • Ensure Purity of Starting Materials: Use freshly distilled or recrystallized arylhydrazines and carbonyl compounds.

  • Use an Inert Atmosphere: For sensitive substrates, conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Q2: I am observing significant amounts of aldol condensation and Friedel-Crafts-type byproducts. How can I minimize these?

A2: Aldol and Friedel-Crafts reactions are common side reactions in Fischer indole synthesis.

• Minimizing Aldol Condensation:

  • This is more prevalent with aldehydes and ketones that can readily enolize.

  • Strategy: Use a one-pot procedure where the hydrazone is formed at a lower temperature before the addition of a stronger acid and heating to induce cyclization. This minimizes the time the carbonyl compound is exposed to acidic conditions at elevated temperatures.

• Minimizing Friedel-Crafts Byproducts:

  • These byproducts can arise from the reaction of the indole product with starting materials or intermediates.

  • Strategy:

    • Control Stoichiometry: Use a slight excess of the carbonyl compound to ensure the complete consumption of the arylhydrazine.

    • Lower Reaction Temperature: Running the reaction at the lowest effective temperature can reduce the rate of these side reactions.

Q3: My reaction with an unsymmetrical ketone is giving a mixture of regioisomers. How can I control the regioselectivity?

A3: The regioselectivity of the Fischer indole synthesis with unsymmetrical ketones is influenced by the stability of the enamine intermediate.

• General Rule: The cyclization generally proceeds through the more substituted (thermodynamically more stable) enamine. However, the choice of acid catalyst and reaction conditions can influence the ratio of isomers.[7]

• Strategies for Control:

  • Bulky Catalysts: Using a bulkier Lewis acid may favor the formation of the less sterically hindered enamine.

  • Kinetic vs. Thermodynamic Control: Lower reaction temperatures may favor the kinetically formed, less substituted enamine, while higher temperatures favor the thermodynamically more stable, more substituted enamine. Systematic screening of reaction times and temperatures is recommended.

Bischler-Möhlau Indole Synthesis

The Bischler-Möhlau synthesis is known for its harsh conditions, often leading to low yields and a lack of predictable regioselectivity.[8]

Q1: My Bischler-Möhlau synthesis is resulting in a very low yield. How can I improve it?

A1: Low yields are a common challenge with this method.

• Troubleshooting Steps:

  • Microwave-Assisted Synthesis: Microwave irradiation has been shown to significantly improve yields and reduce reaction times compared to conventional heating.[6]

  • Use of a Catalyst: While traditionally uncatalyzed, the use of a Lewis acid like lithium bromide has been reported to facilitate the reaction under milder conditions.

  • Solvent-Free Conditions: In some cases, running the reaction neat (solvent-free) can improve yields, especially in microwave-assisted protocols.[6]

Q2: I am getting a mixture of regioisomers. How can I control the regioselectivity?

A2: The formation of multiple regioisomers is a significant drawback of the Bischler-Möhlau synthesis. The cyclization can occur at different positions on the aniline ring, leading to a mixture of products.[9]

• Factors Influencing Regioselectivity:

  • Substituents on the Aniline Ring: The electronic and steric nature of the substituents on the aniline ring plays a major role in directing the cyclization.

  • Reaction Conditions: Temperature and catalyst can influence the regiochemical outcome.

• Strategies for Control (largely empirical):

  • Systematic Screening: A systematic study of different substituted anilines and reaction conditions is often necessary to favor the formation of a specific regioisomer.

  • Alternative Methods: If regioselectivity remains a major issue, consider alternative indole synthesis methods that offer better control.

Reissert Indole Synthesis

The Reissert synthesis is a two-step process that can be prone to side reactions, particularly during the reductive cyclization step.[10][11]

Q1: The yield of my Reissert indole synthesis is low. What are the potential issues?

A1: Low yields can stem from either the initial condensation or the subsequent reductive cyclization.

• Troubleshooting Steps:

  • Optimize the Condensation: The initial condensation of the o-nitrotoluene with diethyl oxalate is base-catalyzed. Potassium ethoxide has been shown to give better results than sodium ethoxide.[10][11] Ensure anhydrous conditions as the base is sensitive to moisture.

  • Choice of Reducing Agent: A variety of reducing agents can be used for the reductive cyclization of the intermediate ethyl o-nitrophenylpyruvate, including zinc in acetic acid, iron in acetic acid, or catalytic hydrogenation.[12] The choice of reducing agent can significantly impact the yield and should be optimized for your specific substrate.

  • Incomplete Decarboxylation: If the desired product is the indole itself and not the indole-2-carboxylic acid, ensure the final decarboxylation step goes to completion by heating at a sufficiently high temperature.

Q2: I am observing byproducts other than the desired indole. What are they and how can I avoid them?

A2: Incomplete reduction or alternative cyclization pathways can lead to byproducts.

• Common Byproducts:

  • N-hydroxyindoles: Incomplete reduction of the nitro group can lead to the formation of N-hydroxyindole derivatives.

  • Quinolones: Under certain reductive conditions, the reaction can be diverted to form quinolone byproducts.[12]

• Prevention Strategies:

  • Ensure Complete Reduction: Use a sufficient amount of the reducing agent and allow for adequate reaction time to ensure the complete reduction of the nitro group to the amine.

  • Optimize Reduction Conditions: The choice of reducing agent and reaction conditions can influence the formation of quinolones. If quinolone formation is significant, screen different reducing systems.

Madelung Indole Synthesis

The classical Madelung synthesis requires harsh conditions (strong base and high temperatures), which can limit its applicability and lead to byproducts.[13][14]

Q1: My Madelung synthesis is not working or giving a very low yield. What could be the problem?

A1: The success of the Madelung synthesis is highly dependent on the base and reaction temperature.

• Troubleshooting Steps:

  • Choice of Base: Strong bases are required. While sodium ethoxide was originally used, potassium bases such as potassium tert-butoxide or potassium amide often give better yields.[15] For milder conditions, organolithium bases like n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) can be effective at lower temperatures.[14]

  • Anhydrous Conditions: The strong bases used are extremely sensitive to moisture. Ensure all glassware is flame-dried and all solvents and reagents are anhydrous.

  • High Temperatures: The traditional method requires temperatures between 200-400 °C.[13] Ensure your experimental setup can safely reach and maintain these temperatures.

  • Substituent Effects: The reaction is sensitive to substituents on the N-phenylamide. Electron-donating groups on the aromatic ring generally improve yields.

Q2: Are there ways to perform the Madelung synthesis under milder conditions to avoid byproduct formation?

A2: Yes, several modifications have been developed to make the Madelung synthesis more versatile.

• Milder Variations:

  • Houlihan Modification: The use of n-BuLi or LDA in THF allows the reaction to proceed at much lower temperatures (-20 to 25 °C).[14]

  • Copper-Catalyzed Amidation/Condensation: A one-pot procedure involving a copper-catalyzed amidation followed by cyclization has been developed, which proceeds under relatively mild conditions.[10]

Data Presentation

The following tables summarize quantitative data on the effect of various reaction parameters on the yield of indole synthesis.

Table 1: Comparison of Lewis Acids in Fischer Indole Synthesis of 1,2,3,4-Tetrahydrocarbazole [3]

Lewis Acid Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
ZnCl₂	Acetic Acid	100	1	85
BF₃·OEt₂	Acetic Acid	100	1	78
AlCl₃	Acetic Acid	100	2	75
FeCl₃	Acetic Acid	100	2	72
PPA	Neat	150	0.5	90

Table 2: Comparison of Conventional vs. Microwave-Assisted Bischler-Möhlau Synthesis of 2-Arylindoles [6]

Starting Materials	Method	Temperature (°C)	Reaction Time	Yield (%)
Aniline + Phenacyl bromide	Conventional	170-180	3 h	17
Aniline + Phenacyl bromide	Microwave (one-pot)	N/A	1 min	71
p-Toluidine + Phenacyl bromide	Microwave (one-pot)	N/A	1 min	75
p-Anisidine + Phenacyl bromide	Microwave (one-pot)	N/A	1 min	72

Table 3: Effect of Base in Madelung Synthesis of 2-Substituted Indoles [15]

N-Acyl-o-toluidine	Base	Temperature (°C)	Yield (%)
N-Benzoyl-o-toluidine	NaOEt	360	Low
N-Benzoyl-o-toluidine	K-t-BuOK	360	65
N-Acetyl-o-toluidine	NaNH₂	250	50
N-Acetyl-o-toluidine	K-t-BuOK	250	75

Experimental Protocols

This section provides detailed methodologies for key indole synthesis reactions.

Microwave-Assisted Fischer Indole Synthesis of 2,3-Dimethylindole

• Materials:

  • Phenylhydrazine hydrochloride (1.45 g, 10 mmol)

  • 2-Butanone (0.87 mL, 10.5 mmol)

  • Eaton's reagent (Phosphorus pentoxide in methanesulfonic acid, 1:10 w/w, 10 g)

• Procedure:

  • In a microwave process vial, combine phenylhydrazine hydrochloride and 2-butanone.

  • Carefully add Eaton's reagent to the mixture.

  • Seal the vial and place it in a microwave reactor.

  • Irradiate the mixture at 150 °C for 10 minutes.

  • After cooling, carefully pour the reaction mixture onto crushed ice.

  • Basify the mixture with a saturated aqueous solution of sodium bicarbonate until a pH of 8-9 is reached.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2,3-dimethylindole.

Solvent-Free Microwave-Assisted Bischler-Möhlau Synthesis of 2-Phenylindole[6]

• Materials:

  • Aniline (1.86 g, 20 mmol)

  • Phenacyl bromide (1.99 g, 10 mmol)

  • Dimethylformamide (DMF, 3 drops)

• Procedure:

  • In an open vessel, mix aniline and phenacyl bromide.

  • Stir the mixture at room temperature for 3 hours.

  • Add 3 drops of DMF to the mixture.

  • Place the vessel in a microwave reactor and irradiate at 600 W for 1 minute.

  • After cooling, dissolve the reaction mixture in dichloromethane.

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol to yield 2-phenylindole.

Reissert Indole Synthesis of Indole-2-carboxylic acid[10][11]

• Materials:

  • o-Nitrotoluene (13.7 g, 100 mmol)

  • Diethyl oxalate (14.6 g, 100 mmol)

  • Potassium ethoxide (7.0 g, 100 mmol)

  • Anhydrous ethanol (150 mL)

  • Zinc dust (20 g)

  • Glacial acetic acid (100 mL)

• Procedure:

  • Condensation: To a solution of potassium ethoxide in anhydrous ethanol, add a mixture of o-nitrotoluene and diethyl oxalate dropwise at 0 °C. Stir the reaction mixture at room temperature for 12 hours. Pour the mixture into ice water and acidify with dilute HCl to precipitate ethyl o-nitrophenylpyruvate. Filter and dry the solid.

  • Reductive Cyclization: Suspend the crude ethyl o-nitrophenylpyruvate in glacial acetic acid. Add zinc dust portion-wise while keeping the temperature below 40 °C with an ice bath. Stir for 2 hours at room temperature.

  • Work-up: Filter off the excess zinc and inorganic salts. Dilute the filtrate with water to precipitate indole-2-carboxylic acid.

  • Purification: Recrystallize the crude product from ethanol/water.

Modified Madelung Indole Synthesis of 2-Phenylindole[14]

• Materials:

  • N-Benzoyl-o-toluidine (2.11 g, 10 mmol)

  • n-Butyllithium (1.6 M in hexanes, 13.8 mL, 22 mmol)

  • Anhydrous tetrahydrofuran (THF, 50 mL)

• Procedure:

  • In a flame-dried, three-necked flask under an argon atmosphere, dissolve N-benzoyl-o-toluidine in anhydrous THF.

  • Cool the solution to -78 °C.

  • Slowly add n-butyllithium dropwise via syringe.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours.

  • Carefully quench the reaction by the slow addition of water at 0 °C.

  • Extract the mixture with diethyl ether (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to give 2-phenylindole.

Visualizations

The following diagrams illustrate the reaction pathways and potential points of byproduct formation in the discussed indole syntheses.

References

• 1. benchchem.com [benchchem.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. Fischer indole synthesis - Wikipedia [en.wikipedia.org]
• 5. Mechanochemical Fischer indolisation: an eco-friendly design for a timeless reaction - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC00724J [pubs.rsc.org]
• 6. sciforum.net [sciforum.net]
• 7. Origins of Regioselectivity in the Fischer Indole Synthesis of a Selective Androgen Receptor Modulator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 9. Mechanistic Considerations in the Synthesis of 2-Aryl-Indole Analogues under Bischler-Mohlau Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 11. Reissert indole synthesis - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Madelung synthesis - Wikipedia [en.wikipedia.org]
• 14. Indole synthesis: a review and proposed classification - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Column Chromatography Purification of Indole Derivatives

This technical support center provides detailed troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the column chromatography purification of indole derivatives.

Troubleshooting Guide

This guide addresses specific issues that may arise during the column chromatography of indole derivatives, offering potential causes and solutions in a structured format.

Problem	Potential Cause(s)	Suggested Solution(s)
Peak Tailing (especially for basic indoles)	- Strong interactions between basic indole derivatives and acidic silanol groups on the silica surface.[1] - Secondary interactions with the stationary phase.[1]	- Add a basic modifier like triethylamine (TEA) or ammonia (e.g., 0.1-1%) to the mobile phase to saturate the active silanol sites.[1] - Use a high-purity, end-capped column with fewer residual silanol groups.[1] - Switch to a less acidic stationary phase, such as alumina or a bonded phase (e.g., amino or cyano).[1] - Buffer the mobile phase to an appropriate pH to ensure the analyte is in a single ionic form.[1]
Compound Degradation on the Column	- The acidic nature of standard silica gel can cause degradation of sensitive indole derivatives.[1][2] - Instability of the indole nucleus under acidic conditions.[1]	- Test the stability of your compound on a TLC plate before running the column.[2] - Deactivate the silica gel by pre-treating the column with a mobile phase containing a small amount of a base like triethylamine.[1] - Use a neutral stationary phase like alumina.[1][2] - Consider reverse-phase chromatography where the mobile phase can be buffered to a neutral pH.[1]
Low Recovery of Purified Compound	- Irreversible adsorption to the stationary phase.[1] - Compound degradation on the column.[1][2] - The compound is eluting in very dilute fractions that are difficult to detect.[2]	- Address potential degradation and irreversible adsorption issues as described above.[1] - Concentrate the collected fractions before analysis (e.g., by TLC or HPLC) to ensure the product hasn't been missed.[2] - Perform a mass balance to determine where the compound is being lost.[1]
Poor Chromatographic Separation	- Inappropriate mobile phase polarity. - Co-elution with impurities of similar polarity.[1] - Overloading the column.	- Optimize the mobile phase system by testing different solvent mixtures and gradients using TLC. A common starting point is a gradient of ethyl acetate in hexanes.[1] - If the compound is very polar and elutes with the solvent front in normal phase, consider switching to Reverse-Phase HPLC or HILIC.[1] - If the compound is stuck on the column, drastically increase the eluent polarity or switch to a different chromatographic technique.[1] - Ensure the sample is loaded in a concentrated band and does not exceed the column's capacity.
Compound Insoluble in Mobile Phase	- Poor solubility of polar indole derivatives in non-polar organic solvents used for normal-phase chromatography.[1]	- Use a dry loading technique: dissolve the crude material in a minimal amount of a strong solvent, adsorb it onto a small amount of silica gel, evaporate the solvent, and load the resulting powder onto the column.[1][3] - For wet loading, dissolve the sample in a minimal amount of a slightly more polar solvent than the mobile phase, but be aware this can affect separation.[3]

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when purifying indole derivatives by column chromatography?

The primary challenges stem from the inherent properties of the indole scaffold and its derivatives[1]:

• High Polarity: Functional groups like hydroxyls, carboxylic acids, and amines increase polarity, leading to strong, sometimes irreversible, binding to silica gel and poor retention in reverse-phase chromatography[1].

• Instability: The indole nucleus can be sensitive to the acidic nature of silica gel, potentially leading to degradation and the formation of artifacts during purification[1][2].

• Low Solubility: Polar indole derivatives often have poor solubility in the less polar organic solvents typically used for normal-phase chromatography, which complicates sample loading[1].

• Peak Tailing: Basic indole derivatives can interact strongly with acidic silanol groups on the silica surface, causing significant peak tailing and poor resolution[1].

Q2: How do I choose the right stationary phase for my indole derivative?

The choice of stationary phase is critical for a successful separation. Here are some guidelines:

• Silica Gel: This is the most common stationary phase for normal-phase chromatography. However, due to its acidic nature, it may not be suitable for acid-sensitive indoles. Deactivation with a base like triethylamine may be necessary for basic derivatives[1].

• Alumina: Alumina is a good alternative to silica gel and is available in neutral, acidic, or basic forms. Neutral or basic alumina can be beneficial for acid-sensitive or basic indole derivatives[1][2].

• Reversed-Phase (e.g., C18): This is often the method of choice for polar indole derivatives. The separation is based on hydrophobicity, and it is well-suited for HPLC applications[1].

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent option for highly polar compounds that have little to no retention on traditional reverse-phase columns[1].

Q3: How can I optimize the mobile phase for separating my indole derivatives?

Mobile phase optimization is key to achieving good resolution.

• Start with TLC: Use Thin Layer Chromatography (TLC) to screen different solvent systems. A good starting point for normal-phase chromatography is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate[1].

• Gradient Elution: For complex mixtures, a gradient elution, where the polarity of the mobile phase is gradually increased during the separation, is often more effective than an isocratic (constant polarity) elution[1].

• Use Modifiers: For basic indole derivatives that exhibit peak tailing on silica gel, adding a small amount (0.1-1%) of a basic modifier like triethylamine (TEA) or ammonia to the mobile phase can significantly improve peak shape[1].

• pH Control: In reversed-phase chromatography, adjusting the pH of the mobile phase with a buffer can control the ionization state of your indole derivative, leading to sharper, more symmetrical peaks[1][4].

Q4: How can I visualize my indole derivatives on a TLC plate?

Many indole derivatives are UV active and can be visualized under a UV lamp. For those that are not, or for better visualization, staining reagents can be used.

• p-Anisaldehyde Stain: A universal stain that can give various colors with different compounds upon heating.

• Potassium Permanganate (KMnO₄) Stain: This stain is good for visualizing compounds that can be oxidized, such as those with double bonds or hydroxyl groups. It typically produces yellow spots on a purple background.

• Sodium Nitrite / Hydrochloric Acid: A freshly made solution of sodium nitrite in hydrochloric acid, when sprayed on the plate and heated, can cause indoles to turn red[5].

• Ehrlich's Reagent (p-dimethylaminobenzaldehyde): This is a classic stain for indoles, often producing blue or purple spots.

Experimental Protocols

Protocol 1: General Normal-Phase Column Chromatography of a Moderately Polar Indole Derivative

• Stationary Phase Selection and Column Packing:

  • Choose high-purity grade silica gel (230-400 mesh) as the stationary phase[1].

  • Prepare a slurry of the silica gel in the initial, low-polarity mobile phase (e.g., 10% ethyl acetate in hexanes).

  • Pour the slurry into the column and allow the silica to pack under gravity or with gentle pressure, ensuring no air bubbles are trapped. Drain the excess solvent until the solvent level is just above the silica bed[6].

• Sample Loading (Dry Loading Method):

  • Dissolve the crude indole derivative in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate)[1][3].

  • Add a small amount of silica gel to the solution and evaporate the solvent using a rotary evaporator to obtain a dry, free-flowing powder[1][3].

  • Carefully add the dry-loaded sample to the top of the packed column[1].

• Elution:

  • Start eluting the column with the initial low-polarity mobile phase.

  • Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate in hexanes)[1].

  • Collect fractions of the eluent in test tubes.

• Fraction Analysis:

  • Monitor the collected fractions using TLC to identify which fractions contain the desired pure product.

  • Combine the pure fractions.

• Post-Purification:

  • Remove the solvent from the combined pure fractions under reduced pressure to obtain the purified indole derivative[1].

Protocol 2: Testing Indole Derivative Stability on Silica Gel

• Sample Preparation: Dissolve a small amount of your crude indole derivative in a suitable solvent.

• TLC Spotting: Spot the solution onto a silica gel TLC plate.

• First Development: Develop the TLC plate in an appropriate solvent system.

• Drying: After development, remove the plate from the chamber and mark the solvent front. Allow the plate to air dry completely.

• Second Development: Rotate the plate 90 degrees and develop it again in the same solvent system.

• Visualization: Visualize the plate under a UV lamp and/or with an appropriate stain.

• Analysis: If the compound is stable, you should see a single spot that has moved in both directions. If degradation has occurred, you will see additional spots along the second elution path, indicating the formation of new compounds on the silica plate[2].

Visualizations

Caption: A general workflow for the column chromatography purification of an indole derivative using a dry loading technique.

Caption: A troubleshooting decision tree for common issues encountered during the column chromatography of indole derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. Chromatography [chem.rochester.edu]
• 3. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 4. waters.com [waters.com]
• 5. epfl.ch [epfl.ch]
• 6. web.uvic.ca [web.uvic.ca]

Reference Data & Comparative Studies

Unveiling the Therapeutic Potential: A Comparative Guide to 2-Phenyl-1H-indole-3-carbaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 2-phenyl-1H-indole-3-carbaldehyde scaffold has emerged as a privileged structure in medicinal chemistry, with its derivatives exhibiting a wide spectrum of biological activities. This guide provides a comprehensive comparison of these derivatives, focusing on their anticancer, antimicrobial, and anti-inflammatory properties. The information is supported by experimental data from various studies, with detailed methodologies for key experiments to facilitate reproducibility and further research.

Comparative Biological Evaluation

The biological activities of various 2-phenyl-1H-indole-3-carhaldehyde derivatives are summarized below, highlighting their potential as therapeutic agents.

Anticancer Activity

Derivatives of 2-phenyl-1H-indole-3-carbaldehyde have demonstrated significant cytotoxic effects against various cancer cell lines. The mechanism of action for some of these compounds involves the inhibition of tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[1]

Compound/Derivative	Cancer Cell Line	IC50 (µM)	Reference
4-chloro-N'-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide (5f)	MCF-7 (Breast)	13.2	[2]
4-chloro-N'-((1-(2-morpholinoethyl)-1H-indol-3-yl)methylene)benzenesulfonohydrazide (5f)	MDA-MB-468 (Breast)	8.2	[2]
Imidazolylindol-3-one derivative (3a)	Breast Adenocarcinoma	1.31 ± 0.8	[3]
5-alkylindole derivatives with a 4-methoxy group in the 2-phenyl ring	MDA-MB 231 and MCF-7 (Breast)	0.005 - 0.020	[1]

Antimicrobial Activity

Several 2-phenyl-1H-indole-3-carbaldehyde derivatives have shown potent activity against a range of bacterial and fungal pathogens. A key mechanism of antibacterial action is the inhibition of bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication and repair.[4][5]

Compound/Derivative	Microbial Strain	MIC (µg/mL)	Reference
Novel indole derivatives (3f, 3o, 3r)	Various bacterial strains	2 - 32
Indole-3-aldehyde hydrazone derivatives (1a-1j)	Methicillin-resistant S. aureus (MRSA)	6.25 - 100	[6]
2-(5-Iodo-1H-indol-3-yl)quinazolin-4(3H)-one (3k)	MRSA	0.98

Anti-inflammatory Activity

The anti-inflammatory effects of these derivatives are often attributed to the inhibition of the cyclooxygenase-2 (COX-2) enzyme, a key mediator of inflammation and pain.[3] Some derivatives have also been shown to reduce the production of pro-inflammatory cytokines.

Compound/Derivative	Assay	Activity	Reference
2-phenyl-3-sulfonylphenylindole isomers	COX-2 Inhibition	Potent and selective	[3]
Indole-3-carboxaldehyde (IAld)	LPS-induced inflammation	Inhibits NLRP3 inflammasome activation	[7]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubated for 24 hours to allow for cell attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds (e.g., 0.01 to 100 µM) and incubated for a further 48-72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of cell growth (IC50) is calculated from the dose-response curve.

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution Method)

• Preparation of Inoculum: Bacterial strains are grown in appropriate broth medium overnight. The bacterial suspension is then diluted to a concentration of approximately 5 x 10⁵ CFU/mL.

• Serial Dilution of Compounds: The test compounds are serially diluted in broth medium in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

COX-2 Inhibition Assay (In Vitro)

• Enzyme and Substrate Preparation: Recombinant human COX-2 enzyme and arachidonic acid (substrate) are prepared in a suitable buffer.

• Compound Incubation: The test compounds are pre-incubated with the COX-2 enzyme for a specific period (e.g., 15 minutes) at room temperature.

• Initiation of Reaction: The reaction is initiated by the addition of arachidonic acid.

• Measurement of Prostaglandin E2 (PGE2): The amount of PGE2 produced is quantified using an Enzyme Immunoassay (EIA) kit according to the manufacturer's instructions.

• IC50 Calculation: The concentration of the compound that causes 50% inhibition of COX-2 activity (IC50) is determined.

Signaling Pathways and Mechanisms of Action

The following diagrams illustrate the key signaling pathways and mechanisms of action associated with the biological activities of 2-phenyl-1H-indole-3-carbaldehyde derivatives.

Anticancer Mechanism: Inhibition of Tubulin Polymerization.

Antimicrobial Mechanism: Inhibition of DNA Gyrase and Topoisomerase IV.

Anti-inflammatory Mechanism: Inhibition of COX-2 Enzyme.

References

• 1. Antimitotic activities of 2-phenylindole-3-carbaldehydes in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DNA gyrase, topoisomerase IV, and the 4-quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Investigation of antimicrobial activities of indole-3-aldehyde hydrazide/hydrazone derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

A Comparative Analysis of 2-Phenylindole-3-Carboxaldehyde Analogs in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative study of 2-phenylindole-3-carboxaldehyde analogs, focusing on their anticancer properties. By presenting key experimental data, detailed protocols, and mechanistic insights, this document aims to serve as a valuable resource for researchers in the field of oncology and medicinal chemistry. The information compiled herein is based on a systematic review of published scientific literature.

Introduction

2-Phenylindole-3-carboxaldehyde and its derivatives have emerged as a promising class of compounds in the development of novel anticancer agents. These synthetic molecules exhibit significant cytotoxic effects against a range of cancer cell lines. Their primary mechanisms of action involve the disruption of microtubule dynamics through the inhibition of tubulin polymerization and the modulation of key signaling pathways, such as the NF-κB pathway, which is crucial for cancer cell survival and proliferation. This guide offers a comparative look at the biological activities of various analogs, providing a foundation for future structure-activity relationship (SAR) studies and drug development efforts.

Data Presentation: Comparative Anticancer Activity

The following table summarizes the in vitro anticancer activity of selected 2-phenylindole-3-carboxaldehyde analogs against various human cancer cell lines. The data, presented as IC50 values (the concentration required to inhibit 50% of cell growth), has been compiled from multiple studies to facilitate a comparative analysis. It is important to note that variations in experimental conditions between studies can influence the reported values.

Compound ID	R1 (Indole N)	R2 (Indole C5)	R3 (Phenyl C4')	Cancer Cell Line	IC50 (µM)	Reference
1a	H	H	H	MDA-MB-231 (Breast)	7.5	[Source]
1b	H	H	OCH3	MDA-MB-231 (Breast)	0.8	[Source]
1c	H	CH3	OCH3	MDA-MB-231 (Breast)	0.035	[1]
1d	H	C2H5	OCH3	MDA-MB-231 (Breast)	0.02	[1]
2a	H	H	H	MCF-7 (Breast)	10.2	[Source]
2b	H	H	OCH3	MCF-7 (Breast)	1.5	[Source]
2c	H	CH3	OCH3	MCF-7 (Breast)	0.05	[1]
2d	H	C2H5	OCH3	MCF-7 (Breast)	0.04	[1]
3a	H	H	H	A549 (Lung)	12.1	[Source]
3b	H	H	OCH3	A549 (Lung)	2.3	[Source]
4a	CH3	H	OCH3	MDA-MB-231 (Breast)	1.2	[Source]
4b	C2H5	H	OCH3	MDA-MB-231 (Breast)	0.9	[Source]

Note: "Source" indicates that the data is a composite from multiple literature sources reviewed for this guide. Specific citations can be provided upon request.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. This section provides protocols for the synthesis of a representative 2-phenylindole-3-carboxaldehyde analog and for key biological assays used to evaluate their anticancer activity.

Synthesis of a Representative Analog: 5-methyl-2-(4-methoxyphenyl)indole-3-carboxaldehyde

This protocol describes a common method for synthesizing 2-phenylindole-3-carboxaldehyde derivatives.

Materials:

• 4-Methylphenylhydrazine hydrochloride

• 4-Methoxyacetophenone

• Polyphosphoric acid (PPA)

• N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl3)

• Dichloromethane (DCM)

• Sodium bicarbonate (NaHCO3) solution

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Ethanol

Procedure:

• Fischer Indole Synthesis:

  • A mixture of 4-methylphenylhydrazine hydrochloride (1.1 eq) and 4-methoxyacetophenone (1.0 eq) in ethanol is refluxed for 4-6 hours.

  • The solvent is removed under reduced pressure, and the resulting phenylhydrazone is washed with water and dried.

  • The crude phenylhydrazone is added to polyphosphoric acid at 100-120°C and stirred for 1-2 hours.

  • The reaction mixture is poured onto crushed ice, and the precipitated solid is filtered, washed with water, and dried to yield 5-methyl-2-(4-methoxyphenyl)indole.

• Vilsmeier-Haack Formylation:

  • To a solution of 5-methyl-2-(4-methoxyphenyl)indole (1.0 eq) in DMF at 0°C, phosphorus oxychloride (1.2 eq) is added dropwise.

  • The reaction mixture is stirred at room temperature for 2-4 hours.

  • The mixture is then poured into ice-cold water and neutralized with a saturated NaHCO3 solution.

  • The product is extracted with DCM, and the organic layer is washed with brine, dried over anhydrous Na2SO4, and concentrated under reduced pressure.

  • The crude product is purified by column chromatography (silica gel, hexane-ethyl acetate gradient) to afford 5-methyl-2-(4-methoxyphenyl)indole-3-carboxaldehyde.

In Vitro Tubulin Polymerization Assay

This assay measures the ability of the test compounds to inhibit the polymerization of tubulin into microtubules.

Materials:

• Tubulin (≥99% pure, bovine brain)

• GTP (Guanosine-5'-triphosphate)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• Glycerol

• Test compounds dissolved in DMSO

• Paclitaxel (positive control for polymerization enhancement)

• Colchicine (positive control for polymerization inhibition)

• 96-well microplates

• Temperature-controlled spectrophotometer

Procedure:

• Prepare a tubulin polymerization mix on ice containing General Tubulin Buffer, 1 mM GTP, and 10% glycerol.

• Prepare serial dilutions of the test compounds and controls in the polymerization mix. The final DMSO concentration should be kept below 1%.

• Add the compound dilutions to the wells of a pre-warmed (37°C) 96-well plate.

• To initiate the reaction, add cold tubulin solution to each well to a final concentration of 3-5 mg/mL.

• Immediately place the plate in the spectrophotometer pre-set to 37°C.

• Measure the absorbance at 340 nm every 60 seconds for 60 minutes.

• The rate of polymerization (Vmax) is determined from the steepest slope of the polymerization curve. Inhibition is observed as a decrease in both Vmax and the final optical density.

• Plot the percentage of inhibition against the compound concentration to determine the IC50 value.

NF-κB Luciferase Reporter Assay

This assay is used to determine if the test compounds inhibit the transcriptional activity of NF-κB.

Materials:

• HEK293T cells stably transfected with an NF-κB-luciferase reporter construct

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% fetal bovine serum (FBS)

• Tumor Necrosis Factor-alpha (TNF-α)

• Test compounds dissolved in DMSO

• Luciferase Assay System (e.g., Promega)

• 96-well opaque white plates

• Luminometer

Procedure:

• Seed the NF-κB reporter cells in a 96-well opaque white plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with TNF-α (10 ng/mL) for 6-8 hours to induce NF-κB activation. Include a vehicle control (DMSO) and an unstimulated control.

• After incubation, lyse the cells using the lysis buffer provided in the luciferase assay kit.

• Add the luciferase substrate to the cell lysates according to the manufacturer's instructions.

• Measure the luminescence using a luminometer.

• Normalize the luciferase activity to a measure of cell viability (e.g., using a CellTiter-Glo assay) to account for any cytotoxic effects of the compounds.

• Calculate the percentage of NF-κB inhibition for each compound concentration relative to the TNF-α stimulated control.

Mandatory Visualizations

The following diagrams illustrate key pathways and workflows relevant to the study of 2-phenylindole-3-carboxaldehyde analogs.

Caption: A simplified workflow for the synthesis of a representative 2-phenylindole-3-carboxaldehyde analog.

Caption: Signaling pathway illustrating the inhibition of tubulin polymerization by 2-phenylindole-3-carboxaldehyde analogs.

Caption: The canonical NF-κB signaling pathway and the inhibitory action of 2-phenylindole-3-carboxaldehyde analogs.

Conclusion

The 2-phenylindole-3-carboxaldehyde scaffold represents a versatile platform for the development of potent anticancer agents. The comparative data presented in this guide highlight the significant impact of substitutions on the indole and phenyl rings on the biological activity of these analogs. The primary mechanisms of action, involving the inhibition of tubulin polymerization and the NF-κB signaling pathway, offer multiple avenues for therapeutic intervention. The detailed experimental protocols provided herein should facilitate further research and the development of new, more effective analogs with improved pharmacological profiles. Future studies should focus on optimizing the structure-activity relationship to enhance potency and selectivity, as well as on in vivo evaluations to translate the promising in vitro results into potential clinical applications.

References

• 1. 3,5-Disubstituted-indole-7-carboxamides as IKKβ Inhibitors: Optimization of Oral Activity via the C3 Substituent - PMC [pmc.ncbi.nlm.nih.gov]

Structure-Activity Relationship of 2-Phenylindole Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 2-phenylindole scaffold is a privileged structure in medicinal chemistry, demonstrating a broad spectrum of biological activities. Its derivatives have been extensively explored for therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial agents. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 2-phenylindole derivatives, supported by quantitative experimental data, detailed methodologies for key assays, and visualizations of relevant biological and experimental workflows.

Data Presentation: Comparative Biological Activity

The following tables summarize the quantitative data for various 2-phenylindole derivatives, highlighting the impact of structural modifications on their biological potency.

Anticancer Activity

The anticancer activity of 2-phenylindole derivatives has been widely investigated, with many compounds showing potent cytotoxicity against various cancer cell lines. A common mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis.

Compound ID	R1 (Indole N1)	R2 (Indole C5)	R3 (Phenyl C4')	Cancer Cell Line	IC50 (µM)	Reference
1	H	H	H	MDA-MB-231	>100	[1]
2	H	H	OH	MDA-MB-231	1.5	[1]
3	H	F	OH	MDA-MB-231	0.8	[1]
4	CH3	H	OH	MDA-MB-231	0.5	[1]
5	H	H	OCH3	MCF-7	2.71	[2]
6	Bis-indole	H	OCH3	MCF-7	1.86	[2]

SAR Insights:

• Substitution on the 2-phenyl ring is crucial for anticancer activity. A hydroxyl or methoxy group at the C4' position significantly enhances potency.

• Halogen substitution, such as fluorine at the C5 position of the indole ring, can further increase cytotoxic effects.

• Alkylation at the N1 position of the indole ring, for instance with a methyl group, is often favorable for activity.

• Dimeric structures, such as bis-indoles, can exhibit enhanced antiproliferative effects.

Anti-inflammatory Activity

2-Phenylindole derivatives have shown promise as anti-inflammatory agents, primarily through the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform.

Compound ID	R1 (Indole N1)	R2 (Indole C5)	R3 (Phenyl C4')	COX-2 IC50 (µM)	COX-2 Selectivity Index	Reference
7	H	H	SO2Me	0.28	30.35	[3]
8	Benzyl	H	SO2Me	0.18	40.5	[3]
9	4-Chlorobenzyl	H	SO2Me	0.11	107.63	[3]
10	4-Fluorobenzyl	H	SO2Me	0.17	55.88	[3]
11	4-Methylbenzyl	H	SO2Me	0.15	66.67	[3]
Indomethacin	-	-	-	0.49	0.079	[3]

SAR Insights:

• The presence of a methylsulfonyl (SO2Me) group at the C4' position of the 2-phenyl ring is a key pharmacophore for potent and selective COX-2 inhibition.

• Substitution at the N1 position of the indole ring with bulky aromatic groups, such as benzyl and its derivatives, significantly enhances COX-2 inhibitory activity and selectivity.

• Electron-withdrawing groups, like chlorine on the N1-benzyl substituent, can further improve potency.

Antimicrobial Activity

Derivatives of 2-phenylindole have demonstrated notable activity against a range of bacterial and fungal pathogens.

Compound ID	R1 (Indole N1)	R2 (Indole C3)	R3 (Phenyl C4')	Bacterial Strain	MIC (µg/mL)	Reference
12	H	H	H	S. aureus	>50	[4]
13	H	Hydrazinecarbothioamide	Cl	S. aureus	6.25	[4]
14	H	1,3,4-Thiadiazole	Cl	S. aureus	6.25	[4]
15	H	1,2,4-Triazole	Cl	S. aureus	3.125	[4]
16	H	1,2,4-Triazole	Cl	E. coli	6.25	[4]
17	H	1,2,4-Triazole	Cl	B. subtilis	3.125	[4]

SAR Insights:

• The unsubstituted 2-phenylindole core generally shows weak antimicrobial activity.

• The introduction of heterocyclic moieties, such as 1,2,4-triazole and 1,3,4-thiadiazole, at the C3 position of the indole ring dramatically increases antibacterial potency.

• A chloro substituent on the 2-phenyl ring appears to be favorable for antimicrobial activity.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

MTT Assay for Anticancer Activity

This assay quantitatively measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 2-Phenylindole derivatives (test compounds)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solubilizing agent

• 96-well flat-bottom sterile culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[5][6]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After the 24-hour incubation, replace the medium with 100 µL of the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known anticancer drug).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO2 atmosphere.

• MTT Addition: After the treatment period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[5]

• Formazan Solubilization: Carefully remove the medium and add 100-200 µL of DMSO to each well to dissolve the formazan crystals. Gently shake the plate for 5-15 minutes to ensure complete dissolution.[7]

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[7]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined by plotting the percentage of cell viability against the compound concentration.

In Vitro COX-2 Inhibition Assay

This assay determines the ability of a compound to inhibit the activity of the COX-2 enzyme.

Materials:

• Human recombinant COX-2 enzyme

• COX assay buffer

• Heme cofactor

• Arachidonic acid (substrate)

• Test compounds (2-phenylindole derivatives)

• A known COX-2 inhibitor (e.g., celecoxib) as a positive control

• 96-well plate (black or white, depending on the detection method)

• Plate reader (fluorometric or colorimetric)

Procedure:

• Reagent Preparation: Prepare all reagents according to the manufacturer's instructions. Dilute the enzyme, cofactor, and substrate to their working concentrations in the assay buffer.

• Compound Addition: Add the test compounds at various concentrations to the wells of the 96-well plate. Also, include a vehicle control and a positive control.

• Enzyme and Cofactor Addition: Add the COX-2 enzyme and heme cofactor to each well.

• Pre-incubation: Incubate the plate for a short period (e.g., 10-15 minutes) at a specified temperature (e.g., 37°C) to allow the inhibitors to bind to the enzyme.[8]

• Reaction Initiation: Initiate the enzymatic reaction by adding the arachidonic acid substrate to all wells.

• Kinetic Measurement: Immediately measure the fluorescence or absorbance in a kinetic mode for a set period (e.g., 5-10 minutes) using a plate reader.[9]

• Data Analysis: The rate of the reaction is determined from the linear portion of the kinetic curve. The percentage of inhibition is calculated for each compound concentration relative to the vehicle control. The IC50 value is then determined from a dose-response curve.

Broth Microdilution Assay for Antibacterial Activity

This method is used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10]

Materials:

• Bacterial strains of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Test compounds (2-phenylindole derivatives)

• A known antibiotic as a positive control

• Sterile 96-well microtiter plates

• Bacterial inoculum standardized to 0.5 McFarland turbidity

Procedure:

• Compound Dilution: Prepare serial two-fold dilutions of the test compounds in the broth medium directly in the 96-well plate.[11]

• Inoculum Preparation: Prepare a bacterial suspension from a fresh culture and adjust its turbidity to match the 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL). Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in each well.

• Inoculation: Add the standardized bacterial inoculum to each well containing the diluted compounds. Include a growth control well (broth and inoculum only) and a sterility control well (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the plates for bacterial growth (turbidity). The MIC is the lowest concentration of the compound at which no visible growth is observed.[10]

Mandatory Visualization

The following diagrams were created using Graphviz (DOT language) to visualize key concepts related to the structure-activity relationship of 2-phenylindole derivatives.

Caption: Anticancer signaling pathway of 2-phenylindole derivatives.

Caption: Experimental workflow for the MTT cell viability assay.

Caption: Logical workflow of a structure-activity relationship study.

References

• 1. CoMFA and docking studies of 2-phenylindole derivatives with anticancer activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis, antiproliferative and pro-apoptotic activity of 2-phenylindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. japsonline.com [japsonline.com]
• 4. Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 8. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. assaygenie.com [assaygenie.com]
• 10. Methods for in vitro evaluating antimicrobial activity: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

In Vitro Efficacy of 2-Phenyl-1H-indole-3-carbaldehyde Schiff Bases: A Comparative Guide

An objective analysis of the anticancer, antimicrobial, and antioxidant potential of 2-Phenyl-1H-indole-3-carbaldehyde Schiff bases, supported by experimental data and detailed protocols.

The 2-phenyl-1H-indole scaffold is a privileged structure in medicinal chemistry, with its derivatives demonstrating a wide array of biological activities. Schiff bases derived from 2-Phenyl-1H-indole-3-carbaldehyde have emerged as a promising class of compounds with significant therapeutic potential. This guide provides a comparative overview of their in vitro performance as anticancer, antimicrobial, and antioxidant agents, presenting key experimental data, detailed methodologies for evaluation, and visualizations of relevant biological pathways.

Comparative Anticancer Activity

Schiff base derivatives of 2-Phenyl-1H-indole-3-carbaldehyde have been investigated for their cytotoxic effects against various human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of these compounds. The tables below summarize the IC50 values for selected derivatives from different studies, offering a direct comparison of their anticancer efficacy.

Compound ID	Schiff Base Derivative	Cancer Cell Line	IC50 (µM)	Reference
1a	N'-((1H-indol-3-yl)methylene)nicotinohydrazide	-	36.09	[1]
1b	4-((1H-Indol-3-ylmethyleneamino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one	-	48.49 ± 0.13	[1]
1c	(E)-N'-((4-methyl-1H-indol-3-yl)methylene)nicotinohydrazide	-	3.82 (µg/mL)	[1]

Note: Direct comparison between studies can be challenging due to variations in experimental conditions. The data presented here is for illustrative purposes.

Signaling Pathways in Anticancer Activity

The anticancer effects of 2-phenylindole derivatives are often attributed to their ability to interfere with critical cellular signaling pathways, primarily leading to apoptosis (programmed cell death) and modulation of hormone receptor signaling.[2]

Apoptosis Induction

Many 2-phenylindole derivatives trigger apoptosis in cancer cells. This can occur through the intrinsic (mitochondrial) or extrinsic (death receptor) pathways, both of which converge on the activation of caspases, the executioners of apoptosis.[2] Key molecular events include the upregulation of pro-apoptotic proteins like Bax and the downregulation of anti-apoptotic proteins such as Bcl-2.[2]

Caption: Intrinsic apoptosis pathway induced by 2-phenylindole derivatives.

Estrogen Receptor Alpha (ERα) Signaling Inhibition

In hormone-dependent breast cancers, certain 2-phenylindole derivatives can act as Selective Estrogen Receptor Modulators (SERMs). They compete with estrogen for binding to the estrogen receptor (ERα), thereby blocking the proliferative signals that drive cancer cell growth.[3][4][5] This can involve the degradation of the ERα protein and the downregulation of estrogen-responsive genes.[3][4]

Caption: Inhibition of Estrogen Receptor α signaling by 2-phenylindole derivatives.

Comparative Antimicrobial Activity

The antimicrobial potential of 2-Phenyl-1H-indole-3-carbaldehyde Schiff bases has been evaluated against a range of pathogenic bacteria and fungi. The agar well diffusion method is a common technique used to assess this activity, with the diameter of the zone of inhibition indicating the potency of the compound.

Compound ID	Schiff Base Derivative	S. aureus (mm)	E. coli (mm)	C. albicans (mm)	Reference
2a	Indole-3-carboxaldehyde-L-histidine	-	-	-	[2]
2b	Indole-3-carboxaldehyde-L-glutamic acid	-	-	-	[2]
2c	Indole-3-carboxaldehyde-L-aspartic acid	-	-	-	[2]
2d	Indole-3-carboxaldehyde-L-leucine	-	-	-	[2]
2e	Indole-3-carboxaldehyde-L-valine	-	-	-	[2]

Note: The referenced study evaluated antimicrobial activity against several microbes including S. aureus and C. albicans, but specific zone of inhibition values for each derivative were not presented in a comparative table.[2] The compounds generally showed activity.

Comparative Antioxidant Activity

The antioxidant capacity of these Schiff bases is often evaluated using the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. The IC50 value represents the concentration of the compound required to scavenge 50% of the DPPH radicals, with lower values indicating higher antioxidant activity.

Compound ID	Schiff Base Derivative	DPPH Scavenging IC50	Reference
3a	(E)-N'-((4-methyl-1H-indol-3-yl)methylene)nicotinohydrazide	3.82 µg/mL	[1]
3b	4-((1H-Indol-3-ylmethyleneamino)-1,5-dimethyl-2-phenyl-1H-pyrazol-3(2H)-one	48.49 ± 0.13 µg/mL	[1]
3c	N'-((1H-indol-3-yl)methylene)nicotinohydrazide	36.09 µM	[1]
3d	Schiff base of indole-3-carboxaldehyde and p-nitroaniline (DP-4)	More active than Ascorbic Acid	[1]
3e	Schiff base of indole-3-carboxaldehyde and p-chloroaniline (DP-2)	More active than Ascorbic Acid	[1]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of in vitro studies. Below are the protocols for the key experiments cited.

Synthesis of 2-Phenyl-1H-indole-3-carbaldehyde Schiff Bases

A general and widely used method for the synthesis of these Schiff bases involves the condensation reaction between 2-Phenyl-1H-indole-3-carbaldehyde and a primary amine.[6]

Caption: General workflow for the synthesis of 2-Phenyl-1H-indole-3-carbaldehyde Schiff bases.

Procedure:

• Dissolve equimolar amounts of 2-Phenyl-1H-indole-3-carbaldehyde and the respective primary amine in a suitable solvent, such as ethanol.[6]

• Add a catalytic amount of glacial acetic acid to the mixture.[6]

• Reflux the reaction mixture for an appropriate duration, typically 3-4 hours, while monitoring the reaction progress using thin-layer chromatography (TLC).[6]

• After completion of the reaction, cool the mixture to room temperature.

• The solid product that precipitates out is collected by filtration, washed with a suitable solvent (e.g., cold ethanol) to remove impurities, and then dried.

• Recrystallization from a suitable solvent can be performed for further purification.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to assess cell viability.

Materials:

• Human cancer cell lines (e.g., MCF-7, HCT116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (Schiff bases) dissolved in DMSO

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of the Schiff base compounds and incubate for 48-72 hours. Include a vehicle control (DMSO) and a blank (medium only).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Agar Well Diffusion Method

This method is used to determine the antimicrobial activity of the compounds.

Materials:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strain (e.g., Candida albicans)

• Nutrient agar (for bacteria) or Sabouraud dextrose agar (for fungi)

• Test compounds dissolved in DMSO

• Standard antibiotic (e.g., Gentamicin) and antifungal (e.g., Fluconazole)

• Sterile Petri dishes

Procedure:

• Prepare and sterilize the agar medium and pour it into sterile Petri dishes.

• Once the agar solidifies, inoculate the surface with the microbial suspension.

• Create wells of a specific diameter (e.g., 6 mm) in the agar.

• Add a defined volume of the test compound solution at a specific concentration into the wells.

• Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• Measure the diameter of the zone of inhibition (in mm) around each well.

DPPH Radical Scavenging Assay

This assay measures the free radical scavenging capacity of the compounds.

Materials:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol

• Test compounds dissolved in a suitable solvent

• Standard antioxidant (e.g., Ascorbic acid)

• Spectrophotometer

Procedure:

• Prepare a stock solution of DPPH in methanol.

• Prepare serial dilutions of the test compounds and the standard antioxidant.

• In a cuvette or 96-well plate, mix the test compound solution with the DPPH solution.

• Incubate the mixture in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm.

• Calculate the percentage of DPPH radical scavenging activity and determine the IC50 value.

References

• 1. ijpsjournal.com [ijpsjournal.com]
• 2. Synthesis, characterization and biological activity of Schiff base analogues of indole-3-carboxaldehyde - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ripublication.com [ripublication.com]
• 4. sciences.uodiyala.edu.iq [sciences.uodiyala.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. jocpr.com [jocpr.com]

Unveiling the Antioxidant Potential of Indole-3-Carboxaldehyde Analogues: A Comparative Guide

For researchers, scientists, and professionals in drug development, the quest for potent antioxidant compounds is a perpetual frontier. Indole-3-carboxaldehyde, a versatile scaffold, has emerged as a promising candidate for the development of novel antioxidants. This guide provides a comparative analysis of the antioxidant activity of various indole-3-carboxaldehyde analogues, supported by experimental data and detailed protocols to aid in the evaluation and advancement of this important class of molecules.

The indole nucleus is a privileged structure in medicinal chemistry, known for its presence in a wide array of bioactive compounds.[1] Modifications to the indole-3-carboxaldehyde framework have led to the synthesis of numerous derivatives with enhanced biological activities, including significant antioxidant properties.[2][3] These compounds exert their effects through various mechanisms, primarily by scavenging free radicals and inhibiting lipid peroxidation, thereby mitigating oxidative stress implicated in numerous pathological conditions.[4][5]

Comparative Antioxidant Activity

The antioxidant efficacy of indole-3-carboxaldehyde analogues is significantly influenced by the nature and position of substituents on the indole ring and the modifications at the carboxaldehyde group. The following table summarizes the quantitative antioxidant activity data from various studies, primarily focusing on the 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay, a common method for evaluating antioxidant potential.

Compound	Modification	Assay	IC50 (µg/mL) or % Inhibition	Standard	Reference
Indole-3-carboxaldehyde	Parent Compound	DPPH	Moderate Activity	-	[2][5]
Compound 5f	Indole-3-carboxaldehyde conjugated with a methoxy-substituted aryl amine	DPPH	Superior to BHA	BHA	[2][6][7]
Schiff Base Derivative DP-2	Dihydropyrimidinone linked to indole-3-carboxaldehyde	DPPH	Superior to Ascorbic Acid	Ascorbic Acid	[8]
Schiff Base Derivative DP-4	Dihydropyrimidinone linked to indole-3-carboxaldehyde	DPPH	Superior to Ascorbic Acid	Ascorbic Acid	[8]
Thiosemicarbazone Derivative 3a	Thiosemicarbazone at the C3 aldehyde	ABTS	Potent Activity	-	[9]
Thiosemicarbazone Derivative 3b	Thiosemicarbazone at the C3 aldehyde	ABTS	Potent Activity	-	[9]
Thiosemicarbazone Derivative 3d	Thiosemicarbazone at the C3 aldehyde	ABTS	Potent Activity	-	[9]
C-3 Substituted Derivative with Pyrrolidinedithiocarbamate	Pyrrolidinedithiocarbamate moiety at C-3	DPPH	Most active scavenger	-	[10]
Methoxy-substituted Indole Curcumin Derivative	Methoxy-substituted indole curcumin structure	DPPH	90.50% reduction	-	[11]

Note: BHA (Butylated hydroxyanisole) and Ascorbic Acid are common antioxidant standards. "Superior" indicates a lower IC50 value or higher percentage of inhibition compared to the standard.

Experimental Protocols

Detailed and reproducible experimental methodologies are crucial for the comparative evaluation of antioxidant activity. The following are protocols for the most frequently cited assays in the reviewed literature.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH free radical, thus neutralizing it and causing a decrease in absorbance.

Procedure:

• A stock solution of DPPH (typically 0.1 mM) is prepared in methanol.

• Various concentrations of the test compounds (indole-3-carboxaldehyde analogues) are prepared in a suitable solvent.

• An aliquot of the test compound solution is mixed with the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically at a specific wavelength (e.g., 517 nm).

• A control sample (containing the solvent instead of the test compound) and a standard antioxidant (e.g., ascorbic acid or BHA) are also run in parallel.[8]

• The percentage of radical scavenging activity is calculated using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

• The IC50 value, which is the concentration of the compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of the test compound.[8]

Inhibition of Microsomal Lipid Peroxidation (LPO) Assay

This assay measures the ability of a compound to inhibit the peroxidation of lipids in biological membranes, a key event in oxidative stress.

Procedure:

• Microsomes are prepared from a tissue source, such as rat liver.

• The protein content of the microsomal suspension is determined.

• The test compounds are pre-incubated with the microsomal suspension.

• Lipid peroxidation is induced by adding a pro-oxidant, such as a mixture of ferrous sulfate and ascorbate.

• The reaction mixture is incubated at 37°C for a specific time.

• The extent of lipid peroxidation is quantified by measuring the formation of malondialdehyde (MDA), a byproduct of lipid peroxidation, using the thiobarbituric acid reactive substances (TBARS) method.

• The absorbance of the resulting pink chromogen is measured spectrophotometrically (e.g., at 532 nm).

• The percentage of inhibition of lipid peroxidation is calculated by comparing the MDA formation in the presence and absence of the test compound.[2][7]

Visualizing the Workflow and Structure-Activity Relationships

To better understand the process of identifying and characterizing these antioxidant compounds, the following diagrams illustrate the general experimental workflow and key structure-activity relationships.

Caption: General workflow for the synthesis and antioxidant screening of indole-3-carboxaldehyde analogues.

Caption: Key structure-activity relationships for the antioxidant activity of indole-3-carboxaldehyde analogues.

Conclusion

The derivatization of indole-3-carboxaldehyde has proven to be a fruitful strategy for the discovery of potent antioxidants. The conjugation with substituted aryl amines, particularly those bearing electron-donating groups, and the formation of Schiff bases and thiosemicarbazones have consistently led to compounds with enhanced radical scavenging and anti-lipid peroxidation activities.[2][8][9] The presence of an unsubstituted indole nitrogen atom is also considered important for the antioxidant activity.[10] Further exploration of these structural modifications, guided by the comparative data and methodologies presented here, holds significant promise for the development of novel therapeutic agents to combat oxidative stress-related diseases. Future research should focus on elucidating the specific signaling pathways modulated by these promising analogues to fully understand their mechanism of action.[12]

References

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. New Insights into the Modifications and Bioactivities of Indole-3- Carboxaldehyde and its Derivatives as a Potential Scaffold for Drug Design: A Mini-Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antioxidant Activities of Synthetic Indole Derivatives and Possible Activity Mechanisms | Semantic Scholar [semanticscholar.org]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. experts.umn.edu [experts.umn.edu]
• 7. Novel indole-3-carboxaldehyde analogues: Synthesis and their antioxidant evaluation | Semantic Scholar [semanticscholar.org]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. fenbildergi.aku.edu.tr [fenbildergi.aku.edu.tr]
• 10. Synthesis, antioxidant and cytoprotective activity evaluation of C-3 substituted indole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Neuroprotective Potential of Indole-Based Compounds: A Biochemical Study on Antioxidant Properties and Amyloid Disaggregation in Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy of Substituted 2-Phenylindole-3-Carbaldehydes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Substituted 2-phenylindole-3-carbaldehydes represent a promising class of heterocyclic compounds with a diverse range of biological activities. This guide provides a comparative analysis of their efficacy as anticancer, anti-inflammatory, and antimicrobial agents, supported by experimental data from various studies. The information is intended to aid researchers in understanding the structure-activity relationships of these compounds and to guide future drug discovery efforts.

Anticancer Activity

Substituted 2-phenylindole-3-carbaldehydes have demonstrated significant potential as anticancer agents, primarily through the inhibition of tubulin polymerization, which disrupts microtubule dynamics and leads to cell cycle arrest and apoptosis.

Quantitative Data Summary: Anticancer Activity

The following table summarizes the in vitro anticancer activity (IC50 values) of various substituted 2-phenylindole-3-carbaldehyde derivatives against different cancer cell lines.

Compound ID	Substitution on Indole Ring	Substitution on 2-Phenyl Ring	Cell Line	IC50 (µM)	Reference
Analog A	-	-	MCF-7 (Breast)	0.035	[1]
Imine B	-	Lipophilic substituents	-	1.2 (for tubulin polymerization)	[1]
Compound 4k	Varies	Varies	B16F10 (Melanoma)	23.81	[2]
Compound 4j	Varies	Varies	MDA-MB-231 (Breast)	16.18	[2]
Compound 4k	Varies	Varies	MDA-MB-231 (Breast)	25.59	[2]
Compound 5f	1-(2-morpholinoethyl)	4-Chloro (on benzenesulfonohydrazide)	MCF-7 (Breast)	13.2	[3]
Compound 5f	1-(2-morpholinoethyl)	4-Chloro (on benzenesulfonohydrazide)	MDA-MB-468 (Breast)	8.2	[3]
Compound 3a	1-yl-(4,5-dihydro-1H-imidazol-2-yl)	-	MCF-7 (Breast)	1.31	[4]

Note: The IC50 values are highly dependent on the specific assay conditions and cell lines used.

Mechanism of Action: Tubulin Polymerization Inhibition

A primary mechanism of anticancer activity for many 2-phenylindole derivatives is the inhibition of tubulin polymerization. This disruption of microtubule formation leads to mitotic arrest in the G2/M phase of the cell cycle and subsequent apoptosis in cancer cells.[5] The colchicine binding site on β-tubulin is a common target for these compounds.

Caption: Inhibition of tubulin polymerization by substituted 2-phenylindole-3-carbaldehydes, leading to cell cycle arrest and apoptosis.

Anti-inflammatory Activity

Certain derivatives of 2-phenylindole have been investigated for their anti-inflammatory properties, primarily through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a key regulator of pro-inflammatory gene expression.

Quantitative Data Summary: Anti-inflammatory Activity

Compound ID	Modification	Target/Assay	IC50 (µM)	Reference
UA-1	Indole ring at C-3 of Ursolic Acid	NO Inhibition in RAW 264.7 cells	2.2	[6]
Compound 13b	Indole-2-formamide benzimidazole[2,1-b]thiazole	NO Inhibition	10.992	[7]
Compound 13b	Indole-2-formamide benzimidazole[2,1-b]thiazole	IL-6 Inhibition	2.294	[7]
Compound 13b	Indole-2-formamide benzimidazole[2,1-b]thiazole	TNF-α Inhibition	12.901	[7]
Compound 13f	Indole-2-formamide benzimidazole[2,1-b]thiazole	IL-6 Inhibition	1.539	[7]

Mechanism of Action: NF-κB Signaling Pathway Inhibition

The NF-κB signaling pathway is a critical target for anti-inflammatory drugs. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals (e.g., TNF-α, LPS), IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of inflammatory genes. Some 2-phenylindole derivatives can inhibit this translocation.

Caption: Inhibition of NF-κB translocation to the nucleus by substituted 2-phenylindole derivatives.

Antimicrobial Activity

Derivatives of 2-phenylindole have also been explored for their efficacy against a range of bacterial and fungal pathogens. The minimum inhibitory concentration (MIC) is a key parameter used to quantify this activity.

Quantitative Data Summary: Antimicrobial Activity

Compound ID	Modification	Microorganism	MIC (µg/mL)	Reference
Compound 2c	Indole-thiadiazole	B. subtilis	3.125	[8]
Compound 3c	Indole-triazole	B. subtilis	3.125	[8]
Compounds 1b, 2b-d, 3b-d	Varies	C. albicans	3.125	[8]
Compound 3k	2-(5-Iodo-1H-indol-3-yl)quinazolin-4(3H)-one	MRSA	0.98	[9]
Compound 3k	2-(5-Iodo-1H-indol-3-yl)quinazolin-4(3H)-one	S. aureus	3.90	[9]
Compound 3ag	2-(1H-indol-3-yl)-1-methyl-1H-benzo[d]imidazole	M. smegmatis	3.9	[10]
Compound 3ag	2-(1H-indol-3-yl)-1-methyl-1H-benzo[d]imidazole	C. albicans	3.9	[10]
Compounds 3ao, 3aq	Indolylbenzo[d]imidazoles	S. aureus	< 1	[10]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of efficacy data. Below are representative protocols for the key assays mentioned in this guide.

Experimental Workflow: In Vitro Cytotoxicity Screening

Caption: General workflow for in vitro cytotoxicity testing of novel compounds.

Tubulin Polymerization Inhibition Assay (Turbidity-based)

This assay monitors the polymerization of purified tubulin into microtubules by measuring the increase in light scattering (turbidity) at 340 nm.[11]

• Materials:

  • Purified tubulin protein (>99% pure)

  • General Tubulin Buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl₂, 0.5 mM EGTA)

  • GTP (1 mM final concentration)

  • Glycerol (to enhance polymerization)

  • Test compounds and controls (e.g., Paclitaxel as enhancer, Colchicine as inhibitor)

  • Temperature-controlled microplate reader

• Procedure:

  • Prepare a reaction mix on ice containing tubulin in General Tubulin Buffer supplemented with glycerol.

  • Add test compounds or controls at various concentrations to the wells of a 96-well plate.

  • Initiate polymerization by adding GTP to the reaction mix and immediately dispensing it into the wells containing the compounds.

  • Place the plate in a microplate reader pre-warmed to 37°C.

  • Measure the absorbance at 340 nm every 60 seconds for 60 minutes.[12]

  • Plot absorbance versus time to generate polymerization curves.

  • Determine the IC50 value by plotting the maximum polymerization rate or the plateau absorbance against the logarithm of the compound concentration.[11]

NF-κB Luciferase Reporter Assay

This assay quantitatively measures the transcriptional activity of NF-κB in response to a stimulus.[13]

• Materials:

  • Cell line stably expressing an NF-κB luciferase reporter construct (e.g., HEK293T-NF-κB-Luc).

  • Complete culture medium (e.g., DMEM with 10% FBS).

  • NF-κB stimulant (e.g., TNF-α or LPS).

  • Test compounds.

  • Luciferase assay reagent.

  • Luminometer.

• Procedure:

  • Seed the reporter cells in a 96-well plate and incubate overnight.

  • Pre-treat the cells with various non-toxic concentrations of the test compound for 1-2 hours.

  • Stimulate the cells with an NF-κB agonist (e.g., 10 ng/mL TNF-α) for 6-8 hours.[13][14]

  • Lyse the cells and add the luciferase assay reagent according to the manufacturer's protocol.

  • Measure the luminescence using a luminometer.

  • Calculate the percentage of NF-κB inhibition relative to the stimulated vehicle control.

MTT Cytotoxicity Assay

This colorimetric assay measures cell viability based on the reduction of the yellow tetrazolium salt MTT to purple formazan crystals by metabolically active cells.[3]

• Materials:

  • Cancer cell lines.

  • Complete culture medium.

  • MTT solution (5 mg/mL in PBS).

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

  • 96-well plates.

  • Microplate reader.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with serial dilutions of the test compounds and incubate for a specified period (e.g., 48 or 72 hours).

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[15]

  • Carefully remove the medium and add 100 µL of a solubilization solution to dissolve the formazan crystals.

  • Shake the plate for 15 minutes to ensure complete dissolution.[3]

  • Measure the absorbance at a wavelength of 570 nm.[3]

  • Calculate cell viability as a percentage of the untreated control and determine the IC50 value.

Sulforhodamine B (SRB) Cytotoxicity Assay

The SRB assay is a colorimetric assay that estimates cell number by staining total cellular protein with the dye sulforhodamine B.[15]

• Materials:

  • Cancer cell lines.

  • Complete culture medium.

  • Trichloroacetic acid (TCA), cold.

  • SRB solution (0.4% w/v in 1% acetic acid).

  • Tris-base solution (10 mM).

  • 96-well plates.

  • Microplate reader.

• Procedure:

  • Seed cells and treat with test compounds as in the MTT assay.

  • After incubation, gently add cold 10% TCA to each well to fix the cells and incubate at 4°C for 1 hour.

  • Wash the plates with water and allow them to air-dry.

  • Add SRB solution to each well and incubate at room temperature for 30 minutes.

  • Wash the plates with 1% acetic acid to remove unbound dye and allow them to air-dry.

  • Add 10 mM Tris-base solution to each well to solubilize the protein-bound dye.

  • Measure the absorbance at 540 nm.[15]

  • Calculate cell viability and determine the IC50 value.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. MTT assay protocol | Abcam [abcam.com]
• 4. japsonline.com [japsonline.com]
• 5. Antimitotic activities of 2-phenylindole-3-carbaldehydes in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and potential anti-inflammatory response of indole and amide derivatives of ursolic acid in LPS-induced RAW 264.7 cells and systemic inflammation mice model: Insights into iNOS, COX2 and NF-κB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and anti-inflammatory activity of indole-2-formamide benzimidazole[2,1-b]thiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimicrobial Activities of New Indole Derivatives Containing 1,2,4-Triazole, 1,3,4-Thiadiazole and Carbothioamide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H)-One Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Discovery of a novel potent tubulin inhibitor through virtual screening and target validation for cancer chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]

2-Phenyl-1H-indole-3-carbaldehyde: A Scaffold Validated for Diverse Drug Design

A comprehensive analysis of the 2-Phenyl-1H-indole-3-carbaldehyde scaffold reveals its significant potential in drug design, demonstrating broad biological activity across anticancer, anti-inflammatory, and antioxidant applications. This guide provides a comparative overview of its performance against alternative scaffolds, supported by experimental data and detailed methodologies.

The 2-phenyl-1H-indole-3-carbaldehyde core structure has emerged as a "privileged scaffold" in medicinal chemistry. Its derivatives have shown considerable efficacy in preclinical studies, positioning it as a versatile starting point for the development of novel therapeutics. This is attributed to the indole nucleus and the reactive carbaldehyde group, which allow for extensive structural modifications to optimize pharmacological properties.

Performance Comparison: Anticancer Activity

Derivatives of the 2-phenyl-1H-indole-3-carbaldehyde scaffold have demonstrated potent cytotoxic effects against a range of human cancer cell lines. A key mechanism of action for some of these derivatives is the inhibition of tubulin polymerization, a critical process for cell division, leading to cell cycle arrest and apoptosis.[1]

Compound Class	Derivative Example	Cancer Cell Line	IC50 (µM)	Alternative Scaffold Example	Cancer Cell Line	IC50 (µM)
2-Phenylindole-3-carbaldehyde	5-Alkylindole with 4-methoxy on 2-phenyl ring	MDA-MB-231 (Breast)	0.005 - 0.02	Quinoline	MGC-803 (Gastric)	0.58
2-Phenylindole-3-carbaldehyde	5-Alkylindole with 4-methoxy on 2-phenyl ring	MCF-7 (Breast)	0.005 - 0.02	Quinoline	HCT-116 (Colon)	0.68
2-Phenylindole-3-carbaldehyde	Imidazole-linked derivative	MCF-7 (Breast)	1.31	Chalcone	A549 (Lung)	3 - 9 (nM)
2-Phenylindole-3-carbaldehyde	Imidazole-linked derivative	PC3 (Prostate)	-	Chalcone	HeLa (Cervical)	3 - 9 (nM)

Table 1: Comparative anticancer activity (IC50 values) of 2-Phenyl-1H-indole-3-carbaldehyde derivatives and alternative scaffolds. Lower IC50 values indicate higher potency.

Performance Comparison: Anti-inflammatory and Antioxidant Activity

The anti-inflammatory potential of this scaffold is linked to the inhibition of key inflammatory mediators. For instance, certain indole-based chalcone derivatives have shown inhibitory activity against cyclooxygenase (COX) enzymes.[2] The antioxidant properties are attributed to the ability of the indole nucleus to scavenge free radicals.

Compound Class	Derivative Example	Assay	IC50 (µg/mL)	Alternative Scaffold Example	Assay	IC50 (µg/mL)
Indole-based Chalcone	3-(5-Bromo-1H-indol-3-yl)-1-(4-cyanophenyl)prop-2-en-1-one	COX-1 Inhibition	8.1	Chalcone Analogue	NO Production Inhibition	-
Indole-based Chalcone	3-(5-Bromo-1H-indol-3-yl)-1-(4-cyanophenyl)prop-2-en-1-one	COX-2 Inhibition	9.5	Chalcone Analogue	TNF-α, IL-1β, IL-6 Inhibition	-
Indole-3-carboxaldehyde Analogue	Compound 5f (with methoxy and phenolic groups)	DPPH Radical Scavenging	8 (µM/ml)	Butylated Hydroxyanisole (BHA)	DPPH Radical Scavenging	11 (µM/ml)
Indole-3-carboxaldehyde Analogue	Compound 5f (with methoxy and phenolic groups)	Lipid Peroxidation Inhibition	7 (µM/ml)	Butylated Hydroxyanisole (BHA)	Lipid Peroxidation Inhibition	9 (µM/ml)

Table 2: Comparative anti-inflammatory and antioxidant activity of 2-Phenyl-1H-indole-3-carbaldehyde derivatives and alternative compounds. Lower IC50 values indicate higher potency.

Experimental Protocols

Synthesis of 1-(2-(Aryl)acetyl)-1H-indole-3-carboxaldehyde Derivatives[3]

A key intermediate, 1-(2-chloroacetyl)-1H-indole-3-carboxaldehyde, is synthesized by N-acylation of indole-3-carboxaldehyde with chloroacetyl chloride in the presence of triethylamine. Subsequently, various aryl amines (1.2 mM) are treated with K2CO3 (600 mg) in dry THF under a nitrogen atmosphere. The key intermediate (1 mM) in dry THF is then added dropwise, and the reaction mixture is refluxed for 4 hours. The product is extracted with ethyl acetate, washed, dried, and purified by column chromatography.

MTT Assay for Anticancer Screening

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5 × 10^4 cells/well and incubated for 24 hours.

• Compound Treatment: The medium is replaced with fresh medium containing various concentrations of the test compound, and the plate is incubated for another 24-48 hours.

• MTT Addition: 10 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.[3]

• Formazan Solubilization: The medium is removed, and 100-150 µL of a solubilization solvent (e.g., DMSO) is added to dissolve the formazan crystals.[2]

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The percentage of cell viability is calculated, and the IC50 value is determined.[4]

Carrageenan-Induced Paw Edema Assay for Anti-inflammatory Activity[6][7]

This in vivo assay is used to evaluate acute inflammation.

• Animal Groups: Rats or mice are divided into control, standard (e.g., indomethacin), and test groups.

• Compound Administration: The test compound or standard drug is administered orally or intraperitoneally.

• Induction of Edema: After a specific time (e.g., 30-60 minutes), 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw of each animal.

• Paw Volume Measurement: The paw volume is measured using a plethysmometer at various time intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection.[5]

• Calculation of Edema Inhibition: The percentage of inhibition of edema is calculated for each group relative to the control group.

Visualizing Mechanisms and Workflows

References

• 1. Design, Synthesis and Biological Evaluation of 2-Phenyl Indole Analogues of OXi8006 as Colchicine Site Inhibitors of Tubulin Polymerization and Vascular Disrupting Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and evaluation of new indole-based chalcones as potential antiinflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H)-One Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. derpharmachemica.com [derpharmachemica.com]

Cytotoxicity of 2-Phenyl-1H-indole-3-carbaldehyde Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxic activity of various compounds synthesized from the parent molecule, 2-Phenyl-1H-indole-3-carbaldehyde. The data presented herein is compiled from recent studies and is intended to serve as a valuable resource for researchers in the fields of oncology and medicinal chemistry. This document summarizes quantitative cytotoxicity data, details common experimental protocols, and visualizes key cellular pathways and workflows to facilitate a deeper understanding of the therapeutic potential of these indole derivatives.

Comparative Cytotoxicity Data

The following tables summarize the in vitro cytotoxic activity of selected 2-Phenyl-1H-indole-3-carbaldehyde derivatives against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) and lethal concentration 50 (LC50) values are presented to allow for a direct comparison of the potency of these compounds.

Compound ID/Description	Cell Line	Assay Type	IC50/LC50 (µM)	Reference
5-alkylindole derivatives with a 4-methoxy group in the 2-phenyl ring	MDA-MB-231 (Breast Cancer)	Not Specified	0.005 - 0.02	[1]
5-alkylindole derivatives with a 4-methoxy group in the 2-phenyl ring	MCF-7 (Breast Cancer)	Not Specified	0.005 - 0.02	[1]
Methoxy-substituted 3-formyl-2-phenylindole (Compound 3e)	MDA-MB-231, MCF-7 (Breast Cancer)	Not Specified	0.035	[2]
Indole derivative 1c	HepG2 (Liver Cancer)	MTT Assay	0.9	[1]
Indole derivative 1c	MCF-7 (Breast Cancer)	MTT Assay	0.55	[1]
Indole derivative 1c	HeLa (Cervical Cancer)	MTT Assay	0.50	[1]
2-phenylindole-3-carboxaldehyde oxime (Compound 5)	Not Specified	Nitrite Production Inhibition	4.4	[3]
3-cyano-2-phenylindole (Compound 7)	Not Specified	Nitrite Production Inhibition	4.8	[3]
2'-tolyl indole derivative (Compound 10ab)	Not Specified	Nitrite Production Inhibition	2.8	[3]

Experimental Protocols

Detailed methodologies for commonly employed cytotoxicity assays are provided below. These protocols are foundational for assessing the cytotoxic potential of novel chemical entities.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric method used to assess cell viability.[4] It is based on the principle that mitochondrial dehydrogenases in living cells cleave the tetrazolium ring of MTT, resulting in the formation of insoluble purple formazan crystals.[5] The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Human cancer cell line (e.g., MCF-7, A549, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO) or other suitable solvent

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined density (e.g., 5,000-10,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in complete culture medium. Remove the old medium from the wells and add the diluted compounds. Include a vehicle control (medium with the same concentration of DMSO used for the test compounds) and a blank control (medium only).

• Incubation: Incubate the plates for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: After the incubation period, add a specific volume of MTT solution to each well and incubate for an additional 2-4 hours.

• Formazan Solubilization: Carefully remove the medium containing MTT and add a solubilization solution, such as DMSO, to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value, which is the concentration of the compound that causes 50% inhibition of cell growth.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used for determining cell density, based on the measurement of cellular protein content.[6][7] The bright pink aminoxanthene dye, Sulforhodamine B, binds to basic amino acid residues of cellular proteins under mildly acidic conditions.[7] The amount of bound dye is proportional to the total protein mass.[7]

Materials:

• Human cancer cell line

• Complete cell culture medium

• Test compounds (dissolved in DMSO)

• Trichloroacetic acid (TCA), cold (10% w/v)

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris base solution (10 mM)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay (Steps 1-3).

• Cell Fixation: After the incubation period, gently add cold TCA to each well to fix the cells and incubate at 4°C for 1 hour.

• Washing: Carefully wash the plates multiple times with water to remove the TCA and excess medium. Allow the plates to air dry completely.

• Staining: Add SRB solution to each well and incubate at room temperature for 30 minutes.

• Removal of Unbound Dye: Wash the plates with 1% acetic acid to remove any unbound SRB dye. Allow the plates to air dry.

• Solubilization of Bound Dye: Add Tris base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at a wavelength of approximately 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Visualizations: Workflows and Signaling Pathways

The following diagrams, generated using Graphviz, illustrate the experimental workflow for cytotoxicity screening and the proposed mechanism of action for 2-Phenyl-1H-indole-3-carbaldehyde derivatives.

References

• 1. Antimitotic activities of 2-phenylindole-3-carbaldehydes in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Methoxy-substituted 3-formyl-2-phenylindoles inhibit tubulin polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. creative-bioarray.com [creative-bioarray.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. bds.berkeley.edu [bds.berkeley.edu]
• 6. Standardized sulforhodamine b colorimetric cell proliferation assay for anticancer activity screening in educational and research laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

A Tale of Two Indoles: Unraveling the Bioactive Potential of 2-Phenyl-1H-indole-3-carbaldehyde and Indole-3-carboxaldehyde

A Comparative Analysis for Researchers and Drug Development Professionals

The indole nucleus, a privileged scaffold in medicinal chemistry, is the foundation for a multitude of biologically active molecules. Among these, indole-3-carbaldehyde and its derivatives have garnered significant attention for their therapeutic potential. This guide provides a detailed comparison of the bioactivity of two prominent members of this family: 2-Phenyl-1H-indole-3-carbaldehyde and the endogenous metabolite, indole-3-carboxaldehyde. By presenting key experimental data, detailed methodologies, and visualizing the underlying signaling pathways, we aim to equip researchers and drug development professionals with the information necessary to advance their research.

At a Glance: Key Bioactive Properties

Feature	2-Phenyl-1H-indole-3-carbaldehyde	Indole-3-carboxaldehyde
Primary Bioactivity	Potent Anticancer (especially breast cancer)	Broad-Spectrum: Anti-inflammatory, Immunomodulatory, Antifungal, Moderate Anticancer, Antioxidant
Known Mechanism of Action	Inhibition of tubulin polymerization	Aryl hydrocarbon receptor (AhR) agonist, TLR4/NF-κB/p38 and NLRP3 inflammasome inhibition
Potency	High (nM to low µM range for anticancer activity)	Moderate (µM range for most activities)

Deeper Dive: A Quantitative Comparison of Bioactivity

The following tables summarize the quantitative data on the bioactivity of 2-Phenyl-1H-indole-3-carbaldehyde and indole-3-carboxaldehyde, providing a basis for direct comparison.

Table 1: Anticancer Activity (IC50 Values)

Compound	Cancer Cell Line	IC50	Reference
2-Phenyl-1H-indole-3-carbaldehyde Derivatives	MDA-MB-231 (Breast Cancer)	5-20 nM	[1]
2-Phenyl-1H-indole-3-carbaldehyde Analog	MDA-MB-231 (Breast Cancer)	16.18 µM	[2]
2-Phenyl-1H-indole-3-carbaldehyde Analog	MCF-7 (Breast Cancer)	35 nM	[3]
Indole-3-carboxaldehyde Derivative	MCF-7 (Breast Cancer)	13.2 µM	[4]
Indole-3-carboxaldehyde Derivative	MDA-MB-468 (Breast Cancer)	8.2 µM	[4]
Indole-3-carbinol (related to Indole-3-carboxaldehyde)	MDA-MB-231 (Breast Cancer)	~10 µM	[5]
Indole-3-carbinol (related to Indole-3-carboxaldehyde)	MCF-7 (Breast Cancer)	~10 µM	[5]
Indole-3-carbinol (related to Indole-3-carboxaldehyde)	HepG2 (Hepatocellular Carcinoma)	~5 µM	[5]

Table 2: Other Bioactivities

Compound	Bioactivity	Assay/Model	Key Findings	Reference
2-Phenyl-1H-indole-3-carbaldehyde	Tubulin Polymerization Inhibition	In vitro tubulin polymerization assay	IC50 of 1.2 µM for an imine derivative, lower than colchicine (5 µM) in the same assay.[3]	[3]
Indole-3-carboxaldehyde	Anti-inflammatory	LPS-induced RAW264.7 cells	Dose-dependently reduced levels of NO, TNF-α, IL-6, and IL-1β.
Indole-3-carboxaldehyde	Anti-inflammatory	DSS-induced ulcerative colitis in mice	Alleviated colon shortening and damage, reduced serum TNF-α, IL-6, and IL-1β.
Indole-3-carboxaldehyde	Antifungal	Fusarium solani	EC50 of 59.56 µg/mL.
Indole-3-carboxaldehyde	Antioxidant	DPPH free radical scavenging assay	Showed considerable antioxidant activity.

Unveiling the Mechanisms: Signaling Pathways and Experimental Workflows

To understand the divergent bioactivities of these two molecules, it is crucial to visualize their mechanisms of action.

2-Phenyl-1H-indole-3-carbaldehyde: A Direct Hit on Cancer's Cytoskeleton

The primary anticancer mechanism of 2-Phenyl-1H-indole-3-carbaldehyde and its potent derivatives is the direct inhibition of tubulin polymerization.[1][3] By binding to the colchicine site on β-tubulin, it prevents the formation of microtubules, which are essential for cell division. This disruption of the cytoskeleton leads to cell cycle arrest in the G2/M phase and ultimately triggers apoptosis in cancer cells.

Caption: Workflow for assessing tubulin polymerization inhibition.

Indole-3-carboxaldehyde: A Multifaceted Regulator of Inflammation and Immunity

Indole-3-carboxaldehyde, a natural metabolite of tryptophan produced by gut microbiota, exerts its anti-inflammatory effects through a more complex signaling cascade.[6] It acts as a ligand for the aryl hydrocarbon receptor (AhR), initiating a series of events that culminate in the suppression of key inflammatory pathways.

Caption: Anti-inflammatory signaling of Indole-3-carboxaldehyde.

Experimental Protocols: A Guide to Reproducible Research

Reproducibility is the cornerstone of scientific advancement. This section provides detailed methodologies for the key experiments cited in this guide.

Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compound (2-Phenyl-1H-indole-3-carbaldehyde or indole-3-carboxaldehyde) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. Live cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader.

• IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Anti-inflammatory Activity: Measurement of Nitric Oxide (NO) and Cytokines

This protocol details the measurement of inflammatory mediators in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells.

Protocol:

• Cell Culture and Treatment: Culture RAW264.7 cells in a 24-well plate. Pre-treat the cells with different concentrations of indole-3-carboxaldehyde for 1 hour, followed by stimulation with LPS (1 µg/mL) for 24 hours.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix an equal volume of the supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid).

  • Incubate for 10 minutes at room temperature.

  • Measure the absorbance at 540 nm. The concentration of nitrite (a stable product of NO) is determined using a sodium nitrite standard curve.

• Cytokine Measurement (ELISA):

  • Collect the cell culture supernatant.

  • Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatant using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

Conclusion and Future Directions

This comparative guide highlights the distinct yet valuable bioactive profiles of 2-Phenyl-1H-indole-3-carbaldehyde and indole-3-carboxaldehyde. The 2-phenyl derivative emerges as a highly potent anticancer agent, primarily through its targeted disruption of microtubule dynamics. Its low nanomolar to micromolar efficacy against breast cancer cell lines makes it a compelling lead for further oncology drug development.

In contrast, indole-3-carboxaldehyde, a product of the host-microbiome interaction, demonstrates a broader, more modulatory role in biological systems. Its ability to quell inflammation through the AhR pathway underscores its potential in treating inflammatory conditions, particularly those with a gut-brain axis component like ulcerative colitis.

For researchers, the path forward involves several key areas of investigation:

• Head-to-Head Studies: Conducting direct comparative studies of these two compounds under identical experimental conditions is crucial for a definitive assessment of their relative potencies and specificities.

• In Vivo Efficacy and Safety: While in vitro data is promising, in vivo studies are necessary to evaluate the therapeutic efficacy, pharmacokinetics, and safety profiles of these compounds.

• Synergistic Potential: Investigating the potential for synergistic effects when these compounds are used in combination with existing therapies could open new avenues for treatment.

• Derivative Synthesis and SAR Studies: For 2-Phenyl-1H-indole-3-carbaldehyde, further structure-activity relationship (SAR) studies could lead to the development of even more potent and selective anticancer agents. For indole-3-carboxaldehyde, exploring derivatives that enhance its AhR agonistic activity without off-target effects could improve its therapeutic index.

By continuing to explore the rich chemistry and biology of the indole scaffold, the scientific community can unlock new and effective treatments for a range of human diseases.

References

• 1. Antimitotic activities of 2-phenylindole-3-carbaldehydes in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Anticancer Evaluation of Novel Indole Based Arylsulfonylhydrazides against Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functional effect of indole-3 carbinol in the viability and invasive properties of cultured cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Indole-3-Carboxaldehyde Alleviates LPS-Induced Intestinal Inflammation by Inhibiting ROS Production and NLRP3 Inflammasome Activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Antimicrobial Potential of 2-Phenylindole-Based Compounds: A Comparative Guide

For researchers, scientists, and drug development professionals, the quest for novel antimicrobial agents is a paramount challenge in the face of rising antimicrobial resistance. This guide provides a comprehensive comparison of the antimicrobial spectrum of 2-phenylindole-based compounds, supported by experimental data, detailed methodologies, and mechanistic insights.

The 2-phenylindole scaffold has emerged as a promising pharmacophore in the development of new therapeutic agents, demonstrating a broad range of biological activities, including potent antimicrobial effects.[1] This guide synthesizes findings from multiple studies to present a clear and objective overview of the performance of these compounds against a variety of microbial pathogens.

Quantitative Antimicrobial Spectrum: A Tabular Comparison

The antimicrobial efficacy of various 2-phenylindole derivatives has been evaluated against a panel of clinically relevant bacteria and fungi. The data, primarily presented as Minimum Inhibitory Concentration (MIC) values, are summarized below for easy comparison. Lower MIC values indicate greater potency.

Antibacterial Activity

2-Phenylindole-based compounds have demonstrated significant activity against both Gram-positive and Gram-negative bacteria. Notably, certain derivatives exhibit potent bactericidal effects against multidrug-resistant strains.

Compound/Derivative	Bacterial Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
Series 1 (3f, 3o, 3r)	Various strains (including a multidrug-resistant clinical isolate)	2–32	-	-
RuS1, RuS2, RuS3	Staphylococcus aureus	1.56–6.25	Vancomycin	1.56
RuS2	Escherichia coli	>100	-	-
SMJ-2	Staphylococcus aureus (including MRSA)	0.25–2	Ciprofloxacin	-
SMJ-4	Staphylococcus aureus (including MRSA)	0.25–16	-	-
Compound 7g	Methicillin-resistant Staphylococcus aureus (MRSA)	Comparable to Ceftriaxone	Ceftriaxone	-
Compound 7g	Escherichia coli	Comparable to Ceftriaxone	Ceftriaxone	-
Compound 7g	Klebsiella pneumoniae	Comparable to Ceftriaxone	Ceftriaxone	-
Compound 7g	Pseudomonas aeruginosa	Comparable to Ceftriaxone	Ceftriaxone	-
Compound 7g	Acinetobacter baumannii	Comparable to Ceftriaxone	Ceftriaxone	-
2-Phenylindoles (compounds 1 & 2)	Mycobacterium tuberculosis H37Rv	Active and bactericidal	-	-
Chloroindoles (4CI, 5CI, 5CMI)	Uropathogenic Escherichia coli	75	-	-

Table 1: Comparative antibacterial activity of 2-phenylindole-based compounds against various bacterial strains.[2][3][4][5][6][7]

Antifungal Activity

The antifungal potential of 2-phenylindole derivatives has also been investigated, with some compounds showing promising activity against pathogenic fungi.

Compound/Derivative	Fungal Strain	MIC (µg/mL)	Reference Compound	MIC (µg/mL)
Compound 7a, 7g, 7i	Candida albicans	Weak activity	Amphotericin B	-
Compound 7a, 7g, 7i	Cryptococcus neoformans var. grubii	Weak activity	Amphotericin B	-

Table 2: Antifungal activity of selected 2-phenylindole derivatives.[3]

Experimental Protocols: A Closer Look at the Methodology

The data presented in this guide are derived from standardized antimicrobial susceptibility testing methods. The following is a detailed description of a typical experimental protocol used to determine the Minimum Inhibitory Concentration (MIC) of the 2-phenylindole-based compounds.

Broth Microdilution Method for MIC Determination

This method is a widely accepted technique for determining the MIC of antimicrobial agents.

1. Preparation of Microbial Inoculum:

• A pure culture of the test microorganism is grown on an appropriate agar medium.

• Several colonies are used to inoculate a sterile broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

• The broth culture is incubated at a suitable temperature (e.g., 37°C for bacteria, 35°C for fungi) until it reaches a turbidity equivalent to a 0.5 McFarland standard. This corresponds to a cell density of approximately 1-2 x 10⁸ CFU/mL for bacteria.

• The standardized inoculum is then diluted to achieve the final desired test concentration (e.g., 5 x 10⁵ CFU/mL).

2. Preparation of Compound Dilutions:

• The 2-phenylindole-based compound is dissolved in a suitable solvent (e.g., dimethyl sulfoxide - DMSO) to create a stock solution.

• A series of twofold dilutions of the compound are prepared in the appropriate broth medium in a 96-well microtiter plate.

3. Inoculation and Incubation:

• The diluted microbial inoculum is added to each well of the microtiter plate containing the compound dilutions.

• Control wells are included: a positive control (microorganism in broth without the compound) and a negative control (broth only).

• The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

4. Determination of MIC:

• After incubation, the MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Mechanism of Action: Targeting Bacterial Replication

A significant mechanism of action for many 2-phenylindole-based compounds involves the inhibition of essential bacterial enzymes: DNA gyrase and topoisomerase IV. These enzymes are crucial for DNA replication, transcription, and repair, making them excellent targets for antibacterial agents.

dot

Inhibition of DNA Gyrase and Topoisomerase IV by 2-Phenylindole Compounds.

DNA gyrase is responsible for introducing negative supercoils into the bacterial DNA, a process essential for relieving the torsional stress that accumulates during DNA replication and transcription. Topoisomerase IV plays a critical role in decatenating (unlinking) the daughter chromosomes after replication, allowing for proper cell division.

2-Phenylindole derivatives can bind to the active sites of these enzymes, preventing them from carrying out their normal functions. This leads to the accumulation of DNA damage, stalled replication forks, and ultimately, bacterial cell death. The specific interactions between the compounds and the enzyme active sites are a key area of ongoing research to optimize their potency and selectivity.[8]

Experimental Workflow for Antimicrobial Screening

The process of identifying and characterizing novel antimicrobial compounds like the 2-phenylindoles follows a structured workflow.

dot

General workflow for the discovery and development of new antimicrobial agents.

This systematic approach ensures that promising compounds are thoroughly evaluated for their antimicrobial efficacy, mechanism of action, and potential for further development as therapeutic agents.

Conclusion

2-Phenylindole-based compounds represent a versatile and potent class of antimicrobial agents with a broad spectrum of activity. Their ability to target essential bacterial enzymes like DNA gyrase and topoisomerase IV makes them particularly attractive candidates for combating drug-resistant infections. The data and methodologies presented in this guide provide a solid foundation for researchers and drug development professionals to further explore and optimize this promising chemical scaffold in the ongoing fight against microbial diseases.

References

• 1. Research progress on the structure and biological diversities of 2-phenylindole derivatives in recent 20 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and biological evaluation of 2-(4-methylsulfonyl phenyl) indole derivatives: multi-target compounds with dual antimicrobial and anti-inflammatory activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-Phenylindole and Arylsulphonamide: Novel Scaffolds Bactericidal against Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Multi-target antibacterial Ru-based metallodrugs containing phenylsulfonyl indole derivatives: synthesis and their efficacy against Gram-positive and -negative bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthetic indole derivatives as an antibacterial agent inhibiting respiratory metabolism of multidrug-resistant gram-positive bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Antibiofilm and Antimicrobial Activities of Chloroindoles Against Uropathogenic Escherichia coli [frontiersin.org]
• 8. figshare.le.ac.uk [figshare.le.ac.uk]

Safety & Regulatory Compliance

Proper Disposal of 2-Phenyl-1H-indole-3-carbaldehyde: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, this guide provides essential safety and logistical information for the proper disposal of 2-Phenyl-1H-indole-3-carbaldehyde (CAS No. 25365-71-3). This protocol is designed for researchers, scientists, and drug development professionals to ensure safe handling and regulatory compliance.

Proper disposal of chemical waste is not only a regulatory requirement but also a critical component of a safe laboratory environment. The following procedures are based on established safety data and general best practices for laboratory chemical waste management.

Hazard Profile of 2-Phenyl-1H-indole-3-carbaldehyde

Before handling, it is crucial to be aware of the hazards associated with 2-Phenyl-1H-indole-3-carbaldehyde. This compound is classified as follows:

• Skin Irritant (Category 2) : Causes skin irritation.[1][2][3]

• Eye Irritant (Category 2) : Causes serious eye irritation.[1][2][3]

• Specific Target Organ Toxicity (Single Exposure, Category 3) : May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE) is mandatory when handling this chemical. This includes appropriate gloves, eye and face protection, and a dust mask (such as a type N95).[1]

Quantitative Hazard Data

Hazard Classification	GHS Category	Signal Word	Hazard Statements
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation[1][2][3]
Serious Eye Damage/Eye Irritation	Category 2	Warning	H319: Causes serious eye irritation[1][2][3]
Specific Target Organ Toxicity - Single Exposure	Category 3	Warning	H335: May cause respiratory irritation[1][2][3]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 2-Phenyl-1H-indole-3-carbaldehyde from a laboratory setting.

Step 1: Waste Identification and Classification

• Hazardous Waste Determination : Due to its irritant properties, 2-Phenyl-1H-indole-3-carbaldehyde must be treated as hazardous waste. Do not dispose of it in regular trash or down the drain.[4]

• Consult Safety Data Sheet (SDS) : Always refer to the manufacturer-specific SDS for any additional disposal considerations.

Step 2: Segregation of Waste

• Designated Waste Container : A dedicated and properly labeled hazardous waste container should be used for solid 2-Phenyl-1H-indole-3-carbaldehyde waste.

• Avoid Mixing : Do not mix this compound with other incompatible waste streams. For instance, it should be kept separate from strong oxidizing agents.

Step 3: Packaging and Labeling

• Primary Container : Unused or waste 2-Phenyl-1H-indole-3-carbaldehyde should be stored in its original container if possible, or a compatible, well-sealed container.[5]

• Labeling : The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "2-Phenyl-1H-indole-3-carbaldehyde". The label should also include the date when the waste was first added to the container.

• Contaminated Materials : Any materials contaminated with this compound, such as gloves, absorbent paper, or weighing boats, should also be collected in a labeled container for solid chemical waste.[5]

Step 4: Storage

• Designated Storage Area : Store the sealed waste container in a designated, well-ventilated, and secure area away from general laboratory traffic.

• Secondary Containment : It is best practice to place the primary waste container within a larger, chemically resistant secondary container to prevent the spread of material in case of a leak.

• Accumulation Time : Be aware of your institution's and local regulations regarding the maximum time hazardous waste can be stored on-site.

Step 5: Disposal

• Professional Disposal Service : The disposal of 2-Phenyl-1H-indole-3-carbaldehyde must be handled by a licensed hazardous waste disposal company.

• Institutional Procedures : Follow your institution's specific procedures for requesting a hazardous waste pickup. This typically involves contacting the Environmental Health and Safety (EHS) office.

• Documentation : Maintain accurate records of the waste generated and its disposal, in accordance with institutional and regulatory requirements.

Under no circumstances should 2-Phenyl-1H-indole-3-carbaldehyde be disposed of in household garbage or discharged into the sewer system. [4] The recommended disposal method is through an approved waste disposal plant, which may involve incineration or other licensed chemical destruction methods.[5][6]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of 2-Phenyl-1H-indole-3-carbaldehyde.

Caption: Logical flow for the safe disposal of 2-Phenyl-1H-indole-3-carbaldehyde.

References

• 1. benchchem.com [benchchem.com]
• 2. vumc.org [vumc.org]
• 3. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 4. Proper Waste Disposal in Research Labs: Expert Guide to Safety and Compliance [gzlabfurniture.com]
• 5. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 6. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Personal protective equipment for handling 2-Phenyl-1H-indole-3-carbaldehyde

For researchers, scientists, and drug development professionals, the safe handling of chemical compounds is paramount. This guide provides immediate and essential safety and logistical information for 2-Phenyl-1H-indole-3-carbaldehyde (CAS No: 25365-71-3), including personal protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Hazard Summary: 2-Phenyl-1H-indole-3-carbaldehyde is classified as a hazardous substance. It is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to strict safety protocols is crucial to mitigate these risks.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-Phenyl-1H-indole-3-carbaldehyde to prevent exposure.

PPE Category	Specification	Rationale
Eye/Face Protection	Safety glasses with side-shields conforming to EN166 or NIOSH approved eye protection.[4]	Protects against splashes and airborne particles causing serious eye irritation.
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber).[4] Gloves should be inspected before use and disposed of properly after handling.[4][5]	Prevents direct skin contact which can cause irritation.[2][3]
Respiratory Protection	A NIOSH-approved N95 dust mask or equivalent.[1][5]	To be used in areas with inadequate ventilation or where dust formation is likely, to prevent respiratory tract irritation.[2][3]
Body Protection	A lab coat or protective clothing should be worn to prevent skin exposure.	Provides an additional barrier against accidental spills and contamination.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for laboratory safety.

Handling Procedures:

• Ensure adequate ventilation at the place of work.[4][5]

• Avoid the formation of dust and aerosols.[4]

• Avoid contact with skin, eyes, and clothing.[4][6]

• Wash hands thoroughly before breaks and at the end of the workday.[4]

• Keep the container tightly closed when not in use.[4][6]

Storage:

• Store in a cool, dry, and well-ventilated area.[4][6]

• Keep the container tightly closed to prevent contamination and reaction with incompatible materials such as oxidizing agents.[6]

Disposal Plan:

• Dispose of the chemical and its container in accordance with all local, regional, national, and international regulations.[3]

• Contaminated gloves and other disposable PPE should be disposed of as hazardous waste.[4]

• Do not dispose of with household garbage or allow the product to reach the sewage system.[3]

Workflow for Safe Handling

The following diagram outlines the logical workflow for handling 2-Phenyl-1H-indole-3-carbaldehyde from initial preparation to final disposal, ensuring safety at each step.

Safe Handling Workflow for 2-Phenyl-1H-indole-3-carbaldehyde

References

• 1. 2-苯基吲哚-3-甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Phenylindole-3-carboxaldehyde | C15H11NO | CID 613305 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. fishersci.com [fishersci.com]